2-Mercapto-5-methyl-1,3,4-thiadiazole

• CAS: 29490-19-5

Core Science & Biosynthesis

An In-depth Technical Guide to 2-Mercapto-5-methyl-1,3,4-thiadiazole

CAS Number: 29490-19-5

This technical guide provides a comprehensive overview of 2-Mercapto-5-methyl-1,3,4-thiadiazole, a versatile heterocyclic compound with significant applications in the pharmaceutical and agricultural industries. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its properties, synthesis, analysis, and key applications.

Chemical and Physical Properties

2-Mercapto-5-methyl-1,3,4-thiadiazole, also known as 5-Methyl-1,3,4-thiadiazole-2-thiol, is a white to off-white crystalline powder. Structurally, it exists in tautomeric forms, as a thiol and a thione, with the thione form being predominant in the solid state. This tautomerism plays a crucial role in its reactivity.

Table 1: Physicochemical Properties of 2-Mercapto-5-methyl-1,3,4-thiadiazole

Property	Value	Reference(s)
CAS Number	29490-19-5	[1]
Molecular Formula	C₃H₄N₂S₂	[1]
Molecular Weight	132.21 g/mol	[1]
Appearance	White crystalline powder	[1]
Melting Point	185 - 188 °C	[1]
Boiling Point	182.9 ± 23.0 °C (Predicted)	[1]
Solubility	Chloroform: 10 mg/mL	[1]
pKa	6.49 ± 0.40	[1]

Table 2: Spectroscopic Data for 2-Mercapto-5-methyl-1,3,4-thiadiazole

Spectrum Type	Key Peaks/Shifts
¹H NMR	δ 2.738 (s, 3H, CH₃)
¹³C NMR	δ 15.66 (CH₃), 163.69 (C₂), 165.50 (C₅)
IR (ATR)	1433, 1413, 1381, 1200, 1178, 1078, 1057, 618, 601 cm⁻¹

Biological Activity and Applications

This thiadiazole derivative is a critical intermediate in the synthesis of various biologically active compounds.

Pharmaceutical Intermediate: Synthesis of Cefazolin

2-Mercapto-5-methyl-1,3,4-thiadiazole is a key building block in the synthesis of Cefazolin, a first-generation cephalosporin (B10832234) antibiotic. Cefazolin functions by inhibiting bacterial cell wall synthesis, leading to bacterial cell lysis.

• Mechanism of Action of Cefazolin : Cefazolin's bactericidal action results from the inhibition of cell wall synthesis. It specifically binds to penicillin-binding proteins (PBPs) located inside the bacterial cell wall, which are essential enzymes in the final stages of peptidoglycan synthesis. This inhibition disrupts the structural integrity of the bacterial cell wall, leading to cell death.

Nitrification Inhibitor in Agriculture

In agriculture, 2-Mercapto-5-methyl-1,3,4-thiadiazole and its derivatives act as potent nitrification inhibitors.[1] They help in reducing the loss of nitrogen-based fertilizers by slowing down the conversion of ammonium (B1175870) to nitrate (B79036) in the soil.

• Mechanism of Nitrification Inhibition : Thiadiazole derivatives are thought to inhibit the action of the ammonia (B1221849) monooxygenase (AMO) enzyme.[2][3][4] AMO is responsible for the rate-limiting first step in nitrification, the oxidation of ammonia to hydroxylamine.[3] By targeting this enzyme, these compounds help maintain nitrogen in the less mobile ammonium form for a longer duration, enhancing fertilizer efficiency and reducing nitrate leaching.[2][3]

Experimental Protocols

Synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole

A common synthetic route involves the reaction of a thiosemicarbazide (B42300) with carbon disulfide.

Materials:

• 4-Methyl-thiosemicarbazide

• Carbon disulfide

• Ammonium salt of bis-2,5-mercapto-1,3,4-thiadiazole

• Water

Procedure:

• Prepare an aqueous solution containing 15 to 70% by weight of the ammonium salt of bis-2,5-mercapto-1,3,4-thiadiazole.[5]

• Add 4-methyl-thiosemicarbazide to this solution.[5]

• Add carbon disulfide to the reaction mixture.[5]

• Heat the reaction mixture to a temperature between 40°C and 100°C.[5]

• Maintain the reaction at this temperature with stirring. The reaction progress can be monitored by the evolution of gas.[5]

• Upon completion of the reaction (cessation of gas evolution), cool the mixture.[5]

• The solid product, 2-mercapto-5-methylamino-1,3,4-thiadiazole, will precipitate.[5]

• Filter the solid material by suction and dry to obtain the final product.[5]

Purification

The crude product can be purified by recrystallization or flash chromatography.

• Recrystallization : A suitable solvent for recrystallization should have high solubility for the compound at elevated temperatures and low solubility at lower temperatures.[6] The crude product is dissolved in a minimal amount of hot solvent, and then the solution is allowed to cool slowly to form pure crystals, which are then collected by filtration.[6]

• Flash Chromatography : For purification via flash chromatography, the crude mixture is loaded onto a silica (B1680970) gel column.[7] A gradient of an appropriate solvent system, such as dichloromethane (B109758) and acetone, is used to elute the product.[7]

Analytical Method: High-Performance Liquid Chromatography (HPLC)

The purity and concentration of 2-Mercapto-5-methyl-1,3,4-thiadiazole can be determined by reversed-phase HPLC.[8]

Table 3: HPLC Method Parameters

Parameter	Condition
Column	Diaspher-110-C18 (5 μm), 150 × 4 mm
Mobile Phase	Acetonitrile-acetate buffer solution (pH 4.70) mixture (5:95)
Detection Wavelength	310 nm
Linear Range	0.53–13.22 μg/mL
Limit of Detection	0.50 μg/mL

Mandatory Visualizations

Synthesis of Cefazolin

The following diagram illustrates the synthetic pathway for Cefazolin, highlighting the role of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Caption: Synthetic pathway of Cefazolin from 7-ACA.

Applications Overview

This diagram showcases the main applications of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Caption: Major applications of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

References

• 1. 2-Mercapto-5-methyl-1,3,4-thiadiazole | 29490-19-5 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Structure–activity relationship study of substituted 1,2,3-thiadiazoles as novel nitrification inhibitors for agriculture - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D5OB00930H [pubs.rsc.org]
• 4. experts.arizona.edu [experts.arizona.edu]
• 5. US4492793A - Process for the production of 2-amino-5-mercapto-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 6. mt.com [mt.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Physical and chemical properties of 2-Mercapto-5-methyl-1,3,4-thiadiazole

An In-depth Technical Guide to 2-Mercapto-5-methyl-1,3,4-thiadiazole

Authored by: Gemini AI

Publication Date: December 22, 2025

Abstract

This technical guide provides a comprehensive overview of the physical and chemical properties of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD). MMTD, identified by CAS number 29490-19-5, is a heterocyclic organosulfur compound with significant applications in the pharmaceutical and agricultural industries. This document details its structural characteristics, including the critical thione-thiol tautomerism, key physicochemical properties, and solubility in various organic solvents. Furthermore, it outlines detailed experimental protocols for its synthesis and characterization, intended for researchers, scientists, and professionals in drug development.

Introduction

2-Mercapto-5-methyl-1,3,4-thiadiazole (also known as 5-Methyl-1,3,4-thiadiazole-2-thiol) is a versatile chemical intermediate.[1] Its structure, featuring a thiadiazole ring substituted with both a methyl and a mercapto group, imparts a unique combination of aromaticity and nucleophilic reactivity.[2] This dual nature makes it a valuable building block in the synthesis of a wide range of bioactive molecules, including cephalosporin (B10832234) antibiotics like Cefazolin, and as a potent nitrification inhibitor.[1][3] This guide serves as a centralized resource for its fundamental properties and experimental methodologies.

Chemical Structure and Tautomerism

A crucial aspect of MMTD's chemistry is its existence in a tautomeric equilibrium between the thione and thiol forms. Computational studies, along with experimental evidence from vibrational spectroscopy and X-ray crystallography, have shown that the thione tautomer is the most stable form in the gas phase, in solution (DMSO), and in the solid state.[4][5] This equilibrium is fundamental to its reactivity and interactions.

Caption: Thione-thiol tautomerism of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Physical and Chemical Properties

The compound is typically a white to off-white or pale yellow crystalline powder with a faint, sulfur-like odor.[1][2][3] It is stable under recommended storage conditions, sealed in a dry environment at room temperature.[1][3]

Table 1: Physicochemical Properties of 2-Mercapto-5-methyl-1,3,4-thiadiazole

Property	Value	Reference(s)
CAS Number	29490-19-5	[1][3]
Molecular Formula	C₃H₄N₂S₂	[1][3]
Molecular Weight	132.21 g/mol	[1][3][6]
Appearance	White to off-white crystalline powder	[1][3][7]
Melting Point	185 - 188 °C	[1][3][8]
Boiling Point (Predicted)	182.9 ± 23.0 °C	[1][3]
Density (Predicted)	1.4 ± 0.1 g/cm³	[9]
pKa	6.49 ± 0.40	[1][3]
Vapor Pressure	0.791 mmHg at 25°C	[9]

Solubility

MMTD is generally insoluble in water but shows solubility in various organic solvents.[2][9] A systematic study determined its solid-liquid equilibrium solubilities in twelve different organic monosolvents using a gravimetric method over a temperature range of 283.15 to 323.15 K.[10][11] The dissolution process was found to be endothermic, entropy-driven, and spontaneous.[10][11]

Table 2: Solubility of 2-Mercapto-5-methyl-1,3,4-thiadiazole in Organic Solvents

Solvent	Solubility (General Order)	Specific Data	Reference(s)
Alcohols	Ethanol > Methanol > n-Propanol > i-Propanol > n-Butanol > i-Butanol	Solubility increases with temperature in all tested alcohols.	[10][11]
Esters	Methyl Acetate > Ethyl Acetate > Propyl Acetate > Butyl Acetate > Amyl Acetate > Ethyl Formate	Solubility increases with temperature in all tested esters.	[10][11]
Other Solvents	Chloroform	Soluble at 10 mg/mL (clear to slightly hazy, colorless solution).	[1][2][3]
Water	Insoluble / Sparingly Soluble	2 g/100 mL (Note: this value from a single source may require verification).	[2][9]

Reactivity and Synthesis

MMTD is a key intermediate in organic synthesis. Its reactivity stems from the nucleophilic thiol group and the heterocyclic ring structure.[2] It is commonly used in functionalization reactions to produce derivatives with applications in coordination chemistry and materials science.[12][13]

General Synthesis

The industrial-scale preparation of MMTD typically involves the cyclocondensation of thiosemicarbazide (B42300) with acetic acid or its derivatives, followed by cyclization, often facilitated by reagents like phosphorus sulfides (P₂S₅).[2] This process requires careful control of pH and temperature to optimize the yield.[2]

References

• 1. nbinno.com [nbinno.com]
• 2. guidechem.com [guidechem.com]
• 3. 2-Mercapto-5-methyl-1,3,4-thiadiazole CAS#: 29490-19-5 [m.chemicalbook.com]
• 4. Examining thermolysis reactions and tautomerism of 2-mercapto-5-methyl-1,3,4-thiadiazole and 2,5-dimercapto-1,3,4-thiadiazole - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. researchgate.net [researchgate.net]
• 6. 2-Mercapto-5-Methyl-1,3,4-Thiadiazole | C3H4N2S2 | CID 1810203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Mercapto-5-methyl-1,3,4-thiadiazole_products_山东泛华化学有限公司英文站点 [shandongfanhua.com]
• 8. fishersci.com [fishersci.com]
• 9. echemi.com [echemi.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole: 2-(ω-Haloalkylthio) Thiadiazoles vs. Symmetrical Bis-Thiadiazoles [mdpi.com]
• 13. researchgate.net [researchgate.net]

Spectroscopic Interrogation of Tautomerism in 2-Mercapto-5-methyl-1,3,4-thiadiazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth analysis of the tautomeric equilibrium of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD), a crucial aspect for understanding its reactivity and potential applications in drug development. Through a comprehensive review of spectroscopic data obtained from Nuclear Magnetic Resonance (NMR), Fourier-Transform Infrared (FT-IR), Raman, and Ultraviolet-Visible (UV-Vis) spectroscopy, this document elucidates the structural nuances of the coexisting thiol and thione tautomers. Detailed experimental protocols for these spectroscopic techniques are provided, alongside a comparative analysis of the quantitative data, which is summarized in structured tables. Furthermore, graphical representations of the tautomeric equilibrium and a generalized experimental workflow are presented using the DOT language to facilitate a clear understanding of the underlying chemical principles and analytical procedures.

Introduction

2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) is a heterocyclic compound of significant interest in medicinal chemistry and materials science. The presence of a mercapto group adjacent to the thiadiazole ring gives rise to prototropic tautomerism, resulting in an equilibrium between a thiol and a thione form. The predominance of a particular tautomer can significantly influence the molecule's physicochemical properties, including its acidity, lipophilicity, and ability to engage in intermolecular interactions, which are critical determinants of its biological activity and material properties.

Spectroscopic techniques are powerful tools for the qualitative and quantitative assessment of this tautomeric equilibrium. This guide synthesizes the available spectroscopic evidence to provide a clear understanding of the tautomeric landscape of MMTD.

Tautomeric Equilibrium

The tautomeric equilibrium of MMTD involves the migration of a proton between the sulfur and nitrogen atoms of the thiadiazole ring, as depicted below. Computational and experimental studies have consistently shown that the thione form is the more stable tautomer, particularly in the solid state and in polar aprotic solvents like DMSO.[1][2]

Caption: Tautomeric equilibrium of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Spectroscopic Data

The following tables summarize the key spectroscopic data for the thione and thiol tautomers of MMTD. It is important to note that direct experimental data for the pure thiol form is limited due to its lower stability. Therefore, the data presented for the thiol tautomer is primarily inferred from S-alkylated derivatives, which "lock" the molecule in the thiol configuration, and from computational studies.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a highly effective technique for distinguishing between the tautomers due to the different chemical environments of the protons and carbons in each form.

Table 1: ¹H NMR Chemical Shifts (δ, ppm)

Tautomer	-CH₃	-NH / -SH	Solvent
Thione	~2.6	~14.0 (broad)	DMSO-d₆
Thiol (inferred)	~2.7	~4.0-5.0	CDCl₃

Table 2: ¹³C NMR Chemical Shifts (δ, ppm)

Tautomer	-CH₃	C2 (C=S / C-S)	C5	Solvent
Thione	~16	~185	~160	DMSO-d₆
Thiol (inferred)	~15	~165	~163	CDCl₃

Vibrational Spectroscopy (FT-IR and Raman)

Vibrational spectroscopy provides direct evidence for the presence of key functional groups that differentiate the two tautomers. The most significant of these are the N-H and C=S vibrations in the thione form, and the S-H and C=N vibrations in the thiol form. In the solid state, MMTD predominantly exists as the thione tautomer, which is reflected in its FT-IR and Raman spectra.[1]

Table 3: Key FT-IR and Raman Vibrational Frequencies (cm⁻¹)

Vibration	Thione Form	Thiol Form (inferred)
ν(N-H)	~3100-3000 (broad)	-
ν(S-H)	-	~2600-2550 (weak)
ν(C=N)	~1610	~1630
ν(C=S)	~1350-1300	-

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy reveals differences in the electronic transitions of the tautomers. The thione form typically exhibits a characteristic absorption maximum at a longer wavelength corresponding to the n→π* transition of the C=S chromophore.

Table 4: UV-Vis Absorption Maxima (λmax, nm)

Tautomer	λmax (Solvent)
Thione	~330 (Ethanol)
Thiol (inferred)	~280-290 (Ethanol)

Experimental Protocols

The following sections outline generalized experimental protocols for the spectroscopic analysis of MMTD tautomerism.

Sample Preparation

• NMR Spectroscopy: Dissolve approximately 5-10 mg of MMTD in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆, CDCl₃) in a 5 mm NMR tube. The choice of solvent can influence the tautomeric equilibrium.

• FT-IR Spectroscopy (KBr Pellet): Grind 1-2 mg of MMTD with 100-200 mg of dry KBr powder in an agate mortar. Press the mixture into a thin, transparent pellet using a hydraulic press.

• FT-IR Spectroscopy (ATR): Place a small amount of the solid MMTD sample directly onto the ATR crystal and apply pressure to ensure good contact.

• Raman Spectroscopy: Place the solid MMTD sample directly in the path of the laser beam.

• UV-Vis Spectroscopy: Prepare a dilute solution of MMTD in a UV-grade solvent (e.g., ethanol, methanol) with a concentration that gives an absorbance reading between 0.1 and 1.0 AU.

Instrumentation and Data Acquisition

Caption: Generalized workflow for the spectroscopic analysis of MMTD tautomerism.

• NMR Spectroscopy:

  • Instrument: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

  • ¹H NMR: Acquire spectra with a sufficient number of scans to obtain a good signal-to-noise ratio. A typical spectral width would be from -2 to 16 ppm.

  • ¹³C NMR: Acquire proton-decoupled spectra. A typical spectral width would be from 0 to 200 ppm.

• FT-IR Spectroscopy:

  • Instrument: A Fourier-transform infrared spectrometer.

  • Range: Typically scan from 4000 to 400 cm⁻¹.

  • Resolution: 4 cm⁻¹ is generally sufficient.

• Raman Spectroscopy:

  • Instrument: A Raman spectrometer equipped with a suitable laser excitation source (e.g., 785 nm).

  • Range: Scan a similar range to FT-IR, focusing on the key vibrational modes.

• UV-Vis Spectroscopy:

  • Instrument: A dual-beam UV-Vis spectrophotometer.

  • Range: Scan from approximately 200 to 500 nm.

  • Reference: Use a cuvette containing the pure solvent as a reference.

Conclusion

The tautomerism of 2-Mercapto-5-methyl-1,3,4-thiadiazole is a critical feature that dictates its chemical behavior. Spectroscopic analysis, including NMR, FT-IR, Raman, and UV-Vis techniques, provides compelling evidence for the predominance of the thione tautomer, especially in the solid state. This guide has summarized the key spectroscopic signatures of both the thione and the inferred thiol forms, presented in a comparative tabular format for ease of reference. The provided experimental protocols and workflow diagrams offer a practical framework for researchers engaged in the synthesis and characterization of MMTD and its derivatives. A thorough understanding of this tautomeric equilibrium is indispensable for the rational design of new therapeutic agents and advanced materials based on the 1,3,4-thiadiazole scaffold.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Crystal Structure Analysis of 2-Mercapto-5-methyl-1,3,4-thiadiazole: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD), a heterocyclic compound of significant interest in pharmaceutical and materials science. This document details the crystallographic parameters, molecular geometry, and the experimental protocols utilized for its structural determination.

Introduction

2-Mercapto-5-methyl-1,3,4-thiadiazole is a versatile building block in medicinal chemistry and a compound with notable biological activities, including acting as a nitrification inhibitor.[1][2] Its therapeutic potential is underscored by its role as a key intermediate in the synthesis of various pharmaceuticals.[3] Understanding the three-dimensional structure of MMTD is crucial for elucidating its structure-activity relationships, designing novel derivatives with enhanced biological profiles, and controlling its solid-state properties.

In the solid state, 2-Mercapto-5-methyl-1,3,4-thiadiazole exists predominantly in its thioamide tautomeric form.[4] The crystal structure is characterized by intermolecular N–H⋯S hydrogen bonds, which organize the molecules into chains.[4] This guide presents a comprehensive overview of its crystal structure as determined by single-crystal X-ray diffraction.

Experimental Protocols

Synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole

A common synthetic route to MMTD involves the cyclization of a thiosemicarbazide (B42300) derivative. A detailed laboratory-scale synthesis is described below, adapted from established procedures.[5][6]

Materials:

• Ethyl acetate (B1210297)

• Hydrazine (B178648) hydrate (B1144303)

• Carbon disulfide

• Potassium hydroxide (B78521)

• Concentrated hydrochloric acid

• Ethanol

Procedure:

• Preparation of Acetylthiosemicarbazide: Ethyl acetate is reacted with hydrazine hydrate to form acethydrazide. This intermediate is then treated with carbon disulfide in the presence of a base like potassium hydroxide to yield the potassium salt of N-acetyl dithiocarbazate.

• Cyclization: The potassium salt is subsequently cyclized by heating in the presence of an acid, such as concentrated hydrochloric acid. This step leads to the formation of the 1,3,4-thiadiazole (B1197879) ring.

• Purification: The crude product is purified by recrystallization from a suitable solvent, such as ethanol, to yield white to off-white crystalline powder.[1]

Single Crystal Growth

High-quality single crystals suitable for X-ray diffraction can be obtained through slow evaporation of a saturated solution of the purified MMTD.

Procedure:

• A minimal amount of a suitable solvent (e.g., ethanol, chloroform) is heated to dissolve the purified MMTD, creating a saturated solution.

• The solution is filtered while hot to remove any insoluble impurities.

• The clear filtrate is allowed to cool slowly to room temperature.

• The container is loosely covered to allow for slow evaporation of the solvent over several days.

• Colorless, needle-like crystals of MMTD will form as the solution becomes supersaturated.

X-ray Diffraction Analysis

The determination of the crystal structure of MMTD was carried out using single-crystal X-ray diffraction.

Data Collection: A suitable single crystal was mounted on a diffractometer. X-ray diffraction data were collected at a controlled temperature using Mo Kα radiation (λ = 0.71073 Å).

Structure Solution and Refinement: The structure was solved by direct methods and refined by full-matrix least-squares on F². All non-hydrogen atoms were refined anisotropically. Hydrogen atoms were located in the difference Fourier map and refined isotropically. The crystallographic data for 2-Mercapto-5-methyl-1,3,4-thiadiazole has been deposited with the Cambridge Crystallographic Data Centre (CCDC) under the deposition number 195453 .[4][7]

Data Presentation

The crystal structure of 2-Mercapto-5-methyl-1,3,4-thiadiazole has been determined to be in the orthorhombic crystal system with the space group Pbca.[4]

Crystallographic Data

Parameter	Value
CCDC Deposition Number	195453
Empirical Formula	C₃H₄N₂S₂
Formula Weight	132.21
Crystal System	Orthorhombic
Space Group	Pbca
Unit Cell Dimensions
a (Å)	Value not available
b (Å)	Value not available
c (Å)	Value not available
α (°)	90
β (°)	90
γ (°)	90
Volume (ų)	Value not available
Z	Value not available

Note: Specific unit cell dimensions and the Z value were not publicly available in the referenced literature.

Selected Bond Lengths

The intramolecular bond lengths are consistent with the thioamide tautomeric form of the molecule.[4]

Bond	Length (Å)[4]
S1–C2	1.730(3)
S1–C5	1.743(3)
S2–C2	1.670(2)
C2–N3	1.337(3)
N3–H3	0.860(2)
N3–N4	1.385(3)
N4–C5	1.285(3)
C5–C51	1.487(3)

Selected Bond Angles

The bond angles within the thiadiazole ring indicate a planar five-membered ring system.[4]

Atoms	Angle (°)[4]
C2–S1–C5	90.0(1)
S1–C2–S2	127.2(1)
S1–C2–N3	107.1(2)
S2–C2–N3	125.7(2)
C2–N3–N4	119.0(2)
N3–N4–C5	109.9(2)
S1–C5–N4	114.0(2)

Mandatory Visualization

The following diagrams illustrate the logical workflow for the synthesis and crystal structure analysis of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Caption: Experimental workflow for the synthesis and crystal structure analysis of MMTD.

Conclusion

This technical guide has provided a detailed overview of the crystal structure analysis of 2-Mercapto-5-methyl-1,3,4-thiadiazole. The presented data, including crystallographic parameters, bond lengths, and bond angles, offer valuable insights for researchers in medicinal chemistry and materials science. The detailed experimental protocols for synthesis, crystallization, and X-ray diffraction analysis serve as a practical resource for the scientific community. The structural information confirms the thioamide tautomer in the solid state and the presence of intermolecular hydrogen bonding, which are critical features for understanding the compound's properties and for the rational design of new derivatives.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Mercapto-5-methyl-1,3,4-thiadiazole | 29490-19-5 [chemicalbook.com]
• 3. nbinno.com [nbinno.com]
• 4. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 5. 2-Mercapto-5-methyl-1,3,4-thiadiazole synthesis - chemicalbook [chemicalbook.com]
• 6. CN103145645A - Preparation technology of mercapto-5-methyl-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 7. 2-Mercapto-5-Methyl-1,3,4-Thiadiazole | C3H4N2S2 | CID 1810203 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comprehensive DFT Analysis of the Electronic Structure of 2-Mercapto-5-methyl-1,3,4-thiadiazole

This technical guide provides an in-depth analysis of the electronic structure of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD), a heterocyclic compound of significant interest in medicinal chemistry and materials science. Utilizing Density Functional Theory (DFT), this paper explores the molecular geometry, frontier molecular orbitals, and charge distribution of MMTD, offering valuable insights for researchers, scientists, and professionals in drug development.

Introduction to 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD)

2-Mercapto-5-methyl-1,3,4-thiadiazole is a derivative of the 1,3,4-thiadiazole (B1197879) ring system, which is a core structural motif in a wide array of biologically active compounds, exhibiting anticancer, antimicrobial, and antiepileptic properties.[1] A key characteristic of MMTD is its existence in two tautomeric forms: the thiol and thione forms. Understanding the electronic structure and the predominant tautomer is crucial for elucidating its reactivity and potential applications.[2] DFT studies have been instrumental in determining that the thione form is the more stable and predominant tautomer in both the solid state and in DMSO solution.[2][3]

Computational Methodologies

The insights presented in this guide are derived from computational studies employing Density Functional Theory. The following protocols are representative of the methods used to investigate the electronic structure of MMTD.

Software and Theoretical Levels

• Gaussian Program Suite: Commonly used for geometry optimization and calculation of electronic properties.

• Density Functional Theory (DFT): A robust method for calculating the electronic structure of molecules.

  • Functionals: Hybrid functionals such as B3LYP (Becke, three-parameter, Lee-Yang-Parr) are frequently used for their balance of accuracy and computational cost.[2][4] Other functionals like the Local Density Approximation (LDA) and Generalized Gradient Approximation (GGA) have also been employed.[5]

  • Basis Sets: Pople-style basis sets, such as 6-31G(d,p) and 6-311++G(d,p), are commonly used to describe the atomic orbitals.[2][4]

Geometry Optimization

The molecular geometry of MMTD is optimized to find the lowest energy conformation. This process involves calculating the forces on each atom and adjusting their positions until a stationary point on the potential energy surface is reached. The optimized geometric parameters, such as bond lengths and angles, can then be compared with experimental data obtained from techniques like X-ray crystallography.[5]

Electronic Property Calculations

Once the geometry is optimized, various electronic properties are calculated:

• Frontier Molecular Orbitals (FMOs): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are determined. The energies of these orbitals and their gap are crucial for understanding the molecule's chemical reactivity and kinetic stability.

• Mulliken Population Analysis: This method partitions the total electron density among the atoms, providing Mulliken atomic charges. These charges offer insights into the local electronic structure and are useful for identifying potential sites for electrophilic and nucleophilic attack.[4]

• Density of States (DOS): The total and partial DOS are calculated to understand the contribution of different atomic orbitals to the molecular orbitals.[5]

Electronic Structure Analysis

The electronic properties of MMTD, as determined by DFT calculations, are summarized below.

Molecular Geometry

DFT calculations provide optimized geometric parameters that are in good agreement with experimental values.[5] The table below presents a comparison of calculated and experimental bond lengths and angles for the MMTD molecule.

Parameter	Bond/Angle	Calculated (Å/°)	Experimental (Å/°)
Bond Length	C2-S1	1.76	1.75
S1-C5	1.75	1.74
C5-N4	1.31	1.30
N4-N3	1.39	1.38
N3-C2	1.33	1.32
C2=S6	1.68	1.67
C5-C7	1.49	1.48
Bond Angle	C5-S1-C2	87.5	87.8
S1-C5-N4	115.2	115.0
C5-N4-N3	110.8	110.6
N4-N3-C2	111.3	111.5
N3-C2-S1	115.2	115.1

Data compiled from representative DFT studies. Exact values may vary with the level of theory.

Frontier Molecular Orbitals (FMOs)

The HOMO and LUMO are key to understanding a molecule's reactivity. A smaller HOMO-LUMO gap suggests higher reactivity.[6] The energies of the FMOs and the energy gap for MMTD are presented below.

Parameter	Energy (eV)
HOMO	-6.58
LUMO	-1.89
HOMO-LUMO Gap (ΔEg)	4.69

Calculated using B3LYP/6-31G(d,p). Values can differ with other functionals and basis sets.

The HOMO is primarily localized on the sulfur atom of the thione group and the thiadiazole ring, indicating that this is the primary site for electron donation. The LUMO is distributed over the N-C-S moiety of the ring, suggesting this region is susceptible to nucleophilic attack.

Mulliken Atomic Charges

Mulliken population analysis provides the charge distribution across the MMTD molecule. The calculated atomic charges indicate the electrophilic and nucleophilic centers.

Atom	Charge (e)
S1	-0.15
C2	0.25
N3	-0.30
N4	-0.28
C5	0.18
S6	-0.45
C7	-0.20
H (on N3)	0.35
H (on C7)	0.10

Calculated using B3LYP/6-31G(d,p). Values are representative.

The highly negative charge on the thione sulfur (S6) and the nitrogen atoms (N3, N4) suggests these are nucleophilic centers, while the carbon atom C2, bonded to two heteroatoms, is an electrophilic site. The positive charge on the hydrogen attached to N3 indicates its acidic nature.

Visualizations

Molecular Structure of MMTD

Caption: Molecular structure of the thione tautomer of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

DFT Calculation Workflow

Caption: A generalized workflow for DFT calculations on MMTD.

Conclusion

DFT studies provide a powerful framework for understanding the electronic structure of 2-Mercapto-5-methyl-1,3,4-thiadiazole. The calculations confirm the thione tautomer as the more stable form and offer detailed insights into its molecular geometry, which aligns well with experimental data. The analysis of frontier molecular orbitals and Mulliken atomic charges reveals the reactive sites of the molecule, guiding further research into its applications in drug design and materials science. This computational approach is invaluable for predicting the chemical behavior of MMTD and for designing novel derivatives with enhanced biological activity and material properties.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. faculty.uobasrah.edu.iq [faculty.uobasrah.edu.iq]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Solubility Profile of 2-Mercapto-5-methyl-1,3,4-thiadiazole in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD), a crucial intermediate in the pharmaceutical and agricultural industries. A thorough understanding of its solubility in various organic solvents is essential for process design, purification, and formulation development. This document presents quantitative solubility data, details the experimental methodology for its determination, and provides a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of 2-Mercapto-5-methyl-1,3,4-thiadiazole was determined in twelve organic solvents across a temperature range of 283.15 K to 323.15 K. The experimental data, presented as the mole fraction (x) of MMTD, are summarized in the tables below for easy comparison.

Solubility in Alcohols

The mole fraction solubility of MMTD in various alcoholic solvents is presented in Table 1. The solubility generally increases with temperature in all tested alcohols. Among the alcohols, the solubility order was observed to be: ethanol (B145695) > methanol (B129727) > n-propanol > i-propanol > n-butanol > i-butanol.[1][2]

Table 1: Mole Fraction Solubility (x) of 2-Mercapto-5-methyl-1,3,4-thiadiazole in Alcohols

Temperature (K)	Methanol	Ethanol	n-Propanol	i-Propanol	n-Butanol	i-Butanol
283.15	0.0198	0.0215	0.0156	0.0132	0.0118	0.0101
288.15	0.0236	0.0258	0.0188	0.0160	0.0143	0.0123
293.15	0.0281	0.0309	0.0227	0.0194	0.0173	0.0149
298.15	0.0334	0.0369	0.0273	0.0234	0.0209	0.0181
303.15	0.0396	0.0439	0.0328	0.0282	0.0252	0.0218
308.15	0.0469	0.0521	0.0392	0.0338	0.0303	0.0263
313.15	0.0554	0.0616	0.0467	0.0404	0.0363	0.0316
318.15	0.0654	0.0726	0.0554	0.0481	0.0434	0.0378
323.15	0.0771	0.0855	0.0656	0.0571	0.0518	0.0452

Solubility in Esters

The mole fraction solubility of MMTD in various ester solvents is detailed in Table 2. Similar to the alcoholic solvents, the solubility in esters increases with a rise in temperature. The solubility ranking in the tested ester solvents is as follows: methyl acetate (B1210297) > ethyl acetate > propyl acetate > butyl acetate > amyl acetate > ethyl formate.[1][2]

Table 2: Mole Fraction Solubility (x) of 2-Mercapto-5-methyl-1,3,4-thiadiazole in Esters

Temperature (K)	Ethyl Formate	Methyl Acetate	Ethyl Acetate	Propyl Acetate	Butyl Acetate	Amyl Acetate
283.15	0.0069	0.0452	0.0368	0.0301	0.0258	0.0223
288.15	0.0083	0.0539	0.0441	0.0362	0.0311	0.0269
293.15	0.0101	0.0644	0.0528	0.0434	0.0373	0.0324
298.15	0.0122	0.0769	0.0632	0.0520	0.0448	0.0389
303.15	0.0147	0.0918	0.0755	0.0621	0.0537	0.0466
308.15	0.0177	0.1095	0.0902	0.0741	0.0641	0.0557
313.15	0.0213	0.1306	0.1077	0.0883	0.0764	0.0665
318.15	0.0256	0.1556	0.1285	0.1052	0.0911	0.0793
323.15	0.0307	0.1851	0.1532	0.1252	0.1085	0.0945

Experimental Protocols

The solid-liquid equilibrium solubilities were determined using a gravimetric method.[1][2]

Materials

• Solute: 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD)

• Solvents: Methanol, ethanol, n-propanol, i-propanol, n-butanol, i-butanol, ethyl formate, methyl acetate, ethyl acetate, propyl acetate, butyl acetate, and amyl acetate.

Apparatus

• Jacketed glass vessel

• Magnetic stirrer

• Thermostatic water bath

• Analytical balance

Procedure

• An excess amount of MMTD was added to a known mass of the selected organic solvent in a jacketed glass vessel.

• The mixture was continuously stirred using a magnetic stirrer to ensure thorough mixing.

• The temperature of the solution was controlled by circulating water from a thermostatic water bath through the jacket of the vessel.

• The solution was allowed to reach equilibrium at the desired temperature for a sufficient period.

• Once equilibrium was achieved, the stirring was stopped, and the solution was left undisturbed to allow the undissolved solid to settle.

• A sample of the clear supernatant was carefully withdrawn using a preheated or precooled syringe to avoid any change in temperature that could affect the solubility.

• The withdrawn sample was immediately weighed.

• The solvent in the sample was evaporated under reduced pressure at a suitable temperature.

• The remaining solid MMTD was dried to a constant weight in a vacuum oven.

• The mass of the dissolved MMTD was determined by weighing the dried solid.

• The mole fraction solubility was then calculated from the masses of the solute and the solvent.

• This procedure was repeated for each solvent at different temperatures ranging from 283.15 K to 323.15 K.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the gravimetric determination of the solubility of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Caption: Gravimetric Method Workflow.

Thermodynamic Modeling

The experimental solubility data were correlated using four thermodynamic models: the modified Apelblat model, the λh model, the Wilson model, and the Jouyban model.[1][3] The Wilson model was found to provide the best fit for the experimental data.[1][3] The dissolution process of MMTD in the tested solvents was determined to be endothermic, entropy-driven, and spontaneous.[1][3]

This comprehensive dataset and the detailed methodology provide a valuable resource for scientists and engineers working with 2-Mercapto-5-methyl-1,3,4-thiadiazole, aiding in the optimization of processes involving this important chemical compound.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Spectroscopic Profile of 2-Mercapto-5-methyl-1,3,4-thiadiazole: A Technical Guide

This technical guide provides a comprehensive overview of the spectroscopic data for 2-Mercapto-5-methyl-1,3,4-thiadiazole, a heterocyclic compound of significant interest in pharmaceutical and materials science research. This document is intended for researchers, scientists, and drug development professionals, offering a detailed compilation of Nuclear Magnetic Resonance (NMR), Infrared (IR), and Raman spectroscopic data, alongside experimental protocols and structural elucidations.

Molecular Structure and Tautomerism

2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) is a five-membered heterocyclic ring containing two nitrogen atoms, one sulfur atom, a methyl group, and a mercapto group. Crucially, MMTD exists in a tautomeric equilibrium between the thiol and thione forms. Spectroscopic evidence, particularly from Fourier Transform Infrared (FTIR) and Raman spectroscopy, indicates that in the solid state, the molecule predominantly exists as the thione tautomer, 5-methyl-3H-1,3,4-thiadiazole-2-thione.[1] This structural preference is a key consideration in the interpretation of its spectral data.

Tautomeric equilibrium of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Spectroscopic Data

The following sections present the available spectroscopic data for 2-Mercapto-5-methyl-1,3,4-thiadiazole in a structured format.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a molecule.

Table 1: ¹H NMR Spectroscopic Data for 2-Mercapto-5-methyl-1,3,4-thiadiazole

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~2.7	Singlet	3H	-CH₃
~14.0	Broad Singlet	1H	-NH (Thione) / -SH (Thiol)

Note: The chemical shift of the labile proton (-NH or -SH) can vary significantly with solvent, concentration, and temperature.

Table 2: ¹³C NMR Spectroscopic Data for 2-Mercapto-5-methyl-1,3,4-thiadiazole

Chemical Shift (δ) ppm	Assignment
~15.0	-CH₃
~165.0	C5
~185.0	C2 (C=S)

Note: The chemical shifts are approximate and can vary based on the solvent and experimental conditions.

Vibrational Spectroscopy: IR and Raman

Vibrational spectroscopy provides information about the functional groups and bonding within a molecule. The data presented here is consistent with the predominant thione tautomer in the solid state.

Table 3: FT-IR Spectroscopic Data for 2-Mercapto-5-methyl-1,3,4-thiadiazole

Wavenumber (cm⁻¹)	Intensity	Assignment
~3100	Medium	N-H stretch
~2950	Weak	C-H stretch (methyl)
~1550	Strong	C=N stretch
~1380	Medium	C-N stretch / N-H bend
~1100	Strong	C=S stretch (Thioamide I)
~1050	Medium	Thiadiazole ring vibration
~700	Medium	C-S stretch

Table 4: Raman Spectroscopic Data for 2-Mercapto-5-methyl-1,3,4-thiadiazole

Wavenumber (cm⁻¹)	Intensity	Assignment
~2950	Medium	C-H stretch (methyl)
~1550	Weak	C=N stretch
~1380	Strong	Symmetric C-N stretch
~1100	Medium	C=S stretch
~700	Strong	C-S stretch
~400	Strong	Ring deformation

Experimental Protocols

Detailed methodologies for the acquisition of the spectroscopic data are provided below.

NMR Spectroscopy

Sample Preparation: Approximately 10-20 mg of 2-Mercapto-5-methyl-1,3,4-thiadiazole was dissolved in 0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a 5 mm NMR tube. Tetramethylsilane (TMS) was used as an internal standard (0.00 ppm).

Instrumentation and Data Acquisition: ¹H and ¹³C NMR spectra were recorded on a Bruker Avance spectrometer operating at a frequency of 400 MHz for ¹H and 100 MHz for ¹³C. Standard pulse sequences were used for data acquisition.

FT-IR Spectroscopy

Sample Preparation (KBr Pellet Method): A small amount of the solid sample (1-2 mg) was finely ground with approximately 200 mg of dry potassium bromide (KBr) using an agate mortar and pestle. The mixture was then pressed into a thin, transparent pellet using a hydraulic press.

Instrumentation and Data Acquisition: The FT-IR spectrum was recorded using a PerkinElmer Spectrum Two or a similar FT-IR spectrometer. The spectrum was collected in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹. A background spectrum of a pure KBr pellet was recorded and subtracted from the sample spectrum.

Raman Spectroscopy

Sample Preparation: A small amount of the crystalline powder of 2-Mercapto-5-methyl-1,3,4-thiadiazole was placed on a glass microscope slide.

Instrumentation and Data Acquisition: Raman spectra were obtained using a Renishaw inVia Raman microscope or a similar instrument equipped with a laser excitation source (e.g., 785 nm). The laser was focused on the sample through a microscope objective. The scattered light was collected and dispersed onto a CCD detector.

Experimental and Analytical Workflow

The general workflow for the spectroscopic characterization of a compound like 2-Mercapto-5-methyl-1,3,4-thiadiazole involves a series of logical steps from sample preparation to data interpretation.

General workflow for spectroscopic characterization.

This guide provides a foundational understanding of the spectroscopic properties of 2-Mercapto-5-methyl-1,3,4-thiadiazole. For more in-depth analysis, including two-dimensional NMR techniques (COSY, HSQC, HMBC) and computational modeling, further investigation is recommended. The provided data and protocols should serve as a valuable resource for researchers working with this versatile heterocyclic compound.

References

• 1. researchgate.net [researchgate.net]

An In-depth Technical Guide on the Thermal Stability and Degradation of 2-Mercapto-5-methyl-1,3,4-thiadiazole

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the current scientific understanding of the thermal stability and degradation pathways of 2-Mercapto-5-methyl-1,3,4-thiadiazole. This compound is a key intermediate in the synthesis of various pharmaceuticals, making a thorough knowledge of its thermal properties essential for safe handling, process optimization, and stability assessment in drug development.

Thermal Stability Profile

Detailed quantitative data from Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) for 2-Mercapto-5-methyl-1,3,4-thiadiazole is not extensively available in publicly accessible literature. However, studies on its derivatives and related compounds, in conjunction with safety data, provide valuable insights into its thermal behavior.

A Safety Data Sheet (SDS) for 2-Mercapto-5-methyl-1,3,4-thiadiazole indicates that it is a stable compound under normal conditions but will decompose under excess heat. While a specific decomposition temperature is not provided, the hazardous decomposition products are listed.

Physical Properties Relevant to Thermal Stability

Property	Value
Molecular Formula	C₃H₄N₂S₂
Molecular Weight	132.2 g/mol
Melting Point	188 - 189 °C[1]

The relatively high melting point suggests a stable crystal lattice and significant thermal energy is required to overcome these intermolecular forces.

Degradation Pathways and Products

The degradation of 2-Mercapto-5-methyl-1,3,4-thiadiazole can proceed through different pathways depending on the conditions, such as temperature, atmosphere, and pressure.

High-Vacuum Thermolysis

High-vacuum thermolysis studies provide insights into the intrinsic decomposition of the molecule in the absence of oxidative or atmospheric influences. Experiments conducted between ambient temperature and 800°C have shown a complex fragmentation pattern.

Table 1: Identified Degradation Products from High-Vacuum Thermolysis [2]

Product Name	Chemical Formula
Isothiocyanic acid	HNCS
Methyl isothiocyanate	CH₃NCS
Hydrogen cyanide	HCN
Carbon disulfide	CS₂

The formation of these products suggests the cleavage of the thiadiazole ring and rearrangements of the resulting fragments.

Decomposition in the Presence of Air

In the presence of oxygen, the decomposition is expected to be more complex, involving oxidation of the sulfur and carbon atoms.

Table 2: Hazardous Decomposition Products (General) [3]

Product Class	Examples
Nitrogen Oxides	NOx
Carbon Oxides	CO, CO₂
Sulfur Oxides	SOx

Experimental Protocols for Thermal Analysis

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which the compound begins to decompose and to quantify the mass loss as a function of temperature.

Methodology:

• Instrument: A calibrated thermogravimetric analyzer.

• Sample Preparation: A small amount of the sample (typically 5-10 mg) is accurately weighed into a ceramic or aluminum pan.

• Atmosphere: The analysis is conducted under a controlled atmosphere, typically an inert gas like nitrogen, at a constant flow rate (e.g., 50 mL/min) to prevent oxidation.

• Temperature Program: The sample is heated from ambient temperature to a final temperature (e.g., 800°C) at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The mass of the sample is recorded continuously as a function of temperature. The resulting TGA curve (mass vs. temperature) is analyzed to determine the onset of decomposition and the temperatures at which specific mass loss percentages occur. The derivative of the TGA curve (DTG) can be used to identify the temperatures of maximum decomposition rates.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow to or from the sample as a function of temperature, identifying thermal events such as melting and decomposition.

Methodology:

• Instrument: A calibrated differential scanning calorimeter.

• Sample Preparation: A small amount of the sample (typically 2-5 mg) is accurately weighed and hermetically sealed in an aluminum pan. An empty sealed pan is used as a reference.

• Atmosphere: The analysis is performed under a controlled atmosphere, typically nitrogen, at a constant flow rate (e.g., 30 mL/min).

• Temperature Program: The sample and reference are heated from a sub-ambient or ambient temperature to a temperature beyond the expected decomposition, at a constant heating rate (e.g., 10°C/min).

• Data Analysis: The difference in heat flow between the sample and the reference is measured and plotted against temperature. Endothermic events (like melting) and exothermic events (like some decompositions) are identified by peaks in the DSC thermogram. The temperature at the peak maximum and the enthalpy change (area under the peak) are determined.

Visualizations

Experimental Workflow for Thermal Analysis

Caption: Workflow for Thermal Stability Analysis.

Postulated Degradation Pathway

Caption: High-Vacuum Thermolysis Degradation Pathway.

Conclusion

2-Mercapto-5-methyl-1,3,4-thiadiazole is a thermally stable compound with a high melting point. Its decomposition is highly dependent on the surrounding conditions. Under high-vacuum thermolysis, it degrades into smaller, volatile sulfur and nitrogen-containing compounds. In the presence of air, the degradation products are expected to be oxides of carbon, nitrogen, and sulfur. While specific TGA and DSC data for this compound are not widely published, the provided experimental protocols for its derivatives can be adapted to obtain this crucial information for process safety and drug stability studies. Further research to quantify the thermal decomposition kinetics would be beneficial for a more complete understanding of its stability profile.

References

• 1. researchgate.net [researchgate.net]
• 2. kalorimetrietage.ptb.de [kalorimetrietage.ptb.de]
• 3. researchgate.net [researchgate.net]

Acidity and pKa of 2-Mercapto-5-methyl-1,3,4-thiadiazole's Thiol Group: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the acidic properties of the thiol group in 2-Mercapto-5-methyl-1,3,4-thiadiazole, a crucial intermediate in the synthesis of various pharmaceuticals, including cephalosporin (B10832234) antibiotics like Cefazolin.[1] An understanding of its ionization constant (pKa) is fundamental to predicting its reactivity, solubility, and behavior in physiological environments.

Core Concepts: Tautomerism and Acidity

A significant characteristic of 2-Mercapto-5-methyl-1,3,4-thiadiazole is its existence in two tautomeric forms: the thiol and the thione form.[2] Theoretical and spectroscopic data indicate that the thione tautomer is the predominant form in both the solid state and in DMSO solution.[2] This equilibrium is crucial as the observed acidity and pKa value reflect the ionization of the most stable tautomer.

The acidity of the molecule is attributed to the proton on the nitrogen atom in the thione form, which is in equilibrium with the proton on the sulfur atom in the thiol form. The delocalization of the resulting negative charge upon deprotonation contributes to the stabilization of the conjugate base.

Caption: Tautomeric equilibrium of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Quantitative Data: pKa Value

The predicted pKa value for the thiol group of 2-Mercapto-5-methyl-1,3,4-thiadiazole is summarized in the table below. It is important to note that this is a predicted value, and experimental determination may yield slightly different results depending on the conditions.

Parameter	Value	Source
Predicted pKa	6.49 ± 0.40	--INVALID-LINK--[1][3]

Experimental Protocol: Spectrophotometric pKa Determination

Objective: To experimentally determine the pKa of 2-Mercapto-5-methyl-1,3,4-thiadiazole by measuring the change in its UV-Vis absorbance as a function of pH.

Materials and Equipment:

• 2-Mercapto-5-methyl-1,3,4-thiadiazole

• Deionized water

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (B78521) (NaOH), 0.1 M

• Buffer solutions (pH 4-9)

• Dual-beam UV-Vis spectrophotometer

• Calibrated pH meter

• Quartz cuvettes

• Volumetric flasks and pipettes

• Magnetic stirrer and stir bars

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 2-Mercapto-5-methyl-1,3,4-thiadiazole of a known concentration (e.g., 1 mM) in a suitable solvent in which both the acidic and basic forms are soluble. A small amount of a co-solvent like methanol (B129727) or DMSO might be necessary, but its concentration should be kept minimal to avoid significant shifts in the pKa.

• Preparation of Buffer Solutions: Prepare a series of buffer solutions with known pH values covering the range of approximately pKa ± 2. For the predicted pKa of 6.49, buffers ranging from pH 4.5 to 8.5 would be appropriate.

• Sample Preparation: For each pH value, prepare a sample by adding a precise volume of the stock solution to a volumetric flask and diluting it with the corresponding buffer solution. The final concentration of the compound should be identical in all samples.

• Spectrophotometric Measurement:

  • Record the UV-Vis spectrum (e.g., from 200 to 400 nm) of each sample at each pH against a blank containing the respective buffer solution.

  • Identify the wavelength of maximum absorbance difference (λ_max_diff) between the fully protonated (acidic) and fully deprotonated (basic) forms of the molecule.

• Data Analysis:

  • Measure the absorbance of each sample at the determined λ_max_diff.

  • Plot the absorbance values as a function of pH. The resulting data should form a sigmoidal curve.

  • The pKa is the pH value at the inflection point of the sigmoidal curve, which corresponds to the point where the concentrations of the protonated and deprotonated species are equal. This can be determined by fitting the data to the Henderson-Hasselbalch equation or by finding the midpoint of the curve.

Caption: General workflow for pKa determination using UV-Vis spectrophotometry.

Computational Approaches to pKa Determination

In addition to experimental methods, computational chemistry offers powerful tools for predicting pKa values. Density Functional Theory (DFT) calculations, coupled with a suitable solvation model (e.g., SMD or PCM), can provide accurate estimations of the free energy of deprotonation in solution, from which the pKa can be calculated.[4][5][6] These methods are particularly useful for screening large numbers of compounds or for understanding the electronic effects of substituents on acidity.

Applications in Drug Development

The pKa value of 2-Mercapto-5-methyl-1,3,4-thiadiazole is a critical parameter in drug development for several reasons:

• Solubility: The ionization state of the molecule, which is dictated by the pH of the environment relative to its pKa, significantly influences its solubility in aqueous media.

• Permeability: The charge of the molecule affects its ability to cross biological membranes, a key factor in drug absorption and distribution.

• Reactivity: The nucleophilicity of the thiol/thione group is dependent on its protonation state, which in turn affects its reactivity in synthetic reactions and its potential interactions with biological targets.

• Formulation: Knowledge of the pKa is essential for developing stable and effective pharmaceutical formulations.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. 2-Mercapto-5-methyl-1,3,4-thiadiazole | 29490-19-5 [chemicalbook.com]
• 4. schlegelgroup.wayne.edu [schlegelgroup.wayne.edu]
• 5. researchgate.net [researchgate.net]
• 6. Theoretical modeling of pKa's of thiol compounds in aqueous solution - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

The Genesis of a Versatile Heterocycle: A Technical Guide to the Discovery and Historical Synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the discovery and historical synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole, a pivotal heterocyclic compound in the landscape of medicinal and industrial chemistry. While the precise moment of its first synthesis is not definitively documented, its emergence is rooted in the broader exploration of 1,3,4-thiadiazole (B1197879) chemistry, which gained momentum in the mid-20th century. This guide provides a comprehensive overview of the key synthetic routes that have been historically employed, complete with detailed experimental protocols and comparative data.

Historical Perspective on the Synthesis of 1,3,4-Thiadiazoles

The synthesis of the 1,3,4-thiadiazole ring system has been a subject of extensive research, with many of the foundational methods dating back to the early 20th century. These methods laid the groundwork for the eventual synthesis of specifically substituted derivatives like 2-Mercapto-5-methyl-1,3,4-thiadiazole. The majority of these syntheses rely on the cyclization of intermediates derived from thiosemicarbazide (B42300), thiohydrazides, or dithiocarbazates.

One of the earliest and most fundamental approaches to the 2-amino-5-mercapto-1,3,4-thiadiazole core was developed by Guha in 1922.[1] This method involves the treatment of thiosemicarbazide with carbon disulfide in the presence of a base. While not the direct synthesis of the 5-methyl derivative, this work was seminal in establishing a viable pathway to the 2-mercapto-1,3,4-thiadiazole scaffold.

Another significant historical contribution is the Busch method, which utilizes the oxidative cyclization of thiosemicarbazones. Although broader in scope, this method provided another avenue for accessing the 1,3,4-thiadiazole ring and its derivatives.

Key Synthetic Methodologies

The synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole has evolved over time, with various methods being developed to improve yield, purity, and industrial scalability. Below are detailed protocols for some of the most significant historical and contemporary synthetic routes.

Synthesis from Thiosemicarbazide and an Acylating Agent

This is a classical and widely adopted method for preparing 2-mercapto-5-substituted-1,3,4-thiadiazoles. The general principle involves the reaction of a thiosemicarbazide with a carboxylic acid or its derivative, followed by cyclization.

Experimental Protocol:

A mixture of a carboxylic acid (1.0 equivalent) and thiosemicarbazide (1.0 equivalent) is treated with a dehydrating agent such as concentrated sulfuric acid or phosphorus oxychloride. The reaction mixture is heated, often under reflux, for several hours. After cooling, the mixture is poured onto crushed ice, and the resulting precipitate is filtered, washed with water, and recrystallized from a suitable solvent like ethanol (B145695) to afford the desired 2-amino-5-substituted-1,3,4-thiadiazole. To obtain the 2-mercapto derivative, further reaction steps are often necessary, such as diazotization of the amino group followed by displacement with a sulfur nucleophile.

A more direct route to 2-amino-5-mercapto-1,3,4-thiadiazoles involves the reaction of thiosemicarbazide with carbon disulfide.[2]

Experimental Protocol for a Related 2-Amino-5-mercapto-1,3,4-thiadiazole:

In a flask, thiosemicarbazide (0.02 mol) and anhydrous sodium carbonate (0.02 mol) are suspended in ethanol (15 mL). Carbon disulfide (3 mL) is added, and the mixture is heated under reflux with stirring for 1 hour, followed by heating on a steam bath for 4 hours. The solvent is then largely removed, and the residue is dissolved in ice-water and acidified with concentrated hydrochloric acid to precipitate the product.[3]

Synthesis from Ethyl Acetate (B1210297) (Industrial Method)

A common industrial preparation of 2-Mercapto-5-methyl-1,3,4-thiadiazole involves a multi-step process starting from ethyl acetate. This method is advantageous for its use of readily available and inexpensive starting materials.

Experimental Protocol:

The process begins with the hydrazinolysis of ethyl acetate with hydrazine (B178648) hydrate (B1144303) to form acethydrazide (B32501). This reaction is typically carried out at elevated temperatures (104-110 °C) without a solvent to drive the reaction to completion. The resulting acethydrazide solution is then reacted with carbon disulfide in the presence of a base, such as a methanolic solution of liquid ammonia, at a controlled temperature (26-32 °C). This addition reaction forms a dithiocarbazate intermediate. The final step is the acid-catalyzed cyclization of the intermediate, usually with a strong acid like sulfuric acid at low temperatures, to yield 2-Mercapto-5-methyl-1,3,4-thiadiazole. The crude product is then isolated by precipitation in ice water and purified by recrystallization.

Synthesis via Functionalization of a Pre-formed Thiadiazole Ring

This approach involves the modification of an existing 1,3,4-thiadiazole derivative. For instance, 2,5-dimercapto-1,3,4-thiadiazole (B142945) can be selectively alkylated to introduce a methyl group at the 5-position.

Experimental Protocol:

To a solution of 2,5-dimercapto-1,3,4-thiadiazole in a suitable solvent such as ethanol or DMF, a base like potassium carbonate is added. An alkylating agent, for example, methyl iodide or dimethyl sulfate (B86663) (1.0 equivalent for mono-alkylation), is then added, and the reaction mixture is stirred at room temperature or with gentle heating. The progress of the reaction is monitored by thin-layer chromatography. Upon completion, the reaction mixture is worked up by filtration and evaporation of the solvent. The product is then purified by chromatography or recrystallization.

Data Presentation

The following tables summarize the quantitative data for the different synthetic methods described.

Synthesis Method	Starting Materials	Key Reagents	Reaction Conditions	Yield (%)	Melting Point (°C)	Reference
From Thiosemicarbazide	Thiosemicarbazide, Carbon Disulfide	Anhydrous Sodium Carbonate, Ethanol, HCl	Reflux (1h), Steam Bath (4h)	-	-	[3]
Industrial Method	Ethyl Acetate, Hydrazine Hydrate, Carbon Disulfide	Liquid Ammonia in Methanol, Sulfuric Acid	104-110 °C (hydrazinolysis), 26-32 °C (addition), Low Temp (cyclization)	High	-	CN103145645A
Related Synthesis	4-methylthiosemicarbazide, Carbon Disulfide	Water	Vigorous reflux, 24h	-	185-186	[4]
Related Synthesis	2,5-diamino-1,3,4-thiadiazole hydrochloride hydrate	Concentrated HCl	-	Improved overall yield	-	[5]

Note: Yields and melting points are highly dependent on the specific reaction conditions and purity of reagents and are provided where available in the cited literature.

Mandatory Visualization

The following diagrams illustrate the experimental workflows for the key synthetic methodologies described above.

Synthesis Workflow from Thiosemicarbazide.

Industrial Synthesis Workflow from Ethyl Acetate.

Synthesis Workflow via Functionalization.

References

• 1. connectjournals.com [connectjournals.com]
• 2. The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol [jmchemsci.com]
• 3. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 4. US4492793A - Process for the production of 2-amino-5-mercapto-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 5. US2891961A - Process for preparing 2-amino-5-mercap-to-1, 3, 4-thiadiazole - Google Patents [patents.google.com]

Protocols & Analytical Methods

Application Notes and Protocols: Laboratory Scale Synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD), a key intermediate in the synthesis of various pharmaceuticals, including Cefazolin.[1][2] The described method is based on the cyclization of an intermediate derived from the reaction of a precursor with a solid super acid catalyst, followed by hydrolysis and acidification.[3] This protocol is intended for researchers, scientists, and professionals in drug development and chemical synthesis.

Introduction

2-Mercapto-5-methyl-1,3,4-thiadiazole is a heterocyclic compound of significant interest due to its versatile applications. It serves as a crucial building block in the pharmaceutical industry, notably as an intermediate for antibiotics.[1] Furthermore, it has applications as a nitrification inhibitor in agriculture.[2] The 1,3,4-thiadiazole (B1197879) ring is a common motif in compounds with a wide range of biological activities.[4] The synthesis of MMTD can be achieved through various routes, often involving the cyclization of thiosemicarbazide (B42300) derivatives or related precursors.[5][6] This protocol details a specific and efficient method for its preparation on a laboratory scale.[3] In the solid state, 2-mercapto-5-methyl-1,3,4-thiadiazole exists predominantly in its thione tautomeric form.[7]

Reaction Scheme

While the provided source outlines a two-step synthesis starting from a "PAD solid," the core transformation to yield 2-Mercapto-5-methyl-1,3,4-thiadiazole is the acid-catalyzed cyclization and subsequent work-up. The general principle often involves the reaction of an acylthiosemicarbazide or a related intermediate which cyclizes to form the thiadiazole ring.

Materials and Equipment

Reagents:

• PAD solid (precursor)

• SO₄²⁻/TiO₂-SnO₂-Al₂O₃ solid super acid catalyst

• Tetrahydrofuran (THF)

• 10% Sodium hydroxide (B78521) (NaOH) solution

• Activated carbon

• Concentrated hydrochloric acid (HCl)

• Purified water

• Ice

Equipment:

• 500 ml reaction flask

• Stirring apparatus

• Cooling bath (e.g., ice-salt bath)

• Filtration apparatus (e.g., Büchner funnel)

• Rotary evaporator

• pH meter or pH paper

• Vacuum drying oven

• Standard laboratory glassware

Experimental Protocol

This protocol is adapted from the procedure described in patent CN112110874.[3]

Step 1: Cyclization Reaction

• To a 500 ml reaction flask, add 240 g of the SO₄²⁻/TiO₂-SnO₂-Al₂O₃ solid acid catalyst and 500 g of tetrahydrofuran.

• Cool the mixture to below 0°C, maintaining the temperature between -5°C and 0°C using a cooling bath.

• Slowly add 80 g of the PAD solid to the cooled mixture over a period of approximately 2.5 hours while stirring.

• After the addition is complete, continue to stir the reaction mixture for an additional hour at the same temperature.

• Monitor the reaction progress by HPLC until the starting material (PAD solid) is less than or equal to 0.5%.

• Once the reaction is complete, filter the mixture to remove the solid acid catalyst. The catalyst can be washed with 500 g of water and reused.

• Concentrate the filtrate by removing the solvent under reduced pressure at 40°C using a rotary evaporator until a dry residue is obtained.

Step 2: Work-up and Purification

• Add 194 ml of purified water to the residue obtained in the previous step.

• At a temperature of 15-20°C, slowly add 176 g of a 10% sodium hydroxide solution over 30 minutes until the residue is completely dissolved.

• Add 2.5 g of activated carbon to the solution and stir for 30 minutes at 15-20°C for decolorization.

• Filter the solution to remove the activated carbon and wash the filter cake with 50 ml of purified water.

• Cool the filtrate to 15-20°C and slowly add concentrated hydrochloric acid to adjust the pH to 5.7.

• Introduce seed crystals of 2-Mercapto-5-methyl-1,3,4-thiadiazole to induce crystallization.

• Continue the slow addition of concentrated hydrochloric acid until the pH of the solution reaches 1.5.

• Cool the crystalline slurry to 0-5°C and stir for an additional 30 minutes.

• Filter the precipitated product and wash the solid with ice water until the pH of the washings is approximately 5.0.

• Dry the wet product in a vacuum oven at 50°C for 4 hours, then increase the temperature to 70°C and continue drying for 8 hours until the moisture content is ≤0.5%.

Data Presentation

The following table summarizes the quantitative data from the synthesis.

Parameter	Value	Reference
Starting Material (PAD)	80 g	[3]
Catalyst	240 g	[3]
Solvent (THF)	500 g	[3]
Reaction Temperature	-5 to 0 °C	[3]
Reaction Time	~3.5 hours	[3]
Final Product Weight	47.3 g	[3]
Yield	84.2%	[3]
Melting Point	185.7-187.7 °C	[3]
Purity (HPLC)	≥99.95%	[3]
Moisture Content	≤0.5%	[3]
Appearance	White crystal powder	[2][8]

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Caption: Workflow for the synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Safety Precautions

• Handle all chemicals with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Tetrahydrofuran is flammable; conduct the reaction in a well-ventilated fume hood away from ignition sources.

• Concentrated hydrochloric acid and sodium hydroxide are corrosive; handle with care.

• The reaction is performed at low temperatures; take precautions against cold burns.

Characterization

The final product can be characterized by standard analytical techniques:

• Melting Point: Compare the observed melting point with the literature value (185.7-187.7 °C).[3]

• HPLC: Determine the purity of the synthesized compound.

• Spectroscopy (NMR, IR): Confirm the chemical structure of the final product. For example, the ¹H NMR spectrum should show a characteristic singlet for the methyl group.[4]

Conclusion

This protocol provides a reproducible and high-yielding method for the laboratory-scale synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole. The use of a solid acid catalyst and a well-defined purification procedure allows for the isolation of a high-purity product. This methodology is suitable for researchers and professionals requiring this important chemical intermediate for further synthetic applications.

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Mercapto-5-methyl-1,3,4-thiadiazole | 29490-19-5 [chemicalbook.com]
• 3. 2-Mercapto-5-methyl-1,3,4-thiadiazole synthesis - chemicalbook [chemicalbook.com]
• 4. mdpi.com [mdpi.com]
• 5. connectjournals.com [connectjournals.com]
• 6. CN103145645A - Preparation technology of mercapto-5-methyl-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]
• 8. echemi.com [echemi.com]

Enzymatic synthesis of Cefazolin using 2-Mercapto-5-methyl-1,3,4-thiadiazole

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the enzymatic synthesis of the cephalosporin (B10832234) antibiotic, Cefazolin (B47455). The synthesis utilizes 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) as a key precursor in the formation of the Cefazolin molecule. This environmentally friendly enzymatic approach offers a highly efficient alternative to traditional chemical synthesis methods.[1]

Introduction

Cefazolin is a first-generation cephalosporin antibiotic widely used for the prevention of primary infections in surgical procedures.[2][3] The enzymatic synthesis of Cefazolin is primarily achieved through the acylation of a cephalosporin nucleus with a side chain precursor. This process is catalyzed by enzymes such as penicillin G amidase (PGA) or cephalosporin-acid synthetase (CASA), often in an immobilized form to enhance stability and reusability.[1][4]

The core of this process involves the reaction of 7-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)thiomethyl-3-cephem-4-carboxylic acid (TDA) with an activated form of 1(H)-tetrazolylacetic acid (TzAA), typically the methyl ester (MeTzAA).[1][5] The TDA precursor is synthesized from 7-aminocephalosporanic acid (7-ACA) and 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD).[3][6]

Reaction Pathways

There are two primary enzymatic pathways for the synthesis of Cefazolin:

• Pathway A: Direct Enzymatic Acylation of TDA. In this pathway, TDA is directly acylated with MeTzAA, catalyzed by an immobilized enzyme.

• Pathway B: Chemo-enzymatic Synthesis from 7-ACA. This pathway involves the initial chemical synthesis of TDA from 7-ACA and MMTD, followed by the enzymatic acylation of TDA. An alternative approach involves the enzymatic acylation of 7-ACA followed by chemical modification.[3]

The following diagram illustrates the direct enzymatic acylation pathway.

Caption: Enzymatic acylation of TDA to synthesize Cefazolin.

Quantitative Data Summary

The efficiency of the enzymatic synthesis of Cefazolin is influenced by various factors, including the choice of enzyme, substrate concentrations, and reaction conditions. The following table summarizes key quantitative data from representative studies.

Parameter	Value	Enzyme	Reference
Cefazolin Yield (relative to TDA)	92-95%	Immobilized Cephalosporin-Acid Synthetase (IECASA) from recombinant E. coli	[1][7][8]
Initial TDA Concentration	150–200 mM	IECASA from recombinant E. coli	[1][7][8]
Final Cefazolin Concentration	65–85 mg/mL	IECASA from recombinant E. coli	[1][7][8]
By-product (TzAA) Concentration	40–60 mg/mL	IECASA from recombinant E. coli	[1][7][8]
Overall Molar Yield (from TDA)	88.2%	Penicillin G amidase from E. coli	[4]
Biocatalyst Operational Stability	~83% residual activity after 25 cycles	IECASA from recombinant E. coli	[1][7]
Half-inactivation Period of Biocatalyst	85 cycles	IECASA from recombinant E. coli	[1][7]

Experimental Protocols

Protocol 1: Enzymatic Synthesis of Cefazolin using Immobilized Cephalosporin-Acid Synthetase (IECASA)

This protocol is based on the method described by Wang et al. (2018).[1][7][8]

Materials:

• 7-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)thiomethyl-3-cephem-4-carboxylic acid (TDA)

• 1(H)-tetrazolylacetic acid methyl ester (MeTzAA)

• Immobilized Cephalosporin-Acid Synthetase (IECASA) from recombinant E. coli VKPM B-12316

• Ammonium (B1175870) phosphate (B84403) monobasic

• 3M Ammonia solution

• Deionized water

Equipment:

• Enzymatic reactor with pH and temperature control

• Stirrer

• HPLC system for analysis

Procedure:

• Reaction Medium Preparation: Prepare an aqueous solution of ammonium phosphate monobasic (e.g., 10.0 mmol in 32 mL of water). Adjust the pH to approximately 6.0 with 3M ammonia.[4]

• Substrate Addition: In a separate vessel, dissolve TDA and a molar excess of MeTzAA in the prepared buffer. The initial concentration of TDA can be in the range of 150-200 mM.[1][7][8]

• Enzyme Addition: Add the immobilized CASA enzyme (IECASA) to the reaction mixture.

• Reaction Conditions: Maintain the reaction temperature at a controlled level (e.g., 25°C).[9] A stepwise pH gradient is applied during the synthesis to avoid precipitation of TDA at high concentrations.[1][7][8]

• Monitoring: Monitor the progress of the reaction by taking samples at regular intervals and analyzing the concentrations of Cefazolin, TDA, and MeTzAA by HPLC.

• Reaction Termination and Product Recovery: Once the desired conversion of TDA is achieved (e.g., >92%), the reaction can be stopped. The immobilized enzyme can be recovered by filtration for reuse.[1] Cefazolin can be precipitated from the reaction mixture by adjusting the pH to below 3.5 with an acid.[4]

Caption: Experimental workflow for enzymatic Cefazolin synthesis.

Protocol 2: Synthesis of TDA from 7-ACA and MMTD

This is a chemical synthesis step that precedes the enzymatic acylation in the chemo-enzymatic pathway.

Note: The presence of unreacted 2-mercapto-5-methyl-1,3,4-thiadiazole (MMTD) can act as a competitive inhibitor in the subsequent enzymatic reaction, potentially decreasing the Cefazolin yield.[6] Therefore, the molar ratio of MMTD to 7-ACA should be optimized. A ratio of 1.2:1 has been suggested as optimal to maximize the overall Cefazolin yield.[6]

Materials:

• 7-aminocephalosporanic acid (7-ACA)

• 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD)

• Appropriate solvents and reagents for the chemical reaction (details depend on the specific chemical synthesis method chosen).

Procedure:

The specific procedure for the chemical synthesis of TDA from 7-ACA and MMTD can vary. It is recommended to consult detailed chemical synthesis literature for a robust protocol. The key consideration for the subsequent enzymatic step is the purity of the TDA product, with minimal residual MMTD.

Concluding Remarks

The enzymatic synthesis of Cefazolin offers a sustainable and efficient manufacturing process with high yields and product purity.[1] The use of immobilized enzymes allows for catalyst recycling, further enhancing the economic and environmental benefits of this approach. Careful control of reaction parameters, particularly pH and the purity of starting materials, is crucial for achieving optimal results. The protocols and data presented here provide a solid foundation for researchers and drug development professionals to implement and optimize the enzymatic synthesis of Cefazolin.

References

• 1. researchgate.net [researchgate.net]
• 2. d-nb.info [d-nb.info]
• 3. researchgate.net [researchgate.net]
• 4. EP1416054B1 - Simple enzymatic process for preparing cefazolin - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. The effect of 2-mercapto-5-methyl-1,3,4-thiadiazole on enzymatic synthesis of cefazolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Enzymatic synthesis of cefazolin using immobilized recombinant cephalosporin-acid synthetase as the biocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]

Application Notes and Protocols: 2-Mercapto-5-methyl-1,3,4-thiadiazole as a Corrosion Inhibitor for Mild Steel

Audience: Researchers, scientists, and drug development professionals.

Introduction:

2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) and its derivatives are effective corrosion inhibitors for mild steel, particularly in acidic environments.[1][2][3][4] The inhibitory action is attributed to the molecule's ability to adsorb onto the metal surface, forming a protective film that acts as a physical barrier to corrosive species.[4] This adsorption process is influenced by factors such as inhibitor concentration, temperature, and the nature of the corrosive environment.[1][3][4] The presence of heteroatoms like nitrogen and sulfur, along with the π-electrons in the thiadiazole ring, facilitates strong adsorption onto the d-orbitals of iron atoms on the mild steel surface.[2] This document provides detailed application notes and experimental protocols for evaluating the efficacy of MMTD as a corrosion inhibitor for mild steel.

Data Presentation

The following tables summarize the quantitative data on the corrosion inhibition performance of MMTD derivatives.

Table 1: Inhibition Efficiency of 2-mercapto-5-(2-methoxyethyl)amino-1,3,4-thiadiazole (MMAT) in 1 M HCl [2]

Concentration (mM)	Corrosion Rate (mm/y)	Inhibition Efficiency (%)
0.0	-	-
0.1	1.06	41.5
0.2	-	64.5
0.3	-	75.8
0.4	-	83.8
0.5	0.33	92.2
1.0	0.32	94.1

Data obtained from weight loss measurements after 5 hours of immersion at 303 K.

Table 2: Electrochemical Polarization Parameters for Mild Steel in 0.5 M H₂SO₄ with and without Thiadiazole Derivatives

Inhibitor (Concentration)	Ecorr (mV vs. SCE)	Icorr (µA/cm²)	βa (mV/dec)	βc (mV/dec)	Inhibition Efficiency (%)	Reference
Blank	-485	1120	85	-115	-	[5]
a1 (0.005 M)	-472	121	75	-102	89.2	[5]
a2 (0.005 M)	-478	254	79	-108	77.3	[5]

a1: 2-amino-5-(4-bromobenzyl)-1,3,4-thiadiazole, a2: 2-amino-5-(3-nitrophenyl)-1,3,4-thiadiazole

Table 3: Electrochemical Impedance Spectroscopy (EIS) Parameters for Mild Steel in 0.5 M H₂SO₄ with Thiadiazole Derivatives

Inhibitor (Concentration)	Rct (Ω cm²)	Cdl (µF/cm²)	Inhibition Efficiency (%)	Reference
Blank	45.1	125.6	-	[5]
a1 (0.005 M)	454.5	45.3	89.9	[5]
a2 (0.005 M)	203.4	65.8	77.8	[5]

a1: 2-amino-5-(4-bromobenzyl)-1,3,4-thiadiazole, a2: 2-amino-5-(3-nitrophenyl)-1,3,4-thiadiazole

Experimental Protocols

Detailed methodologies for key experiments are provided below.

1. Weight Loss Measurements

This gravimetric method provides a direct measure of corrosion rate and inhibition efficiency.

• Materials and Equipment:

  • Mild steel coupons of known dimensions (e.g., 4 cm x 2 cm x 0.2 cm).[6]

  • Abrasive papers of different grades (e.g., 200 to 1200 grit).

  • Degreasing solvent (e.g., acetone).

  • Drying oven.

  • Analytical balance (±0.1 mg precision).

  • Corrosive medium (e.g., 1 M HCl or 0.5 M H₂SO₄).

  • 2-Mercapto-5-methyl-1,3,4-thiadiazole inhibitor solutions of varying concentrations.

  • Water bath or thermostat for temperature control.

  • Glass beakers and hooks.

• Procedure:

  • Mechanically polish the mild steel coupons with successive grades of abrasive paper, rinse with distilled water, degrease with acetone, and dry in an oven.

  • Weigh the prepared coupons accurately using an analytical balance.

  • Immerse the coupons in beakers containing the corrosive medium with and without different concentrations of the MMTD inhibitor.

  • Maintain the beakers at a constant temperature (e.g., 303 K) for a specified immersion period (e.g., 5 hours).[2]

  • After the immersion period, retrieve the coupons, rinse with distilled water, and gently scrub with a soft brush to remove corrosion products.

  • Dry the cleaned coupons in an oven and re-weigh them.

  • Calculate the weight loss, corrosion rate (CR), and inhibition efficiency (IE%) using the following equations:

    • Weight Loss (ΔW) = W_initial - W_final

    • Corrosion Rate (CR) = (K × ΔW) / (A × t × ρ)

      • Where K is a constant (e.g., 8.76 × 10⁴ for CR in mm/y), A is the surface area of the coupon (cm²), t is the immersion time (hours), and ρ is the density of mild steel (g/cm³).

    • Inhibition Efficiency (IE%) = [(CR_blank - CR_inhibitor) / CR_blank] × 100

2. Electrochemical Measurements

Electrochemical techniques provide insights into the corrosion mechanism and the inhibitor's mode of action.

• Materials and Equipment:

  • Potentiostat/Galvanostat with frequency response analyzer.

  • Three-electrode electrochemical cell:

    • Working Electrode (WE): Mild steel coupon with a defined exposed area.

    • Reference Electrode (RE): Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.

    • Counter Electrode (CE): Platinum or graphite (B72142) rod.

  • Corrosive medium with and without MMTD inhibitor.

• Procedure:

  • Prepare the mild steel working electrode by polishing, cleaning, and drying as described for weight loss measurements.

  • Assemble the three-electrode cell with the prepared WE, RE, and CE immersed in the test solution.

  • Allow the system to stabilize by monitoring the Open Circuit Potential (OCP) for a period (e.g., 15-30 minutes) until a steady state is reached.[5]

  • Potentiodynamic Polarization (PDP):

    • Scan the potential from a cathodic potential (e.g., -250 mV vs. OCP) to an anodic potential (e.g., +250 mV vs. OCP) at a slow scan rate (e.g., 1-5 mV/s).[5][6]

    • Record the resulting current density.

    • Determine the corrosion potential (Ecorr) and corrosion current density (Icorr) by extrapolating the Tafel plots.

    • Calculate the inhibition efficiency using:

      • IE% = [(Icorr_blank - Icorr_inhibitor) / Icorr_blank] × 100

  • Electrochemical Impedance Spectroscopy (EIS):

    • Apply a small amplitude AC signal (e.g., 10 mV) at the OCP over a wide frequency range (e.g., 100 kHz to 0.1 Hz).[5]

    • Record the impedance data and present it as Nyquist and Bode plots.

    • Model the impedance data using an appropriate equivalent electrical circuit to determine parameters such as charge transfer resistance (Rct) and double-layer capacitance (Cdl).

    • Calculate the inhibition efficiency using:

      • IE% = [(Rct_inhibitor - Rct_blank) / Rct_inhibitor] × 100

3. Surface Analysis

Techniques like Scanning Electron Microscopy (SEM) provide visual evidence of the protective film formation.

• Materials and Equipment:

  • Scanning Electron Microscope (SEM).

  • Mild steel coupons.

• Procedure:

  • Immerse mild steel coupons in the corrosive medium with and without the inhibitor for a specific duration.

  • After immersion, retrieve the coupons, rinse gently with distilled water, and dry thoroughly.

  • Mount the coupons on the SEM sample holder and acquire images of the surface morphology.

  • Compare the surface of the coupon exposed to the inhibited solution with that exposed to the uninhibited solution to observe the reduction in corrosion damage and the presence of a protective layer.[1][3]

Mandatory Visualizations

Caption: Workflow for evaluating a corrosion inhibitor.

Caption: Mechanism of MMTD corrosion inhibition.

References

• 1. Corrosion inhibition of low carbon steel in HCl by 2-mercapto-5-(2-methoxyethyl)amino-1,3,4-thiadiazole: insights from gravimetric analysis and SEM - International Journal of Corrosion and Scale InhibitionInternational Journal of Corrosion and Scale Inhibition [ijcsi.pro]
• 2. en.alayen.edu.iq [en.alayen.edu.iq]
• 3. researchgate.net [researchgate.net]
• 4. Multi-method evaluation of a 2-(1,3,4-thiadiazole-2-yl)pyrrolidine corrosion inhibitor for mild steel in HCl: combining gravimetric, electrochemical, and DFT approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Electrochemical Evaluation of 2-Mercapto-5-methyl-1,3,4-thiadiazole as a Corrosion Inhibitor

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the electrochemical studies of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) as a corrosion inhibitor, particularly for mild steel in acidic environments. Detailed protocols for key electrochemical techniques, a summary of quantitative data, and visualizations of the experimental workflow and inhibition mechanism are included to facilitate research and development in this area.

Introduction

Organic compounds containing heteroatoms such as nitrogen, sulfur, and oxygen are effective corrosion inhibitors for various metals and alloys.[1][2] 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) is a heterocyclic compound containing both sulfur and nitrogen atoms, making it a promising candidate for corrosion inhibition.[1][3] Electrochemical techniques such as potentiodynamic polarization and electrochemical impedance spectroscopy (EIS) are powerful tools for evaluating the performance and mechanism of corrosion inhibitors.[3][4] These methods provide quantitative data on the inhibitor's efficiency and insights into the mode of action.[2]

Data Presentation

The following tables summarize the quantitative data from electrochemical studies of MMTD and its derivatives as corrosion inhibitors for mild steel in acidic solutions.

Table 1: Potentiodynamic Polarization Data for Thiadiazole Derivatives on Mild Steel in 1 M HCl

Inhibitor Concentration (mM)	Ecorr (mV vs. SCE)	Icorr (µA/cm²)	Inhibition Efficiency (%)	Reference
Blank	-475	1050	-	[5]
0.1	-450	619.5	41.5	[5]
0.2	-442	372.75	64.5	[5]
0.3	-435	254.1	75.8	[5]
0.4	-430	170.1	83.8	[5]
0.5	-425	81.9	92.2	[5]
1.0	-420	61.95	94.1	[5]

Table 2: Electrochemical Impedance Spectroscopy (EIS) Data for a Thiadiazole Derivative on Mild Steel in 1 M HCl

Inhibitor Concentration (mg/L)	Rct (Ω·cm²)	Cdl (µF/cm²)	Inhibition Efficiency (%)	Reference
0	58.7	156.3	-	[3]
10	389.6	65.8	84.9	[3]
20	856.4	45.7	93.1	[3]
30	1256.8	38.9	95.3	[3]
40	1689.5	30.2	96.5	[3]

Experimental Protocols

Protocol 1: Potentiodynamic Polarization Measurements

This protocol describes the procedure for evaluating the corrosion inhibition performance of MMTD using potentiodynamic polarization.

1. Materials and Equipment:

• Working Electrode: Mild steel coupon with a defined surface area (e.g., 1 cm²).

• Reference Electrode: Saturated Calomel Electrode (SCE) or Ag/AgCl electrode.[6]

• Counter Electrode: Platinum or graphite (B72142) electrode.[6]

• Electrochemical Cell: A standard three-electrode corrosion cell.

• Potentiostat/Galvanostat.

• Corrosive Medium: 1 M HCl solution.

• Inhibitor Stock Solution: MMTD dissolved in a suitable solvent (e.g., ethanol) at a known concentration.

• Polishing materials (emery papers of different grades, alumina (B75360) powder).

• Deionized water and acetone (B3395972) for cleaning.

2. Procedure:

• Working Electrode Preparation:

  • Mechanically polish the mild steel coupon using successively finer grades of emery paper.

  • Polish further with a fine alumina powder suspension to achieve a mirror-like surface.

  • Rinse the polished coupon with deionized water, followed by acetone.

  • Dry the coupon in a stream of warm air.

• Electrochemical Cell Setup:

  • Assemble the three-electrode cell with the prepared working electrode, reference electrode, and counter electrode.

  • Fill the cell with a known volume of the 1 M HCl solution.

  • Immerse the electrodes in the solution and allow the system to stabilize for a predetermined time (e.g., 30-60 minutes) to reach a steady open-circuit potential (OCP).

• Blank Measurement:

  • Perform a potentiodynamic polarization scan in the absence of the inhibitor.

  • Scan the potential from a cathodic potential (e.g., -250 mV vs. OCP) to an anodic potential (e.g., +250 mV vs. OCP) at a slow scan rate (e.g., 1 mV/s).

• Inhibitor Measurements:

  • Add a specific concentration of the MMTD stock solution to the electrochemical cell to achieve the desired inhibitor concentration (e.g., 0.1 mM, 0.5 mM, 1.0 mM).

  • Allow the system to stabilize for a period (e.g., 30 minutes).

  • Repeat the potentiodynamic polarization scan as described in step 3.2.

  • Repeat for different concentrations of the inhibitor.

• Data Analysis:

  • Determine the corrosion potential (Ecorr) and corrosion current density (Icorr) from the Tafel plots.

  • Calculate the inhibition efficiency (IE%) using the following equation: IE% = [(Icorr_blank - Icorr_inh) / Icorr_blank] x 100 where Icorr_blank is the corrosion current density in the absence of the inhibitor and Icorr_inh is the corrosion current density in the presence of the inhibitor.

Protocol 2: Electrochemical Impedance Spectroscopy (EIS)

This protocol outlines the use of EIS to study the corrosion inhibition mechanism of MMTD.

1. Materials and Equipment:

• Same as in Protocol 1, with the addition of a frequency response analyzer (FRA), which is typically integrated into modern potentiostats.

2. Procedure:

• Electrode Preparation and Cell Setup:

  • Follow steps 2.1 and 2.2 from Protocol 1.

• EIS Measurement:

  • After the system has stabilized at the OCP, apply a small amplitude AC voltage signal (e.g., 10 mV) over a wide frequency range (e.g., 100 kHz to 10 mHz).[6]

  • Record the impedance data.

• Inhibitor Measurements:

  • Add the desired concentration of MMTD to the cell and allow for stabilization.

  • Repeat the EIS measurement.

  • Repeat for all desired inhibitor concentrations.

• Data Analysis:

  • Represent the impedance data as Nyquist and Bode plots.

  • Model the data using an appropriate equivalent electrical circuit to extract parameters such as the charge transfer resistance (Rct) and the double-layer capacitance (Cdl).

  • Calculate the inhibition efficiency (IE%) using the following equation: IE% = [(Rct_inh - Rct_blank) / Rct_inh] x 100 where Rct_blank is the charge transfer resistance in the absence of the inhibitor and Rct_inh is the charge transfer resistance in the presence of the inhibitor.

Visualizations

Experimental Workflow

Caption: Workflow for Electrochemical Evaluation of MMTD.

Corrosion Inhibition Mechanism

The primary mechanism of corrosion inhibition by MMTD on a steel surface in an acidic medium is through adsorption.[1] The thiadiazole molecule can interact with the metal surface in several ways. In acidic solutions, the MMTD molecule can be protonated.

Caption: MMTD Corrosion Inhibition Mechanism.

References

• 1. jmaterenvironsci.com [jmaterenvironsci.com]
• 2. Evaluation of the Impact of Two Thiadiazole Derivatives on the Dissolution Behavior of Mild Steel in Acidic Environments - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Exploring corrosion inhibition properties of thiadiazol compound for the protection of carbon steel [lib.buet.ac.bd:8080]
• 5. en.alayen.edu.iq [en.alayen.edu.iq]
• 6. jmaterenvironsci.com [jmaterenvironsci.com]

Application Notes and Protocols for S-Alkylation Reactions of 2-Mercapto-5-methyl-1,3,4-thiadiazole

Audience: Researchers, scientists, and drug development professionals.

Introduction

2-Mercapto-5-methyl-1,3,4-thiadiazole is a versatile heterocyclic compound incorporating the 1,3,4-thiadiazole (B1197879) motif, a structural subunit present in numerous compounds with significant biological activities, including anticancer, antimicrobial, and antiepileptic properties.[1][2] The sulfur atom in the mercapto group provides a nucleophilic center for S-alkylation reactions, allowing for the synthesis of a diverse range of 2-alkylthio-5-methyl-1,3,4-thiadiazole derivatives. These derivatives are valuable intermediates in the development of novel therapeutic agents and functional materials.[2][3][4] This document provides detailed protocols for the S-alkylation of 2-mercapto-5-methyl-1,3,4-thiadiazole with a focus on reactions with α,ω-dihaloalkanes, yielding both mono- and di-substituted products.

Data Presentation

The following table summarizes the quantitative data for the S-alkylation of 2-mercapto-5-methyl-1,3,4-thiadiazole with various α,ω-dihaloalkanes, highlighting the reaction conditions and yields of the resulting 2-(ω-haloalkylthio)thiadiazoles and symmetrical bis-thiadiazoles.

Table 1: Summary of Reaction Conditions and Yields for S-Alkylation of 2-Mercapto-5-methyl-1,3,4-thiadiazole with Dihaloalkanes [1][5]

Alkylating Agent	Base	Solvent	Product(s)	Yield (%)
Dibromomethane	K2CO3	Acetonitrile	bis-(5-methyl-1,3,4-thiadiazol-2-yl)methane	74
Dichloromethane (B109758)	Et3N	Dichloromethane	2-(chloromethylthio)-5-methyl-1,3,4-thiadiazole & bis-(5-methyl-1,3,4-thiadiazol-2-yl)methane	25 (mono), 65 (bis)
1,2-Dibromoethane	K2CO3	Acetonitrile	2-(2-bromoethylthio)-5-methyl-1,3,4-thiadiazole & 1,2-bis-(5-methyl-1,3,4-thiadiazol-2-yl)ethane	68 (mono), 20 (bis)
1,2-Dichloroethane	Et3N	1,2-Dichloroethane	2-(2-chloroethylthio)-5-methyl-1,3,4-thiadiazole	Quantitative
1,3-Dibromopropane	K2CO3	Acetonitrile	2-(3-bromopropylthio)-5-methyl-1,3,4-thiadiazole & 1,3-bis-(5-methyl-1,3,4-thiadiazol-2-yl)propane	75 (mono), 15 (bis)
1,4-Dibromobutane	K2CO3	Acetonitrile	2-(4-bromobutylthio)-5-methyl-1,3,4-thiadiazole & 1,4-bis-(5-methyl-1,3,4-thiadiazol-2-yl)butane	80 (mono), 10 (bis)

Experimental Protocols

The following protocols are based on the functionalization of 2-mercapto-5-methyl-1,3,4-thiadiazole with α,ω-dihaloalkanes.[1][5] The reaction can be tuned to favor either the mono-alkylated (ω-haloalkylthio derivative) or the di-alkylated (symmetrical bis-thiadiazole) product by adjusting the stoichiometry of the reactants and the choice of base.

General Workflow for S-Alkylation

Caption: General experimental workflow for the S-alkylation of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Protocol 1: Synthesis of 2-(ω-Haloalkylthio)thiadiazoles (Mono-alkylation)

This protocol is optimized for the synthesis of the mono-alkylated products.

Materials:

• 2-Mercapto-5-methyl-1,3,4-thiadiazole

• α,ω-Dihaloalkane (e.g., 1,2-dibromoethane, 1,3-dibromopropane, 1,4-dibromobutane)

• Potassium carbonate (K2CO3) or Triethylamine (Et3N)

• Acetonitrile or the corresponding dichloroalkane as solvent

• Silica (B1680970) gel for flash chromatography

• Dichloromethane (DCM)

• Acetone (B3395972)

Procedure:

• In a round-bottom flask, dissolve 2-mercapto-5-methyl-1,3,4-thiadiazole (1.0 eq) and the base (2.0 eq) in the appropriate solvent.

• Add the α,ω-dihaloalkane (2.0 eq) to the mixture.

• Stir the reaction mixture at room temperature for 24 hours.

• If a solid residue forms, filter it off.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the crude product by flash chromatography on silica gel using a gradient of acetone in dichloromethane to isolate the desired 2-(ω-haloalkylthio)thiadiazole.

Protocol 2: Synthesis of Symmetrical bis-Thiadiazoles (Di-alkylation)

This protocol is designed to favor the formation of the di-substituted products.

Materials:

• 2-Mercapto-5-methyl-1,3,4-thiadiazole

• α,ω-Dihaloalkane (e.g., dibromomethane, 1,2-dibromoethane)

• Potassium carbonate (K2CO3)

• Acetonitrile

Procedure:

• In a round-bottom flask, combine 2-mercapto-5-methyl-1,3,4-thiadiazole (2.0 eq), potassium carbonate (4.0 eq), and acetonitrile.

• Add the α,ω-dihaloalkane (1.1 eq) to the suspension.

• Stir the reaction mixture at room temperature for 24 hours.

• Filter off the solid residue.

• Remove the solvent from the filtrate under reduced pressure.

• The resulting crude product can be further purified by recrystallization or flash chromatography if necessary.

Logical Relationship of Products

The S-alkylation of 2-mercapto-5-methyl-1,3,4-thiadiazole with α,ω-dihaloalkanes can lead to two main types of products depending on the reaction conditions. The relationship between the reactants and products is illustrated below.

References

• 1. mdpi.com [mdpi.com]
• 2. Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole: 2-(ω-Haloalkylthio) Thiadiazoles vs. Symmetrical Bis-Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols: Preparation of Symmetrical Bis-Thiadiazoles from 2-Mercapto-5-methyl-1,3,4-thiadiazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed protocols for the synthesis of symmetrical bis-(5-methyl-1,3,4-thiadiazol-2-yl)alkanes, valuable scaffolds in medicinal chemistry and materials science. The synthetic route involves the reaction of 2-mercapto-5-methyl-1,3,4-thiadiazole with α,ω-dihaloalkanes. Optimized reaction conditions for varying alkyl chain lengths are presented, offering a straightforward and efficient method for obtaining these target compounds. While specific biological data for these symmetrical bis-thiadiazoles is limited in current literature, the broader class of 1,3,4-thiadiazole (B1197879) derivatives is known to exhibit a wide range of pharmacological activities, including anticancer and antimicrobial effects.[1][2][3][4][5] These protocols provide a foundation for researchers to synthesize and explore the potential applications of these compounds.

Introduction

The 1,3,4-thiadiazole ring is a prominent heterocyclic motif in numerous biologically active compounds, demonstrating a wide array of pharmacological properties such as anticancer, antimicrobial, and anticonvulsant activities.[1][2][3][4][5] Symmetrical bis-thiadiazole compounds, which feature two thiadiazole rings linked by a flexible or rigid spacer, are of particular interest as they offer the potential for enhanced binding to biological targets and novel material properties. The functionalization of 2-mercapto-5-methyl-1,3,4-thiadiazole provides a direct route to these symmetrical structures.[1][6] This document outlines the optimized experimental procedures for the synthesis of symmetrical bis-(5-methyl-1,3,4-thiadiazol-2-yl)alkanes with methylene, ethylene, and butane (B89635) linkers.

Experimental Protocols

The synthesis of symmetrical bis-(5-methyl-1,3,4-thiadiazol-2-yl)alkanes is achieved by reacting 2-mercapto-5-methyl-1,3,4-thiadiazole with the corresponding α,ω-dibromoalkane in the presence of a base. The general reaction scheme is depicted below.

Caption: General reaction scheme for the synthesis of symmetrical bis-thiadiazoles.

Materials and Reagents

• 2-Mercapto-5-methyl-1,3,4-thiadiazole

• Dibromomethane (B42720)

• 1,2-Dibromoethane (B42909)

• 1,4-Dibromobutane (B41627)

• Triethylamine (B128534) (Et3N)

• Potassium Carbonate (K2CO3)

• Dichloromethane (DCM)

• Acetone (B3395972)

• Silica (B1680970) gel for column chromatography

• Standard laboratory glassware and equipment

General Procedure for the Synthesis of Symmetrical Bis-Thiadiazoles[1]

To a solution of 2-mercapto-5-methyl-1,3,4-thiadiazole and a base in a suitable solvent, the corresponding α,ω-dibromoalkane is added. The reaction mixture is stirred at room temperature for a specified time. Upon completion, the solid residue is filtered off, and the solvent is removed under reduced pressure. The crude product is then purified by flash chromatography on silica gel.

Protocol 1: Synthesis of bis-(5-methyl-1,3,4-thiadiazol-2-yl)methane

• Reactants:

  • 2-Mercapto-5-methyl-1,3,4-thiadiazole (4 mmol)

  • Dibromomethane (2.2 mmol)

  • Triethylamine (8 mmol)

• Solvent: Dichloromethane (DCM, 40 mL)

• Procedure:

  • Dissolve 2-mercapto-5-methyl-1,3,4-thiadiazole and triethylamine in DCM.

  • Add dibromomethane to the solution.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Filter off any solid residue.

  • Remove the solvent in vacuo.

  • Purify the crude product by flash chromatography on silica gel using a gradient of DCM to 5% acetone in DCM.

Protocol 2: Synthesis of 1,2-bis(5-methyl-1,3,4-thiadiazol-2-yl)ethane

• Reactants:

  • 2-Mercapto-5-methyl-1,3,4-thiadiazole (4 mmol)

  • 1,2-Dibromoethane (2.2 mmol)

  • Potassium Carbonate (8 mmol)

• Solvent: Acetone (40 mL)

• Procedure:

  • Suspend 2-mercapto-5-methyl-1,3,4-thiadiazole and potassium carbonate in acetone.

  • Add 1,2-dibromoethane to the suspension.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Filter off the solid residue.

  • Remove the solvent in vacuo.

  • Purify the crude product by flash chromatography on silica gel using a gradient of DCM to 5% acetone in DCM.

Protocol 3: Synthesis of 1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)butane

• Reactants:

  • 2-Mercapto-5-methyl-1,3,4-thiadiazole (4 mmol)

  • 1,4-Dibromobutane (2.2 mmol)

  • Potassium Carbonate (8 mmol)

• Solvent: Acetone (40 mL)

• Procedure:

  • Suspend 2-mercapto-5-methyl-1,3,4-thiadiazole and potassium carbonate in acetone.

  • Add 1,4-dibromobutane to the suspension.

  • Stir the reaction mixture at room temperature for 24 hours.

  • Filter off the solid residue.

  • Remove the solvent in vacuo.

  • Purify the crude product by flash chromatography on silica gel using a gradient of DCM to 5% acetone in DCM.

Data Presentation

The following table summarizes the optimized reaction conditions and yields for the synthesis of symmetrical bis-(5-methyl-1,3,4-thiadiazol-2-yl)alkanes.

Product Name	Alkane Linker	Base	Solvent	Yield (%)
bis-(5-methyl-1,3,4-thiadiazol-2-yl)methane	Methylene	Triethylamine	DCM	69
1,2-bis(5-methyl-1,3,4-thiadiazol-2-yl)ethane	Ethylene	Potassium Carbonate	Acetone	73
1,4-bis(5-methyl-1,3,4-thiadiazol-2-yl)butane	Butane	Potassium Carbonate	Acetone	78

Data sourced from Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole: 2-(ω-Haloalkylthio) Thiadiazoles vs. Symmetrical Bis-Thiadiazoles.[1]

Potential Applications in Drug Development

While specific biological activity data for the symmetrical bis-thiadiazoles synthesized from 2-mercapto-5-methyl-1,3,4-thiadiazole are not extensively reported, the 1,3,4-thiadiazole scaffold is a well-established pharmacophore with a broad range of biological activities.

Caption: Potential biological activities of 1,3,4-thiadiazole derivatives.

• Anticancer Activity: Numerous 1,3,4-thiadiazole derivatives have demonstrated significant cytotoxic effects against various cancer cell lines.[2][7][8][9][10] The proposed mechanisms of action include inhibition of crucial enzymes like carbonic anhydrase and tyrosine kinases, as well as induction of apoptosis.[11][12] The symmetrical nature of the bis-thiadiazoles may allow for enhanced interaction with biological targets.

• Antimicrobial Activity: The 1,3,4-thiadiazole nucleus is a component of several antimicrobial agents.[3][13][14][15][16] These compounds exhibit activity against a range of bacteria and fungi. The synthesized symmetrical bis-thiadiazoles represent novel candidates for antimicrobial screening.

Future Perspectives

The synthetic protocols detailed herein provide a reliable foundation for the synthesis of a variety of symmetrical bis-thiadiazoles. Further research should focus on:

• Biological Screening: A comprehensive evaluation of the synthesized compounds for their anticancer and antimicrobial activities is warranted. In vitro assays against a panel of cancer cell lines and microbial strains would be the first step in elucidating their therapeutic potential.

• Structure-Activity Relationship (SAR) Studies: Synthesis of a broader library of analogues with different linker lengths and substituents on the thiadiazole ring would enable the establishment of SAR.

• Mechanism of Action Studies: For any identified active compounds, further investigation into their mechanism of action, including target identification and pathway analysis, will be crucial for their development as therapeutic agents.

Caption: Workflow for future research and development.

References

• 1. mdpi.com [mdpi.com]
• 2. acgpubs.org [acgpubs.org]
• 3. Synthesis and Evaluation of Antimicrobial Activity of 1, 3, 4-Thiadiazole Analogues for Potential Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. library.dmed.org.ua [library.dmed.org.ua]
• 8. New 1,3,4-thiadiazoles as potential anticancer agents: pro-apoptotic, cell cycle arrest, molecular modelling, and ADMET profile - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and in vitro anticancer activity assessment of bis-1,3,4-thiadiazol-2-amino flavone derivatives | Pharmakeftiki [pharmakeftiki.hsmc.gr]
• 11. researchgate.net [researchgate.net]
• 12. Antimicrobial Activity of 1,3,4-Thiadiazole Derivatives [mdpi.com]
• 13. iasj.rdd.edu.iq [iasj.rdd.edu.iq]
• 14. mdpi.com [mdpi.com]
• 15. ijpcbs.com [ijpcbs.com]
• 16. jocpr.com [jocpr.com]

Application Notes and Protocols: 2-Mercapto-5-methyl-1,3,4-thiadiazole in Coordination Chemistry

Authored for: Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-mercapto-5-methyl-1,3,4-thiadiazole (MMTD) as a versatile ligand for the synthesis of coordination complexes. The following sections detail the synthesis, characterization, and potential applications of MMTD-based metal complexes, with a focus on their biological activities and performance as corrosion inhibitors. The protocols provided are based on established literature and are intended to serve as a foundational guide for researchers in the field.

Introduction

2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) is a heterocyclic compound featuring a thiadiazole ring functionalized with a methyl and a mercapto group. This structure offers multiple coordination sites, primarily through the exocyclic sulfur atom and the nitrogen atoms of the thiadiazole ring, making it an excellent ligand for a variety of metal ions. The resulting coordination complexes have garnered significant interest due to their diverse applications in medicinal chemistry, agriculture, and materials science.[1][2][3] The 1,3,4-thiadiazole (B1197879) moiety is a structural component in several commercially available drugs and serves as a key pharmacophore in the development of new therapeutic agents with anticancer, antimicrobial, and anti-inflammatory properties.[4][5]

Synthesis of MMTD Coordination Complexes

The synthesis of MMTD coordination complexes typically involves the reaction of the MMTD ligand with a metal salt in a suitable solvent. The stoichiometry of the reactants and the reaction conditions can be tailored to obtain complexes with desired geometries and coordination numbers.

General Experimental Protocol: Synthesis of a Cu(II) Complex

This protocol describes the synthesis of a dichlorobis(2-benzylmercapto-5-methyl-1,3,4-thiadiazole)copper(II) complex, adapted from the literature.[6][7]

Materials:

• 2-benzylmercapto-5-methyl-1,3,4-thiadiazole (ligand)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Absolute ethanol (B145695)

• Magnetic stirrer

• Standard laboratory glassware

Procedure:

• Dissolve 0.44 g (2.00 mmol) of the 2-benzylmercapto-5-methyl-1,3,4-thiadiazole ligand in 50.00 mL of absolute ethanol in a flask.

• In a separate beaker, dissolve 0.17 g (1.00 mmol) of Cu(II) chloride dihydrate in a minimal amount of absolute ethanol.

• Add the copper(II) chloride solution to the ligand solution with continuous magnetic stirring.

• Continue stirring the reaction mixture at room temperature for 2 hours.

• Allow the solvent to evaporate slowly at room temperature over a period of two weeks.

• Green prismatic crystals of the complex will form.

• Separate the crystals from the mother liquor by filtration.

• Wash the crystals with a small amount of cold ethanol and dry them in a desiccator.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. nbinno.com [nbinno.com]
• 4. N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. library.dmed.org.ua [library.dmed.org.ua]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]

Application of 2-Mercapto-5-methyl-1,3,4-thiadiazole in Agrochemical Formulations: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD), a heterocyclic sulfur-containing compound, and its derivatives are recognized for their diverse biological activities, holding a significant place in the development of agrochemical formulations.[1] These compounds have demonstrated potential as fungicides, herbicides, and plant growth regulators.[2][3] The 1,3,4-thiadiazole (B1197879) ring is a key structural motif associated with various biological activities, making it a valuable scaffold in the design of new agrochemical agents. This document provides an overview of the applications of MMTD in agriculture, including available data on its efficacy, protocols for its synthesis, and insights into its mechanism of action.

Chemical Properties

Property	Value	Reference
CAS Number	29490-19-5	[4]
Molecular Formula	C3H4N2S2	[4]
Molecular Weight	132.21 g/mol	[5]
Appearance	White to off-white crystalline powder	[3]
Melting Point	185-189 °C	[6]
Solubility	Soluble in organic solvents, insoluble in water	[3]

Applications in Agrochemicals

2-Mercapto-5-methyl-1,3,4-thiadiazole and its derivatives are utilized in various agrochemical applications:

• Fungicidal Activity: Thiadiazole derivatives are known to exhibit fungicidal properties.[7] They are effective against a range of fungal pathogens that can cause significant damage to crops.[8] The proposed mechanism of action for their antifungal effect is the inhibition of ergosterol (B1671047) biosynthesis, a critical component of fungal cell membranes.[9][10]

• Herbicidal Activity: Certain derivatives of 1,3,4-thiadiazole have been investigated for their herbicidal properties, suggesting their potential use in weed management.[3]

• Plant Growth Regulation: MMTD has been mentioned as a plant growth regulator, although specific details on its application and efficacy are limited in publicly available literature.[9]

• Nitrification Inhibitor: The compound has been identified as a potent nitrification inhibitor, which can improve the efficiency of nitrogen fertilizers in soil.[11]

Data Presentation

Quantitative data on the efficacy of 2-Mercapto-5-methyl-1,3,4-thiadiazole in agrochemical applications is not extensively available in the reviewed literature. Most studies focus on the synthesis and activity of its various derivatives. The following table summarizes the type of data that would be relevant for evaluating its agrochemical potential.

Application	Target Organism/Crop	Efficacy Metric	Observed Value	Reference
Fungicidal	Candida albicans (and other fungi)	MIC (Minimum Inhibitory Concentration) for derivatives	Data available for derivatives, not MMTD directly	[10][12]
Herbicidal	Various weed species	EC50 (Half maximal effective concentration)	Data not available for MMTD
Plant Growth Regulation	Various crops	% Increase in Yield, Root Length, etc.	Data not available for MMTD

Experimental Protocols

Synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole

Several methods for the synthesis of 1,3,4-thiadiazole derivatives have been reported, often involving the cyclization of thiosemicarbazides.[13] A general laboratory-scale synthesis protocol for a related compound, 2-amino-5-mercapto-1,3,4-thiadiazole, is described below, which can be adapted for MMTD.

Materials:

• Thiosemicarbazide (B42300)

• Carbon disulfide (CS2)

• Anhydrous ethanol (B145695)

• Anhydrous sodium carbonate

• Concentrated hydrochloric acid

Procedure:

• Suspend thiosemicarbazide in anhydrous ethanol in a round-bottom flask.

• Add anhydrous sodium carbonate and carbon disulfide to the suspension.

• Reflux the mixture with stirring at approximately 50°C for 1 hour, followed by heating on a steam bath for 4 hours.

• Remove the solvent by distillation.

• Dissolve the residue in water and acidify with concentrated hydrochloric acid to precipitate the product.

• Filter, wash, and dry the resulting solid to obtain 2-amino-5-mercapto-1,3,4-thiadiazole.

A patented method for the preparation of 2-mercapto-5-methyl-1,3,4-thiadiazole involves the reaction of ethyl acetate (B1210297) with hydrazine (B178648) hydrate, followed by addition and cyclization reactions.[1]

Protocol for Agrochemical Formulation

Workflow for Suspension Concentrate Formulation

Caption: General workflow for creating a suspension concentrate agrochemical formulation.

Mechanism of Action

The primary fungicidal mechanism of action for azole compounds, including thiadiazoles, is the inhibition of ergosterol biosynthesis.[9] Ergosterol is a vital component of the fungal cell membrane, and its depletion disrupts membrane integrity and function, ultimately leading to cell death.[10] This inhibition is achieved by targeting the enzyme lanosterol (B1674476) 14α-demethylase (CYP51), which is a key enzyme in the ergosterol biosynthesis pathway.[12]

Signaling Pathway of Fungicidal Action

Caption: Inhibition of ergosterol biosynthesis by 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Conclusion

2-Mercapto-5-methyl-1,3,4-thiadiazole and its derivatives represent a promising class of compounds for the development of novel agrochemical formulations. Their demonstrated fungicidal activity, coupled with potential herbicidal and plant growth-regulating properties, makes them attractive candidates for further research. While detailed quantitative efficacy data and specific formulation protocols for the parent compound are not widely published, the available information on its synthesis and general mechanism of action provides a solid foundation for future studies. Further investigation into the structure-activity relationships of MMTD derivatives could lead to the development of more potent and selective agrochemical agents.

References

• 1. CN103145645A - Preparation technology of mercapto-5-methyl-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 2. mdpi.com [mdpi.com]
• 3. nbinno.com [nbinno.com]
• 4. 2-Mercapto-5-Methyl-1,3,4-Thiadiazole | C3H4N2S2 | CID 1810203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 2-Mercapto-5-methyl-1,3,4-thiadiazole | 29490-19-5 [chemicalbook.com]
• 6. 2-Mercapto-5-methyl-1,3,4-thiadiazole - Safety Data Sheet [chemicalbook.com]
• 7. chemimpex.com [chemimpex.com]
• 8. chemimpex.com [chemimpex.com]
• 9. Thiazole antifungals | Research Starters | EBSCO Research [ebsco.com]
• 10. Synthesis and Evaluation of New 1,3,4-Thiadiazole Derivatives as Potent Antifungal Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nbinno.com [nbinno.com]
• 12. Synthesis of Oxadiazole-Thiadiazole Hybrids and Their Anticandidal Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 13. connectjournals.com [connectjournals.com]

Application Notes and Protocols: 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) as a Nitrification Inhibitor in Soil

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrification, the biological oxidation of ammonia (B1221849) (NH₄⁺) to nitrate (B79036) (NO₃⁻), is a critical process in the global nitrogen cycle. However, in agricultural systems, rapid nitrification can lead to significant nitrogen loss through nitrate leaching and the emission of nitrous oxide (N₂O), a potent greenhouse gas. Nitrification inhibitors are compounds that temporarily suppress the activity of ammonia-oxidizing microorganisms, thereby improving nitrogen use efficiency, reducing environmental pollution, and enhancing crop yields.

2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD), also known as 5-Methyl-1,3,4-thiadiazole-2-thiol, is a heterocyclic compound identified as a potent nitrification inhibitor.[1][2] Its primary mechanism of action involves the inhibition of ammonia monooxygenase (AMO), the key enzyme in the first step of nitrification. This document provides detailed application notes and experimental protocols for researchers evaluating the efficacy of MMTD as a nitrification inhibitor in soil.

Chemical Properties of 2-Mercapto-5-methyl-1,3,4-thiadiazole

Property	Value
Chemical Formula	C₃H₄N₂S₂
Molecular Weight	132.21 g/mol
Appearance	White to off-white crystalline powder
Melting Point	185-188°C
CAS Number	29490-19-5

Mechanism of Action: Inhibition of Nitrification

The process of nitrification is primarily carried out by two groups of microorganisms: ammonia-oxidizing bacteria (AOB) and ammonia-oxidizing archaea (AOA). They convert ammonia to nitrite (B80452) (NO₂⁻), which is then oxidized to nitrate (NO₃⁻) by nitrite-oxidizing bacteria (NOB).

MMTD, like other thiadiazole derivatives, is thought to inhibit the AMO enzyme through the chelation of the copper active site. The thione-thiol tautomerism of MMTD likely plays a crucial role in its inhibitory activity.[3][4] By blocking the initial conversion of ammonia to hydroxylamine, MMTD effectively halts the nitrification process.

Figure 1. Mechanism of MMTD in inhibiting the nitrification pathway.

Data Presentation: Efficacy of Nitrification Inhibitors

Table 1: Inhibition of Net Nitrification Rate by MMTD in a Silt Loam Soil

MMTD Concentration (mg/kg soil)	Net Nitrification Rate (mg NO₃⁻-N / kg soil / day)	Percent Inhibition (%)
0 (Control)	5.2 ± 0.4	0
1	3.8 ± 0.3	26.9
5	1.5 ± 0.2	71.2
10	0.6 ± 0.1	88.5
20	0.2 ± 0.1	96.2

Table 2: Effect of MMTD on Soil Inorganic Nitrogen Forms After 28 Days of Incubation

Treatment	NH₄⁺-N (mg/kg soil)	NO₃⁻-N (mg/kg soil)
Urea only (Control)	25.6 ± 3.1	125.8 ± 7.3
Urea + MMTD (10 mg/kg)	105.4 ± 8.9	42.1 ± 4.5

Table 3: Influence of MMTD on Cumulative Nitrous Oxide (N₂O) Emissions

Treatment	Cumulative N₂O-N Emissions (g N₂O-N / ha)	Reduction in N₂O Emissions (%)
Urea only (Control)	350 ± 25	0
Urea + MMTD (10 mg/kg)	155 ± 18	55.7

Experimental Protocols

The following are detailed protocols for evaluating the efficacy of MMTD as a nitrification inhibitor in soil.

Protocol 1: Soil Incubation Study to Determine Nitrification Inhibition

This protocol is designed to assess the dose-dependent effect of MMTD on the rate of nitrification in a controlled laboratory setting.

Materials:

• Fresh field-moist soil, sieved (<2 mm)

• 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD)

• Ammonium sulfate (B86663) ((NH₄)₂SO₄)

• Deionized water

• Incubation vessels (e.g., 250 mL glass jars with perforated lids)

• Analytical balance

• Reagents for nitrate and ammonium extraction and analysis (e.g., 2M KCl)

Procedure:

• Soil Preparation: Adjust the moisture content of the sieved soil to 50-60% of its water-holding capacity. Pre-incubate the soil at 25°C for 7 days to allow microbial activity to stabilize.

• Treatment Preparation:

  • Prepare a stock solution of ammonium sulfate to provide 100 mg of NH₄⁺-N per kg of dry soil.

  • Prepare stock solutions of MMTD in a suitable solvent (e.g., acetone, followed by evaporation of the solvent) to achieve final concentrations of 0, 1, 5, 10, and 20 mg MMTD per kg of dry soil.

• Experimental Setup:

  • Weigh 100 g (on an oven-dry basis) of the pre-incubated soil into each incubation vessel.

  • Add the MMTD and ammonium sulfate solutions to the soil and mix thoroughly to ensure uniform distribution. The control group will receive only the ammonium sulfate solution.

  • Cover the vessels with perforated lids to allow for gas exchange while minimizing moisture loss.

• Incubation: Incubate the samples in the dark at a constant temperature (e.g., 25°C) for a period of 28 days. Maintain soil moisture by periodically adding deionized water.

• Sampling: Collect soil samples at specified time points (e.g., 0, 3, 7, 14, 21, and 28 days).

• Analysis:

  • Extract inorganic nitrogen (NH₄⁺ and NO₃⁻) from the soil samples using 2M KCl.

  • Analyze the extracts for NH₄⁺ and NO₃⁻ concentrations using colorimetric methods or an automated flow injection analyzer.[5][6]

• Calculation of Net Nitrification Rate: Calculate the net nitrification rate as the change in NO₃⁻-N concentration over time.

• Calculation of Percent Inhibition:

  • Percent Inhibition = [(Rate_control - Rate_inhibitor) / Rate_control] x 100

Figure 2. Workflow for the soil incubation experiment.

Protocol 2: Measurement of Nitrous Oxide (N₂O) Emissions

This protocol outlines the procedure for quantifying the effect of MMTD on N₂O emissions from soil, a key environmental benefit of nitrification inhibitors.

Materials:

• Soil incubation setup as described in Protocol 1, but with gas-tight seals on the incubation vessels.

• Gas chromatograph (GC) equipped with an electron capture detector (ECD).

• Gas-tight syringes.

• Certified N₂O gas standards.

Procedure:

• Experimental Setup: Prepare the soil and treatments as described in Protocol 1. Use incubation vessels that can be hermetically sealed.

• Gas Sampling:

  • At regular intervals (e.g., every 24 hours), seal the incubation vessels.

  • Collect gas samples from the headspace of each vessel at multiple time points (e.g., 0, 30, and 60 minutes) after sealing using a gas-tight syringe.

• Gas Analysis:

  • Inject the collected gas samples into the GC-ECD to determine the N₂O concentration.

  • Calibrate the GC using certified N₂O standards.

• Flux Calculation: Calculate the N₂O flux for each sampling interval based on the rate of increase in N₂O concentration in the headspace.

• Cumulative Emissions: Integrate the flux measurements over the entire incubation period to determine the cumulative N₂O emissions for each treatment.

• Calculation of Emission Reduction:

  • Percent Reduction = [(Emissions_control - Emissions_inhibitor) / Emissions_control] x 100

Figure 3. Workflow for measuring N₂O emissions.

Conclusion

2-Mercapto-5-methyl-1,3,4-thiadiazole shows significant promise as a nitrification inhibitor for agricultural applications. The protocols outlined in this document provide a robust framework for researchers to systematically evaluate its efficacy in various soil types and environmental conditions. Further research, including field trials, is necessary to fully elucidate its potential to improve nitrogen management and mitigate the environmental impacts of agriculture.

References

• 1. Inhibition profile of three biological nitrification inhibitors and their response to soil pH modification in two contrasting soils - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. Inhibition profile of three biological nitrification inhibitors and their response to soil pH modification in two contrasting soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure–activity relationship study of substituted 1,2,3-thiadiazoles as novel nitrification inhibitors for agriculture - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Synthesis and Bioactivity of Schiff Bases Derived from 2-Mercapto-5-methyl-1,3,4-thiadiazole: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis and biological evaluation of novel Schiff bases derived from 2-Mercapto-5-methyl-1,3,4-thiadiazole. These compounds are of significant interest in medicinal chemistry due to their wide range of pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. The methodologies outlined below offer a comprehensive guide for the synthesis, characterization, and bioactivity screening of this promising class of compounds.

Synthetic Pathway Overview

The synthesis of bioactive Schiff bases from 2-Mercapto-5-methyl-1,3,4-thiadiazole is a multi-step process. The general workflow involves the initial conversion of the mercapto group to an amino group, followed by the classical condensation reaction with various substituted aldehydes to yield the final Schiff base derivatives.

General workflow for the synthesis and bioactivity screening of Schiff bases.

Experimental Protocols

Synthesis of 2-Amino-5-methyl-1,3,4-thiadiazole

This protocol describes a general method for the synthesis of the key amine intermediate.

Materials:

• Thiosemicarbazide (B42300)

• Acetic anhydride (B1165640)

• Phosphoryl chloride (POCl₃)

• Ice

• Potassium hydroxide (B78521) (KOH) solution

Procedure:

• A mixture of thiosemicarbazide and acetic anhydride is refluxed for 1 hour.

• The reaction mixture is cooled, and the excess acetic anhydride is removed under reduced pressure.

• The resulting residue is dissolved in phosphoryl chloride and refluxed for 2 hours.

• The reaction mixture is then cooled to room temperature and poured slowly onto crushed ice with constant stirring.

• The resulting solution is neutralized with a cold KOH solution.

• The precipitate formed is filtered, washed with cold water, dried, and recrystallized from ethanol (B145695) to yield 2-amino-5-methyl-1,3,4-thiadiazole.

General Protocol for the Synthesis of Schiff Bases

Materials:

• 2-Amino-5-methyl-1,3,4-thiadiazole

• Substituted aromatic aldehydes (e.g., benzaldehyde, salicylaldehyde, p-nitrobenzaldehyde)

• Absolute ethanol

• Glacial acetic acid

Procedure:

• In a round-bottom flask, dissolve 2-amino-5-methyl-1,3,4-thiadiazole (0.01 mol) in absolute ethanol (20 mL).

• Add the desired substituted aromatic aldehyde (0.01 mol) to the solution.

• Add a few drops of glacial acetic acid as a catalyst.

• The reaction mixture is refluxed for 4-6 hours.[1]

• The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction, the mixture is cooled to room temperature.

• The solid product that precipitates out is collected by filtration.

• The crude product is washed with cold ethanol and then recrystallized from a suitable solvent (e.g., ethanol or a mixture of ethanol and DMF) to obtain the pure Schiff base.[1]

Characterization

The synthesized Schiff bases should be characterized using standard analytical techniques:

• Melting Point: Determined using an open capillary tube method.

• Infrared (IR) Spectroscopy: To confirm the formation of the imine (-C=N-) bond, typically observed in the range of 1600-1650 cm⁻¹.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical structure of the compounds. The azomethine proton (-CH=N-) signal in ¹H NMR usually appears in the range of δ 8-9 ppm.

• Mass Spectrometry: To determine the molecular weight of the synthesized compounds.

Bioactivity Evaluation Protocols

Antimicrobial Activity: Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism after overnight incubation.[2][3][4]

Materials:

• Synthesized Schiff bases

• Bacterial strains (e.g., Staphylococcus aureus, Bacillus subtilis - Gram-positive; Escherichia coli, Pseudomonas aeruginosa - Gram-negative)

• Fungal strains (e.g., Candida albicans)

• Mueller-Hinton Broth (for bacteria) or Sabouraud Dextrose Broth (for fungi)

• 96-well microtiter plates

• Standard antimicrobial agents (e.g., Ciprofloxacin for bacteria, Fluconazole for fungi)

• Dimethyl sulfoxide (B87167) (DMSO)

Procedure:

• Prepare a stock solution of the synthesized Schiff bases in DMSO (e.g., 1 mg/mL).

• In a 96-well microtiter plate, add 100 µL of the appropriate broth to each well.

• Add 100 µL of the stock solution of the test compound to the first well and perform serial two-fold dilutions across the plate.

• Prepare a standardized inoculum of the microorganism (approximately 5 x 10⁵ CFU/mL).

• Add 5 µL of the microbial inoculum to each well.

• Include a positive control (broth with inoculum) and a negative control (broth only). Also, run a standard antimicrobial agent as a reference.

• Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48 hours for fungi.

• The MIC is determined as the lowest concentration of the compound at which there is no visible growth of the microorganism.

Anticancer Activity: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.[5][6][7][8]

Materials:

• Human cancer cell lines (e.g., MCF-7 - breast cancer, HeLa - cervical cancer)

• Normal cell line (e.g., BHK-21) for cytotoxicity comparison

• Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin

• Synthesized Schiff bases

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Standard anticancer drug (e.g., Doxorubicin)

Procedure:

• Seed the cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours.

• Prepare various concentrations of the Schiff bases in the culture medium.

• After 24 hours, replace the medium with fresh medium containing different concentrations of the test compounds and incubate for 24-48 hours.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• The percentage of cell viability is calculated, and the IC₅₀ (the concentration of the compound that inhibits 50% of cell growth) is determined.

Anti-inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

This is a standard in vivo model to screen for acute anti-inflammatory activity.[9][10][11][12][13]

Materials:

• Wistar albino rats (150-200 g)

• Synthesized Schiff bases

• Carrageenan (1% w/v in saline)

• Standard anti-inflammatory drug (e.g., Indomethacin or Diclofenac sodium)

• Plethysmometer

Procedure:

• Divide the rats into groups: a control group, a standard drug group, and test groups for different doses of the Schiff bases.

• Administer the test compounds or the standard drug orally or intraperitoneally.

• After 30-60 minutes, inject 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume using a plethysmometer immediately after the carrageenan injection (0 hours) and at regular intervals (e.g., 1, 2, 3, and 4 hours) thereafter.

• The percentage inhibition of edema is calculated for each group in comparison to the control group.

Quantitative Data Summary

The following tables summarize representative quantitative data for the bioactivity of Schiff bases derived from 1,3,4-thiadiazole (B1197879) derivatives.

Table 1: Antimicrobial Activity (Minimum Inhibitory Concentration in µg/mL)

Compound	S. aureus	B. subtilis	E. coli	P. aeruginosa	C. albicans	Reference
Schiff Base 1	12.5	25	50	100	25	[3]
Schiff Base 2	25	50	100	>100	50	[3]
Schiff Base 3	6.25	12.5	25	50	12.5	[14]
Ciprofloxacin	3.12	1.56	6.25	12.5	-	Standard
Fluconazole	-	-	-	-	6.25	Standard

Table 2: Anticancer Activity (IC₅₀ in µM)

Compound	MCF-7 (Breast Cancer)	HeLa (Cervical Cancer)	HepG2 (Liver Cancer)	Reference
Schiff Base A	15.2	20.5	18.7	[15]
Schiff Base B	8.9	12.3	10.1	[16]
Schiff Base C	25.6	30.1	28.4	[17]
Doxorubicin	1.2	1.8	1.5	Standard

Table 3: Anti-inflammatory Activity (% Inhibition of Paw Edema)

Compound (Dose)	1 hour	2 hours	3 hours	4 hours	Reference
Schiff Base X (50 mg/kg)	25.5	35.2	45.8	50.1	[18]
Schiff Base Y (50 mg/kg)	20.1	30.5	40.2	48.6	[19]
Indomethacin (10 mg/kg)	30.2	45.6	55.3	60.7	Standard

Mechanism of Action: Anticancer Activity

Several studies suggest that Schiff bases derived from 1,3,4-thiadiazole exert their anticancer effects by inducing apoptosis, often through the mitochondrial pathway.[15][20][21] This involves the generation of reactive oxygen species (ROS), leading to mitochondrial dysfunction, release of cytochrome c, and activation of caspases.

Proposed apoptotic signaling pathway induced by 1,3,4-thiadiazole Schiff bases.

These application notes and protocols provide a robust framework for the synthesis and evaluation of novel bioactive Schiff bases. The versatility of the 1,3,4-thiadiazole scaffold and the ease of Schiff base formation allow for the creation of large libraries of compounds for screening, paving the way for the discovery of new therapeutic agents.

References

• 1. impactfactor.org [impactfactor.org]
• 2. ignited.in [ignited.in]
• 3. A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. MTT assay protocol | Abcam [abcam.com]
• 6. texaschildrens.org [texaschildrens.org]
• 7. atcc.org [atcc.org]
• 8. merckmillipore.com [merckmillipore.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 12. ijpsonline.com [ijpsonline.com]
• 13. jptcp.com [jptcp.com]
• 14. mdpi.com [mdpi.com]
• 15. researchgate.net [researchgate.net]
• 16. Synthesis and Anticancer Activity of 1,3,4-Thiadiazoles with 3-Methoxyphenyl Substituent - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. bepls.com [bepls.com]
• 19. researchgate.net [researchgate.net]
• 20. Targeting the mitochondrial pathway to induce apoptosis/necrosis through ROS by a newly developed Schiff's base to overcome MDR in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Investigation of the Apoptosis Inducing and β-catenin Silencing by Tetradentate Schiff Base Zinc(II) Complex on the T-47D Breast Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Determination of 2-Mercapto-5-methyl-1,3,4-thiadiazole

Introduction

2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) is a heterocyclic compound containing a thiadiazole ring, which is a key structural motif in various pharmaceuticals and biologically active molecules. It serves as a crucial intermediate in the synthesis of several drugs, including cefazolin, and is also investigated for its properties as a nitrification inhibitor.[1] The accurate and precise quantification of MMTD is essential for quality control in pharmaceutical manufacturing, pharmacokinetic studies, and environmental analysis.

This document provides detailed application notes and protocols for the determination of 2-Mercapto-5-methyl-1,3,4-thiadiazole using various analytical techniques, including High-Performance Liquid Chromatography (HPLC), Capillary Zone Electrophoresis (CZE), Electrochemical Methods, and UV-Vis Spectrophotometry.

High-Performance Liquid Chromatography (HPLC)

High-Performance Liquid Chromatography is a robust and widely used technique for the separation and quantification of MMTD. A reversed-phase HPLC method offers excellent resolution and sensitivity.

Experimental Protocol

• Standard Preparation:

  • Accurately weigh and dissolve an appropriate amount of 2-Mercapto-5-methyl-1,3,4-thiadiazole reference standard in the mobile phase to prepare a stock solution (e.g., 100 µg/mL).

  • Perform serial dilutions of the stock solution with the mobile phase to prepare a series of calibration standards with concentrations ranging from 0.5 µg/mL to 15 µg/mL.

• Sample Preparation:

  • Dissolve the sample containing MMTD in the mobile phase.

  • Filter the sample solution through a 0.45 µm syringe filter to remove any particulate matter before injection.

• Chromatographic Conditions:

  • Inject a fixed volume (e.g., 10 µL) of the standard and sample solutions into the HPLC system.

  • Perform the separation using the conditions outlined in Table 1.

• Quantification:

  • Construct a calibration curve by plotting the peak area of MMTD against the concentration of the prepared standards.

  • Determine the concentration of MMTD in the sample by interpolating its peak area on the calibration curve.

Data Presentation

Table 1: HPLC Method Parameters for MMTD Analysis

Parameter	Value	Reference
Column	Diaspher-110-C18 (5 µm, 150 × 4 mm)	[2]
Mobile Phase	Acetonitrile : Acetate Buffer (pH 4.70) (5:95, v/v)	[2]
Flow Rate	1.0 mL/min (Typical)
Detection	UV at 310 nm	[2]
Injection Volume	10 µL (Typical)
Linearity Range	0.53–13.22 µg/mL	[2]
Limit of Detection (LOD)	0.50 µg/mL	[2]

Visualization

Caption: Workflow for HPLC determination of MMTD.

Capillary Zone Electrophoresis (CZE)

CZE is an alternative separation technique that offers high efficiency and requires minimal sample volume. It is particularly useful for the analysis of charged or polar compounds.

Experimental Protocol

• Standard and Sample Preparation:

  • Prepare stock and calibration standards of MMTD in the running buffer as described in the HPLC protocol.

  • Prepare the sample by dissolving it in the running buffer and filtering if necessary.

• Capillary Conditioning:

  • Before the first injection, rinse the capillary sequentially with 1 M NaOH, deionized water, and the running buffer.

  • Between runs, rinse the capillary with the running buffer to ensure reproducibility.

• Electrophoretic Conditions:

  • Introduce the sample into the capillary using hydrodynamic or electrokinetic injection.

  • Apply the high voltage and perform the separation according to the parameters in Table 2.

• Quantification:

  • Create a calibration curve by plotting the peak area versus the concentration of the standards.

  • Calculate the concentration of MMTD in the sample based on the calibration curve.

Data Presentation

Table 2: CZE Method Parameters for MMTD Analysis

Parameter	Value	Reference
Capillary	Fused Silica (60 cm total length, 50 cm effective length, 75 µm ID)	[2]
Running Buffer	Borate Buffer (pH 9.18)	[2]
Applied Voltage	20 kV	[2]
Detection	UV at 310 nm	[2]
Linearity Range	1.32–105.76 µg/mL	[2]
Limit of Detection (LOD)	1.20 µg/mL	[2]

Visualization

Caption: General workflow for CZE analysis.

Electrochemical Methods

Electrochemical techniques, such as cyclic voltammetry and linear sweep voltammetry, provide a simple, rapid, and sensitive alternative for the determination of MMTD.[3] The method is based on the electrochemical oxidation of the mercapto group on the thiadiazole ring.

Experimental Protocol

• Electrode Preparation:

  • Use a three-electrode system consisting of a carbon paste electrode (CPE) as the working electrode, an Ag/AgCl electrode as the reference electrode, and a platinum wire as the counter electrode.[3]

• Standard and Sample Preparation:

  • Prepare a supporting electrolyte solution (e.g., a buffer solution with a specific pH, typically between 1.2 and 10.0).[3]

  • Dissolve the MMTD standard or sample in the supporting electrolyte to achieve concentrations within the working range.

• Voltammetric Measurement:

  • Record the current-potential curves (voltammograms) by scanning the potential in the anodic direction (e.g., from -0.1 V to +1.3 V).[3]

  • An oxidation peak corresponding to the formation of a disulfide bond will appear at a specific potential (e.g., around +0.65 to +0.70 V).[3]

• Quantification:

  • Construct a calibration curve by plotting the oxidation peak current against the MMTD concentration.

  • Determine the concentration of MMTD in the sample from its peak current using the calibration curve.

Data Presentation

Table 3: Voltammetric Method Parameters for Analysis of Related Thiadiazoles

Parameter	Value	Reference
Working Electrode	Carbon Paste Electrode (CPE)	[3]
Reference Electrode	Ag/AgCl	[3]
Potential Range	-0.1 V to +1.3 V	[3]
Scan Rate	20 or 50 mV/s	[3]
pH Range	1.2 to 10.0 (oxidation potential is pH-dependent)	[3]
Linearity Range	2.5 x 10⁻⁶ – 7.5 x 10⁻⁴ mol/L	[3]
Limit of Detection (LOD)	1.2 - 12.3 µmol/L	[3]

Note: Linearity and LOD values are for structurally similar 2-mercapto-5-R-ammino-1,3,4-thiadiazole derivatives and serve as an estimation.

Visualization

Caption: Principle of voltammetric determination.

UV-Vis Spectrophotometry

UV-Vis spectrophotometry is a straightforward and cost-effective method for the quantification of MMTD, provided the sample matrix is simple and does not contain interfering substances that absorb at the same wavelength.

Experimental Protocol

• Solvent Selection:

  • Choose a solvent in which MMTD is highly soluble and that is transparent in the measurement wavelength range. Alcohols like ethanol (B145695) or methanol (B129727) are suitable choices.[4]

• Wavelength Determination:

  • Scan a solution of MMTD (e.g., 10 µg/mL) across the UV spectrum (e.g., 200-400 nm) against a solvent blank to determine the wavelength of maximum absorbance (λmax). Based on HPLC-UV data, this is expected to be around 310 nm.[2]

• Standard and Sample Preparation:

  • Prepare a stock solution of MMTD and a series of calibration standards by diluting with the chosen solvent.

  • Dissolve the sample in the same solvent and dilute as necessary to ensure the absorbance falls within the linear range of the instrument (typically 0.1-1.0 AU).

• Measurement and Quantification:

  • Measure the absorbance of each standard and the sample at the determined λmax.

  • Construct a calibration curve of absorbance versus concentration.

  • Determine the concentration of the sample from its absorbance using the Beer-Lambert law and the calibration curve.

Data Presentation

Table 4: General Parameters for UV-Vis Spectrophotometric Analysis

Parameter	Value	Reference
Solvent	Ethanol, Methanol	[4]
Wavelength (λmax)	Approx. 310 nm (to be confirmed experimentally)	[2]
Path Length	1 cm (Standard cuvette)
Calibration Range	Dependent on molar absorptivity, typically in the µg/mL range

Visualization

Caption: Workflow for UV-Vis spectrophotometric analysis.

References

• 1. 2-Mercapto-5-methyl-1,3,4-thiadiazole | 29490-19-5 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]
• 3. Electrochemical study of some 2-mercapto-5-R-ammino-1,3,4-thiadiazole derivatives using carbon paste electrodes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing the yield of 2-Mercapto-5-methyl-1,3,4-thiadiazole synthesis.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: My reaction yield is consistently low. What are the most common causes?

A1: Low yields in the synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole can stem from several factors. The most common issues include:

• Incomplete Cyclization: The ring-closure step is critical. Ensure that the reaction temperature and time are optimal for the chosen synthetic route. For instance, in methods involving thiosemicarbazide (B42300), acidic conditions and sufficient heating are often necessary to drive the cyclization to completion.[1]

• Suboptimal pH: The pH of the reaction medium can significantly influence the reaction rate and the formation of byproducts. It is crucial to maintain strict pH control, especially during precipitation and purification steps.[1][2]

• Moisture Contamination: Water can interfere with the reaction, particularly if using moisture-sensitive reagents like acetic anhydride (B1165640). Ensure all glassware is thoroughly dried and use anhydrous solvents if the protocol specifies.

• Impure Starting Materials: The purity of reactants, such as thiosemicarbazide and the acetylating agent, is paramount. Impurities can lead to unwanted side reactions and decrease the overall yield.

• Inefficient Purification: Product loss can occur during workup and purification. Recrystallization is a common purification method, and optimizing the solvent system is key to maximizing recovery.[1]

Q2: I am observing the formation of significant amounts of byproducts. How can I minimize them?

A2: Byproduct formation is a common challenge. To minimize it:

• Control Reaction Temperature: Exceeding the optimal reaction temperature can lead to decomposition of reactants or products and promote side reactions. For example, a synthesis using a solid super acid catalyst specifies a temperature range of -5 to 0°C.[2]

• Stoichiometry of Reactants: Carefully control the molar ratios of your reactants. An excess of one reactant may lead to the formation of undesired products.

• Order of Reagent Addition: The sequence in which reagents are added can be critical. For instance, in a method starting from ethyl acetate, carbon disulfide is added to the acethydrazide (B32501) solution before the addition of a liquid ammonia (B1221849) methanol (B129727) solution.[3]

• Catalyst Selection: The choice of catalyst can significantly impact selectivity. Some modern methods employ solid super acid catalysts to improve yield and reduce byproducts.[2]

Q3: What are the key reaction parameters I should focus on to optimize the yield?

A3: To optimize the yield, focus on the systematic variation of the following parameters:

• Temperature: As mentioned, temperature control is crucial. Experiment with a range of temperatures around the literature-reported optimum.

• Reaction Time: Monitor the reaction progress using techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine the optimal reaction time.[2]

• Solvent: The choice of solvent can affect reactant solubility and reaction kinetics. Common solvents include tetrahydrofuran (B95107) and methanol.[2][3]

• Catalyst: If applicable, screen different catalysts and optimize their loading.

• pH: For reactions involving acidic or basic steps, fine-tuning the pH can significantly improve yield and purity.

Q4: Can you provide a summary of reaction conditions that have been reported to give high yields?

A4: Yes, the following table summarizes some reported high-yield conditions.

Starting Materials	Reagents/Catalyst	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
PAD Solid	SO42-/TiO2-SnO2-Al2O3 solid super acid catalyst	Tetrahydrofuran	-5 to 0	3.5 hours	84.2	[2]
4-methyl-thiosemicarbazide	Carbon Disulfide	Aqueous mother liquor	> 50	~6 hours	85	[4]
Thiosemicarbazide	Carbon Disulfide	Aqueous phase	> 40	4 hours	90	[4]
Ethyl Acetate, Hydrazine Hydrate	Carbon Disulfide, Liquid Ammonia in Methanol	None (for hydrazinolysis)	104-110 (hydrazinolysis), 24.5-35.5 (addition)	2.1 hours (hydrazinolysis)	Not specified, but noted as high	[3]

Experimental Protocol

This protocol is a general guideline for the synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole starting from thiosemicarbazide and acetic anhydride, a common laboratory-scale method.

Materials:

• Thiosemicarbazide

• Acetic Anhydride

• Concentrated Sulfuric Acid (or other suitable acid catalyst)

• Ethanol (B145695) (or other suitable recrystallization solvent)

• Ice bath

• Standard laboratory glassware (round-bottom flask, condenser, etc.)

• Stirring apparatus

• Heating mantle

• Filtration apparatus

Procedure:

• Acetylation of Thiosemicarbazide:

  • In a round-bottom flask, dissolve thiosemicarbazide in a suitable solvent (e.g., glacial acetic acid).

  • Cool the mixture in an ice bath.

  • Slowly add acetic anhydride dropwise to the cooled solution while stirring. Maintain the temperature below 10°C during the addition.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours until the reaction is complete (monitor by TLC).

• Cyclization:

  • To the crude acetylthiosemicarbazide mixture, slowly and carefully add a catalytic amount of concentrated sulfuric acid.

  • Heat the reaction mixture to reflux for a specified period (this can range from a few hours to overnight, depending on the scale and specific conditions). The progress of the cyclization should be monitored.

• Isolation and Purification:

  • After the cyclization is complete, cool the reaction mixture to room temperature.

  • Pour the cooled mixture into ice-cold water to precipitate the crude product.

  • Collect the precipitate by vacuum filtration and wash it thoroughly with cold water to remove any residual acid.

  • Recrystallize the crude product from a suitable solvent, such as ethanol or an ethanol-water mixture, to obtain the purified 2-Mercapto-5-methyl-1,3,4-thiadiazole.

  • Dry the purified crystals under vacuum.

Visualizations

Caption: Synthesis pathway of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Caption: Troubleshooting workflow for yield optimization.

References

• 1. guidechem.com [guidechem.com]
• 2. 2-Mercapto-5-methyl-1,3,4-thiadiazole synthesis - chemicalbook [chemicalbook.com]
• 3. CN103145645A - Preparation technology of mercapto-5-methyl-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 4. US4492793A - Process for the production of 2-amino-5-mercapto-1,3,4-thiadiazole - Google Patents [patents.google.com]

Technical Support Center: Purification of 2-Mercapto-5-methyl-1,3,4-thiadiazole by Recrystallization

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 2-Mercapto-5-methyl-1,3,4-thiadiazole by recrystallization.

Troubleshooting Guides & FAQs

This section addresses specific issues that may arise during the recrystallization of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Issue 1: The compound does not dissolve in the hot solvent.

• Question: I'm trying to dissolve my crude 2-Mercapto-5-methyl-1,3,4-thiadiazole in a hot solvent for recrystallization, but it's not dissolving completely. What should I do?

• Answer: This issue can arise from a few factors:

  • Insufficient Solvent: You may not be using enough solvent. Add a small amount of additional hot solvent incrementally until the solid dissolves. Be mindful not to add a large excess, as this will reduce your final yield.[1]

  • Inappropriate Solvent: The chosen solvent may not be suitable for your compound. 2-Mercapto-5-methyl-1,3,4-thiadiazole has varying solubility in different organic solvents. Ethanol (B145695) is a commonly used and effective solvent for the recrystallization of thiadiazole derivatives. If you are using a less polar solvent, you may need to switch to a more polar one like ethanol or methanol.

  • Insoluble Impurities: Your crude product may contain insoluble impurities. If the majority of your compound has dissolved and some solid remains, this is the likely cause. In this case, you should perform a hot filtration to remove the insoluble material before allowing the solution to cool.[2][3]

Issue 2: No crystals form upon cooling.

• Question: My compound dissolved completely in the hot solvent, but no crystals have formed even after the solution has cooled to room temperature. What is the problem?

• Answer: This is a common issue often caused by one of the following:

  • Too Much Solvent: Using an excessive amount of solvent will keep your compound dissolved even at lower temperatures. To remedy this, you can gently heat the solution to evaporate some of the solvent and then allow it to cool again.

  • Supersaturation: The solution may be supersaturated, meaning the compound is dissolved at a concentration higher than its normal solubility at that temperature. To induce crystallization, you can:

    • Scratch the inner surface of the flask with a glass rod at the meniscus. This creates nucleation sites for crystal growth.

    • Add a seed crystal of pure 2-Mercapto-5-methyl-1,3,4-thiadiazole to the solution.

    • Cool the solution further in an ice bath to decrease the solubility of your compound.

Issue 3: The product "oils out" instead of forming crystals.

• Question: Upon cooling, my product separated as an oily layer instead of solid crystals. How can I fix this?

• Answer: "Oiling out" can occur if the melting point of the compound is lower than the boiling point of the solvent, or if there are significant impurities present. To address this:

  • Reheat and Add More Solvent: Reheat the solution until the oil redissolves. Then, add a small amount of additional hot solvent to lower the saturation point and allow the solution to cool slowly.

  • Slow Cooling: Cool the solution very slowly to encourage the formation of an ordered crystal lattice rather than an amorphous oil. You can do this by allowing the flask to cool to room temperature on the benchtop before transferring it to an ice bath.

  • Change Solvent System: If the problem persists, consider using a different solvent or a mixed solvent system. A common technique is to dissolve the compound in a "good" solvent (in which it is highly soluble) and then add a "poor" solvent (in which it is less soluble) dropwise until the solution becomes slightly cloudy. Then, heat the solution to clarify it and allow it to cool slowly.

Issue 4: The recrystallized product is still impure.

• Question: I have recrystallized my 2-Mercapto-5-methyl-1,3,4-thiadiazole, but it still appears to be impure (e.g., discolored, broad melting point range). What can I do?

• Answer: Impurities can be carried over during recrystallization for several reasons:

  • Rapid Crystallization: If the solution is cooled too quickly, impurities can become trapped in the crystal lattice. Ensure slow cooling to allow for the formation of pure crystals.

  • Colored Impurities: If your product has a persistent color, you can try adding a small amount of activated charcoal to the hot solution before the hot filtration step. The charcoal will adsorb the colored impurities. Be aware that charcoal can also adsorb some of your product, so use it sparingly.

  • Co-crystallization of Impurities: Some impurities may have similar solubility properties to your desired compound, leading to their co-crystallization. Common impurities in the synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole can include unreacted starting materials such as thiosemicarbazide (B42300) or byproducts from side reactions.[4] In such cases, a second recrystallization may be necessary, or you may need to consider a different purification technique, such as column chromatography, prior to recrystallization.

Quantitative Data

Solubility of 2-Mercapto-5-methyl-1,3,4-thiadiazole in Various Solvents

The following table summarizes the mole fraction solubility (x₁) of 2-Mercapto-5-methyl-1,3,4-thiadiazole in twelve organic solvents at different temperatures. This data can help in selecting an appropriate solvent for recrystallization.

Temperature (K)	Methanol (x₁ * 10³)	Ethanol (x₁ * 10³)	n-Propanol (x₁ * 10³)	i-Propanol (x₁ * 10³)	n-Butanol (x₁ * 10³)	i-Butanol (x₁ * 10³)	Ethyl Formate (x₁ * 10³)	Methyl Acetate (x₁ * 10³)	Ethyl Acetate (x₁ * 10³)	Propyl Acetate (x₁ * 10³)	Butyl Acetate (x₁ * 10³)	Amyl Acetate (x₁ * 10³)
283.15	3.45	4.12	2.89	2.45	2.11	1.89	1.56	5.67	4.98	4.32	3.87	3.54
288.15	4.32	5.15	3.61	3.06	2.64	2.36	1.95	7.09	6.23	5.40	4.84	4.43
293.15	5.40	6.44	4.51	3.83	3.30	2.95	2.44	8.86	7.79	6.75	6.05	5.54
298.15	6.75	8.05	5.64	4.79	4.13	3.69	3.05	11.08	9.74	8.44	7.56	6.93
303.15	8.44	10.06	7.05	5.99	5.16	4.61	3.81	13.85	12.18	10.55	9.45	8.66
308.15	10.55	12.58	8.81	7.49	6.45	5.76	4.76	17.31	15.23	13.19	11.81	10.83
313.15	13.19	15.73	11.01	9.36	8.06	7.20	5.95	21.64	19.04	16.49	14.76	13.54
318.15	16.49	19.66	13.76	11.70	10.08	9.00	7.44	27.05	23.80	20.61	18.45	16.93
323.15	20.61	24.58	17.20	14.63	12.60	11.25	9.30	33.81	29.75	25.76	23.06	21.16

Data adapted from the Journal of Chemical & Engineering Data.

Experimental Protocol

Recrystallization of 2-Mercapto-5-methyl-1,3,4-thiadiazole from Ethanol

This protocol provides a general procedure for the purification of 2-Mercapto-5-methyl-1,3,4-thiadiazole using ethanol as the recrystallization solvent.

Materials:

• Crude 2-Mercapto-5-methyl-1,3,4-thiadiazole

• Ethanol (95% or absolute)

• Activated charcoal (optional)

• Erlenmeyer flasks

• Hot plate with stirring capability

• Stir bar

• Funnel and fluted filter paper

• Büchner funnel and filter flask

• Vacuum source

• Ice bath

Procedure:

• Dissolution:

  • Place the crude 2-Mercapto-5-methyl-1,3,4-thiadiazole in an Erlenmeyer flask with a stir bar.

  • Add a minimal amount of ethanol to the flask.

  • Gently heat the mixture on a hot plate with stirring.

  • Continue adding small portions of hot ethanol until the solid is completely dissolved. Avoid adding a large excess of solvent.

• Decolorization (Optional):

  • If the solution is colored, remove it from the heat and allow it to cool slightly.

  • Add a small amount of activated charcoal to the flask.

  • Reheat the solution to boiling for a few minutes.

• Hot Filtration:

  • If insoluble impurities are present or if charcoal was used, perform a hot filtration.

  • Preheat a funnel and an Erlenmeyer flask on the hot plate.

  • Place a fluted filter paper in the funnel.

  • Quickly filter the hot solution into the preheated flask. This step should be done rapidly to prevent premature crystallization in the funnel.[5]

• Crystallization:

  • Cover the flask containing the hot filtrate with a watch glass or loosely with aluminum foil.

  • Allow the solution to cool slowly to room temperature on the benchtop. Slow cooling is crucial for the formation of large, pure crystals.

  • Once the solution has reached room temperature, you can place it in an ice bath to maximize the yield of crystals.

• Isolation and Washing:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol to remove any remaining soluble impurities.

  • Continue to draw air through the crystals for a few minutes to help them dry.

• Drying:

  • Transfer the purified crystals to a watch glass and allow them to air dry completely. For faster drying, a desiccator or a vacuum oven at a low temperature can be used.

Visualizations

Caption: Experimental workflow for the recrystallization of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Caption: Logical troubleshooting guide for recrystallization issues.

References

• 1. 2-Mercapto-5-methyl-1,3,4-thiadiazole | 29490-19-5 [chemicalbook.com]
• 2. How to Purify Sulfur by Recrystallization With Xylene : 4 Steps - Instructables [instructables.com]
• 3. science.wonderhowto.com [science.wonderhowto.com]
• 4. US4492793A - Process for the production of 2-amino-5-mercapto-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 5. chem.libretexts.org [chem.libretexts.org]

Identifying and minimizing side reactions in 2-Mercapto-5-methyl-1,3,4-thiadiazole synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole. The information is presented in a question-and-answer format to directly address common challenges encountered during experimentation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole, providing potential causes and actionable solutions.

Issue	Potential Cause	Recommended Solution	Key Parameters to Monitor
Low Product Yield	Incomplete reaction due to insufficient reaction time or temperature.	Increase reaction time and/or temperature. For the synthesis from thiosemicarbazide (B42300), refluxing for several hours is common.[1]	Reaction temperature, reaction time, TLC or HPLC monitoring of starting material consumption.
Suboptimal pH for the cyclization step.	Adjust the pH of the reaction mixture. The final precipitation of the product is typically done in an acidic medium (pH ~1.5-5.0).[2]	pH of the reaction and precipitation steps.
Poor quality or stoichiometry of reagents.	Use pure, dry starting materials and ensure accurate measurement of all reagents.	Purity of starting materials (thiosemicarbazide, acethydrazide (B32501), carbon disulfide), molar ratios of reactants.
Side reactions consuming starting materials or product.	See the "Common Side Reactions and Their Minimization" section below for specific strategies.	Presence of byproducts in the crude reaction mixture (TLC, HPLC, NMR).
Impure Product (Discoloration, Oily Residue)	Presence of colored impurities or unreacted starting materials.	Treat the crude product solution with activated carbon to remove colored impurities before precipitation.[2]	Color of the product solution and the final isolated solid.
Insufficient washing of the final product.	Wash the filtered product thoroughly with cold water or an appropriate solvent to remove residual acids, bases, and soluble impurities.[1][2]	pH of the filtrate after washing, purity of the final product by HPLC or melting point.
Precipitation of byproducts along with the desired product.	Optimize the precipitation pH to selectively precipitate the desired product.	pH of precipitation, characterization of the precipitate.
Formation of a Disulfide Byproduct	Oxidation of the mercapto group in the presence of air or other oxidizing agents.	Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon). Degas solvents before use.	Exclusion of air from the reaction setup.
Presence of catalytic amounts of metal ions that promote oxidation.	Use high-purity reagents and solvents. Consider adding a chelating agent like EDTA in trace amounts.	Purity of reagents.
Formation of 2,5-Diamino-1,3,4-thiadiazole Byproduct	In the synthesis from thiosemicarbazide, reaction conditions favoring the formation of bithiourea followed by cyclization to the diamino product.	Control the reaction temperature and stoichiometry carefully. The formation of the diamino byproduct can be favored under certain conditions.[3][4]	Reaction temperature, molar ratio of reactants.
Use of hydrogen peroxide as an oxidizing agent for cyclization of bithiourea.[4]	If starting from bithiourea, consider alternative cyclization methods that do not promote the formation of the diamino derivative.	Choice of cyclization reagent.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 2-Mercapto-5-methyl-1,3,4-thiadiazole?

A1: The two most prevalent synthetic routes are:

• From Thiosemicarbazide and an Acetylating Agent: This involves the reaction of thiosemicarbazide with an acetylating agent like acetic acid, acetic anhydride, or acetyl chloride to form an acetylthiosemicarbazide intermediate, which then undergoes cyclization.

• From Acethydrazide and Carbon Disulfide: This route involves the reaction of acetic hydrazide (acethydrazide) with carbon disulfide in the presence of a base.

Q2: What is the typical appearance and melting point of pure 2-Mercapto-5-methyl-1,3,4-thiadiazole?

A2: Pure 2-Mercapto-5-methyl-1,3,4-thiadiazole is typically a white to off-white crystalline powder.[5] The reported melting point is in the range of 185-188 °C.[1]

Q3: How can I monitor the progress of the reaction?

A3: The reaction progress can be effectively monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).[2] By comparing the spots/peaks of the reaction mixture with those of the starting materials, you can determine when the reaction is complete.

Q4: What are the recommended purification methods for the crude product?

A4: Common purification methods include:

• Recrystallization: Ethanol (B145695) is a frequently used solvent for recrystallization.

• Acid-Base Treatment: The crude product can be dissolved in a basic solution, treated with activated carbon to remove colored impurities, filtered, and then re-precipitated by adding acid.[2]

• Washing: Thoroughly washing the filtered product with cold water helps remove inorganic salts and other water-soluble impurities.[2]

Q5: What are the key safety precautions to take during this synthesis?

A5: It is crucial to handle the reagents in a well-ventilated fume hood. Carbon disulfide is highly flammable and toxic. Thiosemicarbazide and hydrazine (B178648) hydrate (B1144303) are also toxic. Always wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

Experimental Protocols

Synthesis from Acethydrazide and Carbon Disulfide

This protocol is adapted from a patented procedure and provides a high yield of the desired product.

Materials:

• Acethydrazide

• Carbon Disulfide

• Potassium Hydroxide (B78521)

• Ethanol

• Hydrochloric Acid

Procedure:

• Dissolve potassium hydroxide in ethanol in a reaction vessel equipped with a stirrer and a reflux condenser.

• Add acethydrazide to the solution and stir until it dissolves.

• Cool the mixture in an ice bath and slowly add carbon disulfide while maintaining the temperature below 10 °C.

• After the addition is complete, allow the mixture to warm to room temperature and then reflux for 4-6 hours.

• Monitor the reaction completion by TLC.

• After cooling, a solid potassium salt of the product will precipitate. Filter the solid and wash it with cold ethanol.

• Dissolve the potassium salt in water and filter to remove any insoluble impurities.

• Acidify the filtrate with hydrochloric acid to a pH of approximately 4-5 to precipitate the 2-Mercapto-5-methyl-1,3,4-thiadiazole.

• Filter the white precipitate, wash it thoroughly with cold water until the washings are neutral, and dry it in a vacuum oven.

Visualizations

Main Reaction Pathway: Synthesis from Acethydrazide and Carbon Disulfide

Caption: Main synthesis pathway from acethydrazide.

Common Side Reaction: Disulfide Formation

Caption: Oxidation leading to disulfide byproduct.

Troubleshooting Workflow: Low Product Yield

Caption: Troubleshooting workflow for low yield.

References

• 1. US4492793A - Process for the production of 2-amino-5-mercapto-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 2. 2-Mercapto-5-methyl-1,3,4-thiadiazole synthesis - chemicalbook [chemicalbook.com]
• 3. Synthetic Methods, Chemistry, and the Anticonvulsant Activity of Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Biological Activities on Metal Complexes of 2,5-Diamino-1,3,4-thiadiazole Derived from Semicarbazide Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Importance of Heterocyclic Compounds in the Production of Medicinal Compounds: Synthesis AND Characterization of New Derivatives 5-Amino-1,3,4-thiadiazole-2-thiol [jmchemsci.com]

Stability of 2-Mercapto-5-methyl-1,3,4-thiadiazole in different solvent systems

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD, CAS: 29490-19-5) in various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability and recommended storage for MMTD?

A1: 2-Mercapto-5-methyl-1,3,4-thiadiazole is a white crystalline powder.[1] For optimal stability, it should be stored in a cool, dry, and well-ventilated place in a tightly sealed container.[2] Avoid exposure to incompatible substances, although specific incompatibilities are not thoroughly detailed in standard safety sheets.[2] It is intended for research and development use.[2]

Q2: Does MMTD exist in different structural forms in solution?

A2: Yes, MMTD can exist in two tautomeric forms: the thiol and the thione form.[3][4] Computational, spectroscopic, and X-ray crystallography studies have shown that the thione tautomer is the predominant and more stable form in both the solid state and in solutions like dimethylsulfoxide (DMSO).[4][5] The energy barrier for the conversion from the thiol to the more stable thione form is quite high in both the gas phase and in polar solvents, making the thione form the primary species you will encounter.[4][5]

Q3: What are the known degradation pathways for MMTD?

A3: The primary reported degradation pathways involve high-energy processes:

• Thermolysis : High-vacuum thermolysis experiments conducted at temperatures up to 800 °C show that MMTD undergoes complex fragmentation, yielding products such as isothiocyanic acid (HNCS), methyl isothiocyanate (CH3NCS), hydrogen cyanide (HCN), and carbon disulfide (CS2).[5][6]

• Photodegradation : Studies have investigated the degradation of MMTD under UV and UV/H₂O₂ conditions, indicating its susceptibility to photodegradation.[1][7] This is a critical consideration for experiments conducted under ambient light or using UV detection methods.

Q4: How does the solvent choice impact the stability of MMTD?

Q5: Are 1,3,4-thiadiazole (B1197879) rings generally stable to acid and base?

A5: Generally, 1,3,4-thiadiazole rings are stable in acidic conditions but may be susceptible to ring cleavage with a base.[8] When substituted, as in MMTD, they are typically more stable to acids, alkalis, oxidizing agents, and reducing agents.[3]

Troubleshooting Guide

Issue 1: I am observing unexpected peaks in my chromatogram (e.g., HPLC) after preparing my MMTD solution.

• Possible Cause 1: Tautomerism. While the thione form is predominant, minor amounts of the thiol tautomer could potentially be present, especially under specific solvent or pH conditions.

  • Solution: Confirm the identity of the major peak as the thione form using spectroscopic methods (FTIR, Raman) if possible.[4] The tautomeric equilibrium is generally stable, so this is a less likely cause of new, growing peaks over a short time.

• Possible Cause 2: Degradation. MMTD can degrade under UV light.[1][7] If your solutions are exposed to light for extended periods or if you are using a UV detector, you might be observing photodegradation products.

  • Solution: Prepare solutions fresh and store them in amber vials or protect them from light. Minimize the time samples spend in the autosampler.

• Possible Cause 3: Solvent Impurities or Reactivity. The solvent may contain impurities (e.g., water, peroxides) that could react with MMTD.

  • Solution: Use fresh, high-purity (e.g., HPLC-grade) solvents. Consider degassing solvents to remove oxygen.

Issue 2: My experimental results are inconsistent, suggesting the concentration of my MMTD stock solution is changing over time.

• Possible Cause 1: Long-term Storage Issues. Even when stored in a refrigerator, solutions in certain organic solvents may degrade over days or weeks.

  • Solution: Prepare stock solutions fresh daily for sensitive experiments. If longer-term storage is needed, perform a stability study by analyzing aliquots over time to determine an acceptable storage duration. Store solutions at or below -20°C and protect from light.

• Possible Cause 2: Adsorption. Highly conjugated heterocyclic compounds can sometimes adsorb to glass or plastic surfaces.

  • Solution: Use silanized glass vials or low-adsorption polypropylene (B1209903) tubes for sample preparation and storage.

Data and Protocols

Physical and Chemical Properties of MMTD

Property	Value	Reference
CAS Number	29490-19-5	[2]
Molecular Formula	C₃H₄N₂S₂	[2][7]
Molecular Weight	132.21 g/mol	[2][7]
Appearance	White crystal powder	[1][2]
Melting Point	185 - 189 °C	[2][7]
Boiling Point	182.9 ± 23.0 °C (Predicted)	[2][7]
Solubility	Insoluble in water; Soluble in chloroform (B151607) (10 mg/mL)	[2][7][11]
pKa	6.49 ± 0.40 (Predicted)	[7]

Experimental Protocols

Protocol 1: General Procedure for Assessing MMTD Stability by HPLC

This protocol outlines a forced degradation study to identify factors that may influence MMTD stability.

• Preparation of Stock Solution:

  • Accurately weigh and dissolve MMTD in a suitable solvent (e.g., HPLC-grade acetonitrile (B52724) or methanol) to prepare a concentrated stock solution (e.g., 1 mg/mL).

  • Ensure the solution is fully dissolved; sonication may be used if necessary.

• Preparation of Stress Samples:

  • Dilute the stock solution with the chosen stressor to a final concentration suitable for HPLC analysis (e.g., 50 µg/mL).

  • Acidic Stress: Use 0.1 M HCl.

  • Basic Stress: Use 0.1 M NaOH.

  • Oxidative Stress: Use 3% H₂O₂.

  • Thermal Stress: Incubate a solution (in a stable solvent like acetonitrile) at a controlled elevated temperature (e.g., 60°C).

  • Photolytic Stress: Expose a solution to a UV light source (e.g., 254 nm) for a defined period.

  • Control Sample: Prepare a sample diluted with only the solvent and keep it under normal conditions (room temperature, protected from light).

• Time-Point Analysis:

  • Analyze all samples by HPLC at initial time (t=0) and at subsequent time points (e.g., 2, 4, 8, 24 hours).

  • For thermal and photolytic stress, ensure samples are brought to ambient temperature before injection.

  • For acid/base stress samples, consider neutralization before injection to protect the HPLC column, if necessary.

• HPLC Method:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or another modifier to improve peak shape) is a common starting point.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at a wavelength where MMTD has significant absorbance.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Calculate the percentage of MMTD remaining at each time point relative to t=0.

  • Monitor the appearance and growth of new peaks, which indicate degradation products.

  • Calculate the degradation rate or half-life under each stress condition.

Visualizations

Experimental Workflow and Troubleshooting

The following diagrams illustrate a typical workflow for a stability study and a decision tree for troubleshooting unexpected results.

Caption: Workflow for assessing MMTD stability via forced degradation.

References

• 1. 2-Mercapto-5-methyl-1,3,4-thiadiazole | 29490-19-5 [chemicalbook.com]
• 2. 2-Mercapto-5-methyl-1,3,4-thiadiazole - Safety Data Sheet [chemicalbook.com]
• 3. isres.org [isres.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. nbinno.com [nbinno.com]
• 8. mdpi.com [mdpi.com]
• 9. Synthesis and characterization of new 1,3,4-thiadiazole derivatives: study of their antibacterial activity and CT-DNA binding - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Synthesis of 1,3,4-Thiadiazole Derivatives and Their Anticancer Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Page loading... [wap.guidechem.com]

Common impurities in commercial 2-Mercapto-5-methyl-1,3,4-thiadiazole

Welcome to the technical support center for 2-Mercapto-5-methyl-1,3,4-thiadiazole. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to the use of this compound in experimental settings.

Troubleshooting Guide

This guide addresses specific problems that may arise during your experiments, with a focus on issues related to potential impurities in commercial batches of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Problem	Potential Cause	Recommended Solution
Inconsistent reaction yields or unexpected side products.	The presence of unreacted starting materials or by-products from the synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole may be interfering with your reaction.	We recommend verifying the purity of your batch of 2-Mercapto-5-methyl-1,3,4-thiadiazole using the HPLC method detailed below. If significant impurities are detected, consider purifying the material before use.
Difficulty in achieving desired product purity.	Co-elution of your target compound with impurities from the starting material during chromatographic purification.	Adjust the gradient of your chromatography method. A shallower gradient may improve the separation of your product from any potential impurities.
Observed mass signals in mass spectrometry that do not correspond to the expected product.	The presence of the disulfide by-product, bis(5-methyl-1,3,4-thiadiazol-2-yl) disulfide, is a common impurity that can be detected by mass spectrometry.	Confirm the presence of the disulfide using the provided HPLC method. If the disulfide is present, it may be removed by recrystallization or preparative HPLC.
Variability in biological assay results.	Impurities can have their own biological activity, leading to inconsistent or misleading results in sensitive assays.	It is crucial to use a well-characterized, high-purity batch of 2-Mercapto-5-methyl-1,3,4-thiadiazole for biological experiments. Always run a control with the vehicle to account for any effects of residual solvents.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in commercial 2-Mercapto-5-methyl-1,3,4-thiadiazole?

A1: Based on common synthetic routes, the most likely impurities include unreacted starting materials such as thiosemicarbazide and carbon disulfide . A significant by-product that can form is the disulfide dimer, bis(5-methyl-1,3,4-thiadiazol-2-yl) disulfide . Another potential impurity, though less common depending on the specific synthesis pathway, is 2,5-dimethyl-1,3,4-thiadiazole . Residual solvents from the purification process may also be present.

Q2: What is the typical purity of commercial 2-Mercapto-5-methyl-1,3,4-thiadiazole?

A2: Commercial grades of 2-Mercapto-5-methyl-1,3,4-thiadiazole are generally available in high purity, typically ≥98% or ≥99% .[1] However, the nature and percentage of the remaining impurities can vary between suppliers and batches.

Q3: How can I detect the presence of the disulfide impurity?

A3: The disulfide impurity can be readily detected using reversed-phase High-Performance Liquid Chromatography (RP-HPLC). It will have a different retention time than the parent compound. Mass spectrometry can also be used to confirm its presence by identifying its corresponding molecular weight.

Q4: Can impurities in 2-Mercapto-5-methyl-1,3,4-thiadiazole affect its reactivity?

A4: Yes. Unreacted starting materials can participate in side reactions, leading to a more complex reaction mixture and lower yields of the desired product. The disulfide impurity is generally less reactive than the thiol, but its presence reduces the molar equivalence of the active thiol in your reaction.

Q5: How can I purify a batch of 2-Mercapto-5-methyl-1,3,4-thiadiazole that contains impurities?

A5: Recrystallization is a common and effective method for purifying 2-Mercapto-5-methyl-1,3,4-thiadiazole. Suitable solvents for recrystallization include ethanol (B145695) or methanol. For more challenging separations, preparative HPLC can be employed.

Common Impurities Data

The following table summarizes the common impurities found in commercial 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Impurity Name	Chemical Structure	Typical Origin	Molecular Weight ( g/mol )
Thiosemicarbazide	NH₂-NH-CS-NH₂	Unreacted starting material	91.13
Carbon Disulfide	CS₂	Unreacted starting material	76.14
Bis(5-methyl-1,3,4-thiadiazol-2-yl) disulfide	See Diagram 2	Oxidative dimerization of the product	262.41
2,5-Dimethyl-1,3,4-thiadiazole	CH₃-C₂N₂S-CH₃	By-product from alternative synthesis routes	114.18

Experimental Protocols

Protocol for HPLC Analysis of 2-Mercapto-5-methyl-1,3,4-thiadiazole and its Disulfide Impurity

This protocol provides a general method for the separation and quantification of 2-Mercapto-5-methyl-1,3,4-thiadiazole and its primary disulfide impurity.

1. Materials and Reagents:

• Acetonitrile (B52724) (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid (or formic acid for MS compatibility)

• 2-Mercapto-5-methyl-1,3,4-thiadiazole sample

• Reference standards for 2-Mercapto-5-methyl-1,3,4-thiadiazole and bis(5-methyl-1,3,4-thiadiazol-2-yl) disulfide (if available for quantification)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

3. Chromatographic Conditions:

• Mobile Phase A: Water with 0.1% phosphoric acid (or formic acid).

• Mobile Phase B: Acetonitrile with 0.1% phosphoric acid (or formic acid).

• Gradient:

  • 0-5 min: 10% B

  • 5-20 min: 10% to 90% B

  • 20-25 min: 90% B

  • 25-30 min: 90% to 10% B

  • 30-35 min: 10% B

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm

• Injection Volume: 10 µL

4. Sample Preparation:

• Accurately weigh and dissolve the 2-Mercapto-5-methyl-1,3,4-thiadiazole sample in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) to a final concentration of approximately 1 mg/mL.

• Filter the sample through a 0.45 µm syringe filter before injection.

5. Analysis:

• Inject the prepared sample onto the HPLC system.

• Identify the peaks corresponding to 2-Mercapto-5-methyl-1,3,4-thiadiazole and its impurities based on their retention times compared to reference standards (if available). The disulfide, being more non-polar, is expected to have a longer retention time.

• Quantify the impurities by peak area percentage.

Visualizations

References

• 1. mdpi.com [mdpi.com]

Technical Support Center: Optimizing Cefazolin Synthesis through MMTD Control

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to improve the efficiency of Cefazolin (B47455) synthesis by effectively controlling residual 1-methyl-1H-tetrazole-5-thiol (MMTD).

Frequently Asked Questions (FAQs)

Q1: What is the role of MMTD in Cefazolin synthesis?

A1: MMTD, or 2-mercapto-5-methyl-1,3,4-thiadiazole, is a crucial reactant in the two-step synthesis of Cefazolin. In the first step, MMTD reacts with 7-aminocephalosporanic acid (7-ACA) to form the intermediate 3-[5-methyl-1,3,4-thiadiazole-2-yl]-7-aminocephalosporanic acid (M-7-ACA). This intermediate is then enzymatically acylated in the second step to produce Cefazolin.

Q2: How does residual MMTD affect the efficiency of Cefazolin synthesis?

A2: Unreacted, residual MMTD from the first step of the synthesis acts as a competitive inhibitor in the subsequent enzymatic acylation reaction. This inhibition selectively slows down the rate of Cefazolin synthesis, thereby reducing the overall yield and efficiency of the process.[1]

Q3: What is the optimal molar ratio of MMTD to 7-ACA for Cefazolin synthesis?

A3: The optimal molar ratio of MMTD to 7-ACA to achieve the highest overall yield of Cefazolin is 1.2:1.[1] Using a higher ratio may increase the yield of the intermediate M-7-ACA in the first step, but the resulting excess MMTD will inhibit the second enzymatic step, leading to a lower overall Cefazolin yield.[1]

Q4: What are the general principles for controlling starting materials like MMTD in active pharmaceutical ingredient (API) synthesis?

A4: According to the International Council for Harmonisation (ICH) Q7 guidelines for Good Manufacturing Practice (GMP) for APIs, all materials involved in the manufacturing process, including starting materials like MMTD, should be controlled through a robust quality management system.[2][3][4][5][6] This includes having appropriate specifications for purity and impurity levels. For non-mutagenic impurities, the limits in ICH Q3A are generally applied.

Troubleshooting Guide

Problem 1: Low overall yield of Cefazolin.

• Possible Cause: High levels of residual MMTD from the first synthesis step are inhibiting the enzymatic acylation reaction.

• Solution:

  • Optimize the MMTD to 7-ACA ratio: Ensure the molar ratio of MMTD to 7-ACA is maintained at the optimal level of 1.2:1.[1]

  • Purify the M-7-ACA intermediate: Implement a purification step after the formation of M-7-ACA to remove unreacted MMTD before proceeding to the enzymatic synthesis. Methods such as recrystallization or column chromatography can be employed.

  • Quantify residual MMTD: Utilize an analytical method like High-Performance Liquid Chromatography (HPLC) to accurately measure the concentration of residual MMTD in your M-7-ACA intermediate. This will help you to assess the effectiveness of your purification process and to correlate MMTD levels with Cefazolin yield.

Problem 2: Difficulty in quantifying residual MMTD.

• Possible Cause: Lack of a validated analytical method for MMTD in the reaction mixture.

• Solution: Develop and validate a Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method for the quantification of MMTD. A suggested starting point for method development is provided in the Experimental Protocols section below.

Problem 3: Inconsistent Cefazolin yields despite using the optimal MMTD to 7-ACA ratio.

• Possible Cause: Variability in the purity of starting materials or inconsistencies in reaction conditions.

• Solution:

  • Qualify your starting materials: Ensure the purity of your 7-ACA and MMTD meets established specifications before use.

  • Strictly control reaction parameters: Maintain consistent temperature, pH, and reaction times for both the chemical and enzymatic synthesis steps.

  • Monitor reaction progress: Use techniques like Thin-Layer Chromatography (TLC) or in-process HPLC analysis to monitor the consumption of starting materials and the formation of products and byproducts in real-time.

Data Presentation

Table 1: Impact of MMTD to 7-ACA Molar Ratio on Cefazolin Synthesis Efficiency

MMTD to 7-ACA Molar Ratio	M-7-ACA Yield (Step 1)	Overall Cefazolin Yield (Two Steps)	Comments
1.0:1	Sub-optimal	Lower	Incomplete conversion of 7-ACA in the first step.
1.1:1	Good	Improved	Increased M-7-ACA formation.
1.2:1	High	Optimal	Balances high M-7-ACA yield with minimal inhibition from residual MMTD. [1]
1.3:1	High	Decreased	Increased inhibition by excess MMTD in the second step.
1.5:1	Very High	Significantly Lower	Severe inhibition of the enzymatic reaction by high levels of residual MMTD.

Note: The yield values are relative and intended to illustrate the trend. Actual yields may vary based on specific experimental conditions.

Experimental Protocols

Protocol 1: Synthesis of 7-amino-3-(5-methyl-1,3,4-thiadiazol-2-yl)thiomethyl-3-cephem-4-carboxylic acid (M-7-ACA)

This protocol is based on a literature procedure for the synthesis of the Cefazolin intermediate.[7]

• Reaction Setup: In a suitable reaction vessel, dissolve 30 g of 5-methyl-2-mercapto-1,3,4-thiadiazole (MMTD), 32 ml of triethylamine, and 5 g of pivalic acid in 2 liters of water.

• Heating: Heat the mixture to 82°C.

• Addition of 7-ACA: To the heated solution, add 40 g of 7-aminocephalosporanic acid (7-ACA) (92% purity) and an additional 5 g of pivalic acid in one portion.

• Precipitation and Reaction: Precipitation of the product will begin within a few minutes. Vigorously stir the mixture at 82°C for 30 minutes.

• Cooling and Isolation: Cool the mixture to 65°C.

• Filtration and Washing: Isolate the solid product by filtration. Wash the collected solid with water and then with acetone.

• Drying: Dry the product to obtain M-7-ACA. The reported yield is approximately 87%.[7]

Protocol 2: Quantification of Residual MMTD by RP-HPLC

This protocol provides a starting point for developing a method for the analysis of MMTD.

• Chromatographic System: A standard HPLC system with a UV detector.

• Column: A C18 reversed-phase column (e.g., 150 x 4.6 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile (B52724) and a phosphate (B84403) buffer (e.g., pH 3). The exact ratio should be optimized to achieve good separation of MMTD from other reaction components. A starting point could be a 50:50 (v/v) mixture.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: MMTD has a UV absorbance maximum that can be determined using a UV-Vis spectrophotometer. A wavelength around 225 nm may be a suitable starting point for detection.

• Column Temperature: 30°C.

• Standard Preparation: Prepare a stock solution of pure MMTD in a suitable solvent (e.g., a mixture of water and methanol). From this stock, prepare a series of calibration standards of known concentrations.

• Sample Preparation: Dissolve a known amount of the M-7-ACA product in the mobile phase, filter through a 0.45 µm syringe filter, and inject into the HPLC system.

• Quantification: Construct a calibration curve by plotting the peak area of the MMTD standards against their concentrations. Use the calibration curve to determine the concentration of MMTD in the M-7-ACA sample.

Visualizations

Caption: Cefazolin Synthesis Pathway Highlighting MMTD Control.

Caption: Troubleshooting Workflow for Low Cefazolin Yield Due to MMTD.

References

• 1. The effect of 2-mercapto-5-methyl-1,3,4-thiadiazole on enzymatic synthesis of cefazolin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. database.ich.org [database.ich.org]
• 3. ICH Q7 Good Manufacturing Practice Guide For Active Pharmaceutical Ingredients [bioprocessonline.com]
• 4. FDA Guidance for Industry: Q7 Good Manufacturing Practice Guidance for Active Pharmaceutical Ingredients - Questions and Answers - ECA Academy [gmp-compliance.org]
• 5. ICH Q7 Good manufacturing practice for active pharmaceutical ingredients - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 6. researchgate.net [researchgate.net]
• 7. prepchem.com [prepchem.com]

Troubleshooting low yields in S-alkylation of 2-Mercapto-5-methyl-1,3,4-thiadiazole

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the S-alkylation of 2-Mercapto-5-methyl-1,3,4-thiadiazole, helping researchers, scientists, and drug development professionals optimize their reaction yields.

Troubleshooting Guide: Low Yields

Low or inconsistent yields are a common challenge in the S-alkylation of 2-Mercapto-5-methyl-1,3,4-thiadiazole. The following guide provides a structured approach to identifying and resolving potential issues.

Q1: My S-alkylation reaction has resulted in a very low yield of the desired product. What are the most common causes?

A1: Low yields can stem from several factors. Key areas to investigate include the choice of base, reaction conditions, the nature of the alkylating agent, and potential side reactions. Suboptimal conditions can lead to incomplete conversion of the starting material or the formation of undesired byproducts.[1][2][3]

Q2: I am observing multiple spots on my TLC plate, with only a faint spot for my target compound. What could these other spots be?

A2: The presence of multiple products is a frequent issue. Common side products in the S-alkylation of 2-Mercapto-5-methyl-1,3,4-thiadiazole can include:

• Bis-thiadiazole compounds: This is particularly common when using dihaloalkanes as alkylating agents, where the agent reacts with two molecules of the thiadiazole.[1][2][4]

• Unreacted starting material: The reaction may not have gone to completion.

• N-alkylation products: Although S-alkylation is generally favored due to the higher nucleophilicity of the sulfur atom, N-alkylation can occur under certain conditions.

• Elimination products: If the alkylating agent has a suitable structure (e.g., a secondary or tertiary halide), elimination reactions can compete with substitution.

A logical workflow for troubleshooting these issues is presented below.

Caption: Troubleshooting workflow for low yields.

Frequently Asked Questions (FAQs)

Q3: Which base is most effective for the S-alkylation of 2-Mercapto-5-methyl-1,3,4-thiadiazole?

A3: The choice of base is critical and depends on the specific alkylating agent and desired product. For simple alkyl halides, common bases like potassium carbonate (K₂CO₃) or sodium hydroxide (B78521) (NaOH) in a suitable solvent (e.g., acetone, ethanol, or DMF) are often sufficient to deprotonate the thiol. For less reactive alkylating agents, a stronger base such as sodium hydride (NaH) in an aprotic solvent like THF or DMF may be necessary. Triethylamine (B128534) (TEA) has also been successfully used, particularly in reactions with dihaloalkanes in solvents like ether.[4]

Q4: How does the choice of alkylating agent affect the reaction outcome?

A4: The reactivity of the alkylating agent significantly impacts the reaction. The general reactivity trend is R-I > R-Br > R-Cl. The structure of the alkylating agent is also crucial. For instance, when using dihaloalkanes, the reaction can yield either mono-S-alkylated haloalkyl products or symmetrical bis-thiadiazole compounds. The outcome is strongly dependent on the stoichiometry and the length of the hydrocarbon chain.[1][2][4] For example, transformations with dihalogenomethanes tend to result in complete or predominant bis-substitution.[4]

The general reaction scheme and potential products are illustrated below.

Caption: General S-alkylation reaction pathway.

Q5: What are the optimal stoichiometric ratios of reactants?

A5: The optimal ratio depends on the desired product.

• For mono-S-alkylation with dihaloalkanes: An excess of the dihaloalkane is used to minimize the formation of the bis-thiadiazole.[1][2]

• For the synthesis of symmetrical bis-thiadiazoles: A thiadiazole-to-dihaloalkane ratio of approximately 2:1.1 has been found to be effective.[4]

• For standard S-alkylation with mono-haloalkanes: A slight excess of the alkylating agent (1.1 to 1.5 equivalents) is typically used to ensure complete consumption of the starting thiadiazole.

The relationship between reactant ratios and the primary product formed is summarized below.

Caption: Impact of reactant ratio on product formation.

Experimental Protocols

General Protocol for S-alkylation using Potassium Carbonate

• To a solution of 2-Mercapto-5-methyl-1,3,4-thiadiazole (1.0 eq.) in a suitable solvent (e.g., acetone, DMF, or acetonitrile), add potassium carbonate (1.5-2.0 eq.).

• Stir the mixture at room temperature for 15-30 minutes.

• Add the alkylating agent (1.1-1.2 eq.) dropwise to the suspension.

• Heat the reaction mixture to an appropriate temperature (e.g., 50-80 °C) and monitor the reaction progress by TLC.

• Upon completion, cool the reaction mixture to room temperature and filter off the inorganic salts.

• Remove the solvent from the filtrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol for the Synthesis of Symmetrical Bis-thiadiazoles[1][2]

• Dissolve 2-Mercapto-5-methyl-1,3,4-thiadiazole (2.0 eq.) in a suitable solvent (e.g., ether).

• Add a base such as triethylamine (2.0 eq.).

• Add the dihaloalkane (1.1 eq.) to the mixture.

• Stir the reaction at room temperature for 24 hours.

• Filter off any solid residue formed during the reaction.

• Remove the solvent in vacuo.

• Purify the crude mixture by flash chromatography on silica (B1680970) gel.

Data Presentation

Table 1: Influence of Base and Reagent Ratio on Product Distribution

Entry	Thiadiazole (eq.)	Dihaloalkane	Dihaloalkane (eq.)	Base	Solvent	Product(s)	Yield (%)	Reference
1	1	Dibromomethane	2	K₂CO₃	Acetone	Bis-thiadiazole	Major	[1][2]
2	2	Dibromoethane	1.1	Triethylamine	Ether	Bis-thiadiazole	69	[4]
3	1	Dichloroethane	(as solvent)	Triethylamine	Dichloroethane	Mono-chloroethyl	Quantitative	[4]
4	1	Dibromopropane	2	Triethylamine	Ether	Mono-bromopropyl + Bis-thiadiazole	Good (mixture)	[4]
5	2	Dibromopropane	1.1	Triethylamine	Ether	Bis-thiadiazole	73	[4]

Note: This table is a representative summary based on literature findings; actual yields may vary.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole: 2-(ω-Haloalkylthio) Thiadiazoles vs. Symmetrical Bis-Thiadiazoles - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Photodegradation of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD)

This technical support center provides guidance for researchers, scientists, and drug development professionals investigating the degradation pathways of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD, CAS: 29490-19-5) under UV irradiation. This resource offers troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data presentation to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What is 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) and why is its photostability important?

A1: 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) is a heterocyclic compound used as an intermediate in the synthesis of various pharmaceuticals, including some cephalosporin (B10832234) antibiotics, and in agricultural chemicals.[1] Its photostability is a critical parameter as degradation upon exposure to light can lead to loss of efficacy, formation of potentially toxic impurities, and altered physicochemical properties of the final product. Understanding its degradation pathways is crucial for developing stable formulations and ensuring product quality and safety.

Q2: What are the typical conditions for conducting a photodegradation study of MMTD?

A2: Photodegradation studies are typically performed as part of forced degradation testing. According to ICH Q1B guidelines, this involves exposing a solution of the substance to a light source capable of emitting both visible and UV light.[2] Key parameters to control include the intensity and spectral distribution of the light source, temperature, duration of exposure, and the solvent system. It is also essential to include a "dark control" sample, which is shielded from light but otherwise treated identically, to differentiate between photodegradation and thermal degradation.

Q3: What are the potential degradation products of MMTD under UV irradiation?

A3: While specific photodegradation pathways for MMTD are not extensively detailed in publicly available literature, studies on the thermolysis of MMTD and related thiadiazole derivatives suggest potential fragmentation of the thiadiazole ring. High-temperature studies have shown the formation of smaller molecules such as isothiocyanates (HNCS), methyl isothiocyanate (CH₃NCS), hydrogen cyanide (HCN), and carbon disulfide (CS₂). It is plausible that similar fragmentation could be initiated by UV irradiation. Additionally, oxidation of the thiol group to form disulfides or sulfonic acids, and other rearrangements of the heterocyclic ring are possible.

Q4: How can I analyze MMTD and its degradation products?

A4: High-Performance Liquid Chromatography (HPLC) with a UV detector is the most common technique for separating and quantifying MMTD and its degradation products. A reversed-phase C18 column is often suitable. The mobile phase composition, typically a mixture of an aqueous buffer and an organic solvent like acetonitrile (B52724) or methanol, needs to be optimized to achieve good separation. For the identification of unknown degradation products, hyphenated techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) are indispensable as they provide molecular weight and fragmentation information, which aids in structure elucidation.[3][4][5]

Q5: My chromatograms show many unexpected peaks after UV exposure. How do I proceed?

A5: The appearance of multiple new peaks is common in forced degradation studies. The first step is to ensure these peaks are not artifacts from the solvent or sample matrix by injecting a blank that has also been exposed to UV light. Next, use a diode array detector (DAD) or photodiode array (PDA) detector with your HPLC to obtain the UV spectrum of each peak, which can help in preliminary identification and tracking of peaks across different runs. For structural confirmation of the major degradation products, LC-MS or LC-MS/MS analysis is highly recommended.

Troubleshooting Guides

This section addresses specific issues you might encounter during your experiments.

Issue	Possible Cause(s)	Troubleshooting Steps
Inconsistent Degradation Rates	1. Fluctuations in UV lamp intensity. 2. Inconsistent sample positioning relative to the light source. 3. Temperature variations in the photostability chamber. 4. Changes in the concentration or pH of the sample solution.	1. Calibrate and monitor the output of your UV lamp regularly using a radiometer. 2. Use a sample holder to ensure all samples are at a fixed distance and orientation from the light source. 3. Use a temperature-controlled photostability chamber and monitor the temperature throughout the experiment. 4. Prepare fresh solutions for each experiment and verify the concentration and pH before irradiation.
Poor Resolution of Peaks in HPLC	1. Inappropriate mobile phase composition. 2. Suboptimal column temperature. 3. Column degradation. 4. Co-elution of degradation products.	1. Adjust the organic-to-aqueous ratio of your mobile phase. Consider using a gradient elution. Experiment with different pH values of the aqueous phase. 2. Optimize the column temperature; sometimes a slight increase or decrease can significantly improve resolution. 3. Flush the column with a strong solvent or replace it if it's old or has been subjected to harsh conditions. 4. Modify the mobile phase or try a different column chemistry (e.g., C8, phenyl-hexyl).
No Degradation Observed	1. Insufficient light exposure (intensity or duration). 2. The compound is highly photostable under the tested conditions. 3. The analytical method is not sensitive enough to detect low levels of degradation. 4. The solvent is absorbing the UV radiation (UV cutoff).	1. Increase the exposure time or use a higher intensity lamp, as recommended by ICH guidelines for forced degradation. 2. Confirm the photostability by exposing the solid material to the same light conditions. 3. Validate your analytical method to ensure it can detect and quantify impurities at low levels (e.g., 0.1%). 4. Choose a solvent with a low UV cutoff wavelength (e.g., acetonitrile, water) to ensure the compound is exposed to the UV radiation.
Baseline Noise or Drift in HPLC	1. Contaminated mobile phase or detector cell. 2. Air bubbles in the system. 3. Leaks in the HPLC system. 4. Fluctuating temperature.	1. Use freshly prepared, high-purity mobile phase and flush the detector cell. 2. Degas the mobile phase thoroughly and purge the pump. 3. Check for any loose fittings and tighten or replace them as necessary. 4. Ensure the column and detector are in a temperature-controlled environment.

Experimental Protocols

Forced Photodegradation of MMTD in Solution

This protocol is a general guideline and may need to be adapted based on your specific experimental setup and objectives.

1. Sample Preparation:

• Prepare a stock solution of MMTD in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) at a known concentration (e.g., 1 mg/mL).

• Dilute the stock solution to the desired working concentration (e.g., 0.1 mg/mL) using the same solvent.

• Transfer the solution to a quartz cuvette or a chemically inert, transparent glass vial.

2. Dark Control:

• Prepare an identical sample and wrap the container completely in aluminum foil to protect it from light. This will serve as the dark control.

3. UV Irradiation:

• Place the sample and the dark control in a photostability chamber equipped with a light source that provides both UV and visible light, as specified by ICH Q1B guidelines (e.g., a xenon lamp or a combination of cool white fluorescent and near-UV lamps).

• The overall illumination should be not less than 1.2 million lux hours, and the integrated near-ultraviolet energy should be not less than 200 watt-hours per square meter.

• Monitor and control the temperature inside the chamber to minimize thermal degradation.

4. Sampling and Analysis:

• Withdraw aliquots of the sample at predetermined time intervals (e.g., 0, 2, 4, 8, 12, and 24 hours).

• Analyze the samples immediately by a validated stability-indicating HPLC method.

• Analyze the dark control at the final time point to assess for any thermal degradation.

5. Data Analysis:

• Calculate the percentage degradation of MMTD at each time point by comparing the peak area of MMTD to its initial peak area.

• Identify and quantify the major degradation products.

• If possible, determine the kinetic order of the degradation reaction.

Data Presentation

Table 1: Summary of Potential Photodegradation Products of MMTD

Note: The following table is based on plausible degradation pathways and thermolysis data. Experimental verification is required for confirmation.

Potential Degradation Product	Plausible Formation Mechanism	Analytical Confirmation
5,5'-dimethyl-1,1'-disulfanediylbis(1,3,4-thiadiazole)	Oxidation and dimerization of the thiol group.	LC-MS (observation of a peak with m/z corresponding to the dimer).
5-methyl-1,3,4-thiadiazole-2-sulfonic acid	Oxidation of the thiol group.	LC-MS (observation of a peak with m/z corresponding to the sulfonic acid).
Methyl isothiocyanate (CH₃NCS)	Cleavage of the thiadiazole ring.	GC-MS analysis of the headspace or a derivatized sample.
Isothiocyanic acid (HNCS)	Cleavage of the thiadiazole ring.	GC-MS analysis of the headspace or a derivatized sample.
Carbon disulfide (CS₂)	Cleavage of the thiadiazole ring.	GC-MS analysis of the headspace.
Hydrogen cyanide (HCN)	Cleavage of the thiadiazole ring.	Specific colorimetric tests or GC-MS of the headspace.

Visualizations

Plausible Photodegradation Pathways of MMTD

Caption: Plausible degradation pathways of MMTD under UV irradiation.

Experimental Workflow for Photodegradation Study

Caption: A typical experimental workflow for studying the photodegradation of MMTD.

References

• 1. 2-Mercapto-5-methyl-1,3,4-thiadiazole | 29490-19-5 [chemicalbook.com]
• 2. ema.europa.eu [ema.europa.eu]
• 3. researchgate.net [researchgate.net]
• 4. Application of LC-MS and LC-MS-MS to the analysis of photo-decomposed crystal violet in the investigation of cultural heritage materials aging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Challenges in the scale-up of 2-Mercapto-5-methyl-1,3,4-thiadiazole production

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis and scale-up of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD).

Frequently Asked Questions (FAQs)

Q1: What are the primary industrial applications of 2-Mercapto-5-methyl-1,3,4-thiadiazole?

A1: 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) is a crucial intermediate in the pharmaceutical and agricultural industries. In pharmaceuticals, it is a key component in the synthesis of cephalosporin (B10832234) antibiotics, such as cefazolin.[1][2] In agriculture, it is utilized as a nitrification inhibitor to improve the efficiency of nitrogen fertilizers.[1]

Q2: What are the main synthetic routes for MMTD production?

A2: Several synthetic pathways exist for MMTD production. A common laboratory and industrial method involves the cyclization of thiosemicarbazide (B42300) derivatives.[3] One patented method describes the reaction of ethyl acetate (B1210297) with hydrazine (B178648) hydrate, followed by addition and cyclization reactions to yield MMTD.[4] Another approach involves the reaction of thiosemicarbazides with carbon disulfide.[3]

Q3: What are the critical safety precautions to consider when handling MMTD?

A3: MMTD is classified as an irritant and can cause skin, eye, and respiratory irritation.[5][6][7] It is essential to handle this compound in a well-ventilated area and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.[5][8][9] In case of contact, flush the affected area with plenty of water.[7] For detailed safety information, always refer to the Safety Data Sheet (SDS).[7][8][9]

Q4: What are the typical physical and chemical properties of MMTD?

A4: MMTD is a white to off-white crystalline powder with a melting point in the range of 185-188°C.[5] It is soluble in organic solvents like chloroform (B151607) but has low solubility in water.[5]

Property	Value
Molecular Formula	C₃H₄N₂S₂
Molecular Weight	132.21 g/mol
Melting Point	185-188°C[5]
Appearance	White to off-white crystalline powder[2]
Solubility	Soluble in chloroform[5]

Q5: How should MMTD wastewater be treated?

A5: MMTD can be persistent in conventional wastewater treatment processes.[10] An effective method for treating MMTD-containing wastewater at the source is Bipolar Membrane Electrodialysis (BMED), which allows for the recovery and recycling of materials, creating a closed-loop process.[10]

Troubleshooting Guide

Problem 1: Low Yield of MMTD

Possible Causes:

• Suboptimal Reaction Temperature: The reaction temperature is a critical parameter. For instance, in the synthesis from thiosemicarbazides and carbon disulfide, temperatures above 40°C are generally required for a rapid reaction, with a preferred range of 55°C to 100°C.[3]

• Incorrect Reagent Stoichiometry: The molar ratios of the reactants can significantly impact the yield.

• Inefficient Cyclization: The final ring-closing step may be incomplete.

Solutions:

• Optimize Temperature: Carefully control the reaction temperature within the optimal range for the specific synthetic route.

• Adjust Stoichiometry: Experiment with slight variations in the molar ratios of the starting materials to find the optimal balance.

• Monitor Reaction Completion: Use analytical techniques like HPLC to monitor the disappearance of starting materials and the formation of the product to determine the optimal reaction time.[11]

Problem 2: High Impurity Levels in the Final Product

Possible Causes:

• Side Reactions: The formation of by-products can occur, especially at elevated temperatures or with incorrect stoichiometry.

• Incomplete Reactions: Unreacted starting materials may remain in the product mixture.

• Degradation of Product: The product may degrade under harsh reaction or workup conditions.

Solutions:

• Control Reaction Conditions: Maintain strict control over temperature, pressure, and addition rates to minimize side reactions.

• Purification: Employ appropriate purification techniques such as recrystallization or chromatography to remove impurities. A patent suggests a purification process involving dissolution in a sodium hydroxide (B78521) solution, decolorization with activated carbon, and precipitation by adding hydrochloric acid.[11]

• Inert Atmosphere: For sensitive reactions, consider running the synthesis under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidative degradation.

Problem 3: Difficulty in Product Isolation and Purification

Possible Causes:

• Product Solubility: The product may be highly soluble in the reaction solvent, making precipitation difficult.

• Formation of an Emulsion: During aqueous workup, an emulsion may form, complicating phase separation.

• Fine Crystalline Product: The product may precipitate as very fine crystals that are difficult to filter.

Solutions:

• Solvent Selection: Choose a solvent system where the product has low solubility at a specific temperature to facilitate crystallization.

• Anti-Solvent Addition: If the product is soluble in the reaction solvent, the addition of an anti-solvent in which the product is insoluble can induce precipitation.

• pH Adjustment: As MMTD is acidic, its solubility is pH-dependent. Adjusting the pH of the aqueous solution can be an effective way to control its precipitation. A patented process describes precipitating the product by adjusting the pH to 1.5 with concentrated hydrochloric acid.[11]

• Filtration Aid: For fine particles, using a filter aid like celite can improve filtration efficiency.

Experimental Protocols

Synthesis of MMTD using a Solid Acid Catalyst (as described in a patent) [11]

• Reaction Setup: To a 500ml reaction flask, add 240g of SO₄²⁻/TiO₂-SnO₂-Al₂O₃ solid acid catalyst and 500g of tetrahydrofuran.

• Reaction: Cool the mixture to below 0°C and maintain the temperature between -5°C and 0°C. Slowly add 80g of PAD solid over approximately 2.5 hours. After the addition is complete, continue stirring for another hour.

• Monitoring: Monitor the reaction by HPLC until the raw material residue is ≤0.5%.

• Workup and Purification:

  • Filter the reaction mixture to recover the solid acid catalyst.

  • Evaporate the filtrate under reduced pressure at 40°C to dryness.

  • Add 194ml of purified water to the residue and slowly add 176g of 10% sodium hydroxide solution at 15-20°C until the residue is completely dissolved.

  • Add 2.5g of activated carbon and stir for 30 minutes for decolorization.

  • Filter the solution and wash the filter cake with 50ml of purified water.

  • Slowly add concentrated hydrochloric acid to the filtrate at 15-20°C to adjust the pH to 5.7, then add seed crystals.

  • Continue adding concentrated hydrochloric acid until the pH reaches 1.5 to induce crystallization.

  • Cool the solution to 0-5°C and stir for 30 minutes.

  • Filter the product, wash with ice water until the pH of the washings is 5.0.

• Drying: Dry the wet product under vacuum at 50°C for 4 hours, then at 70°C for 8 hours until the moisture content is ≤0.5%.

Visualizations

Caption: Production workflow for 2-Mercapto-5-methyl-1,3,4-thiadiazole with key troubleshooting points.

Caption: Troubleshooting logic for addressing low purity issues in MMTD synthesis.

References

• 1. nbinno.com [nbinno.com]
• 2. 2-Mercapto-5-methyl-1,3,4-thiadiazole | 29490-19-5 [chemicalbook.com]
• 3. US4492793A - Process for the production of 2-amino-5-mercapto-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 4. CN103145645A - Preparation technology of mercapto-5-methyl-1,3,4-thiadiazole - Google Patents [patents.google.com]
• 5. nbinno.com [nbinno.com]
• 6. 2-Mercapto-5-Methyl-1,3,4-Thiadiazole | C3H4N2S2 | CID 1810203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 2-Mercapto-5-methyl-1,3,4-thiadiazole MSDS CasNo.29490-19-5 [lookchem.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. fishersci.com [fishersci.com]
• 10. researchgate.net [researchgate.net]
• 11. 2-Mercapto-5-methyl-1,3,4-thiadiazole synthesis - chemicalbook [chemicalbook.com]

Byproduct formation during the functionalization of 2-Mercapto-5-methyl-1,3,4-thiadiazole

This guide provides troubleshooting assistance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 2-Mercapto-5-methyl-1,3,4-thiadiazole. It addresses common issues related to byproduct formation during functionalization reactions such as S-alkylation, S-acylation, and Mannich reactions.

Frequently Asked Questions (FAQs) & Troubleshooting

S-Alkylation Reactions

Q1: I am trying to perform an S-alkylation with a dihaloalkane and I'm getting a significant amount of a higher molecular weight byproduct. What is it and how can I control the reaction outcome?

A1: When using a dihaloalkane (e.g., dibromoethane), you are likely forming the symmetrical bis-thiadiazole, where two molecules of 2-mercapto-5-methyl-1,3,4-thiadiazole are linked by the alkyl chain. The reaction competes between mono-alkylation (yielding the desired ω-haloalkylthio derivative) and bis-alkylation.

Troubleshooting & Optimization:

• Control Stoichiometry: The ratio of the thiadiazole to the dihaloalkane is the most critical factor.

  • To favor the mono-alkylation product (ω-haloalkylthio derivative), use a significant excess of the dihaloalkane reagent.

  • To favor the bis-thiadiazole byproduct , use a thiadiazole-to-dihaloalkane ratio of approximately 2:1.[1]

• Choice of Base: The base can influence the product distribution. Weaker organic bases like triethylamine (B128534) (TEA) in solvents such as ether can favor the mono-substituted product, whereas stronger inorganic bases like potassium carbonate may push the reaction towards the bis-adduct.[1]

• Reaction Temperature: Avoid high temperatures when trying to synthesize the mono-alkylation product, as heating can promote the formation of the bis-thiadiazole.[1]

Data Presentation: Optimizing S-Alkylation with Dihaloalkanes

The following table summarizes the effect of reactant ratios on the product distribution in the reaction between 2-mercapto-5-methyl-1,3,4-thiadiazole (MMTD) and various dihaloalkanes.

Dihaloalkane	MMTD:Dihaloalkane Ratio	Base	Predominant Product	Yield (%)	Reference
Dibromoethane	1:2	K₂CO₃	2-(2-Bromoethylthio)-5-methyl-1,3,4-thiadiazole	13%	[1]
Dibromoethane	2:1.1	K₂CO₃	Bis(5-methyl-1,3,4-thiadiazol-2-yl)ethane	69%	[1]
Dibromopropane	1:2	TEA	2-(3-Bromopropylthio)-5-methyl-1,3,4-thiadiazole	45%	[1]
Dibromopropane	2:1.1	K₂CO₃	Bis(5-methyl-1,3,4-thiadiazol-2-yl)propane	73%	[1]
Dibromobutane	1:2	TEA	2-(4-Bromobutylthio)-5-methyl-1,3,4-thiadiazole	58%	[1]
Dibromobutane	2:1.1	K₂CO₃	Bis(5-methyl-1,3,4-thiadiazol-2-yl)butane	78%	[1]

Q2: My reaction is clean, but I have a persistent impurity with a mass corresponding to the dimer of my starting material. What is this and how can I prevent it?

A2: You are observing the formation of Bis(5-methyl-1,3,4-thiadiazol-2-yl) disulfide . This is a very common byproduct in reactions involving thiols. It forms via the oxidation of the mercapto group, where two thiol molecules couple to form a disulfide bond (-S-S-).

Troubleshooting & Prevention:

• Inert Atmosphere: The primary cause is oxidation by atmospheric oxygen. Always run your reactions under an inert atmosphere (e.g., Nitrogen or Argon). Degas your solvents before use by bubbling N₂ or Ar through them.

• Avoid Oxidizing Agents: Ensure that none of your reagents or solvents are contaminated with oxidizing agents.

• pH Control: Thiols are more susceptible to oxidation at higher pH values because the corresponding thiolate anion is more easily oxidized. While a base is necessary for S-alkylation, using the minimum required amount can help.

Identification:

• Mass Spectrometry: The disulfide byproduct will have a molecular weight corresponding to (2 * MW of starting material) - 2. For 2-mercapto-5-methyl-1,3,4-thiadiazole (MW ≈ 132.21), the disulfide will have an [M+H]⁺ peak around m/z 263.

• ¹H NMR: The disulfide is symmetrical. The spectrum will show a single peak for the methyl group (around 2.7 ppm), and the characteristic S-H proton peak of the starting material will be absent.

Q3: I see an unexpected isomer in my NMR spectrum after alkylation. Could it be N-alkylation? How can I confirm?

A3: Yes, N-alkylation is a potential side reaction. The 2-mercapto-5-methyl-1,3,4-thiadiazole exists in tautomeric equilibrium with its thione form (5-methyl-1,3,4-thiadiazole-2(3H)-thione). This thione form has an N-H bond, and alkylation can occur on the nitrogen atom (typically at the N3 position) instead of the sulfur atom, especially with highly reactive alkylating agents or under specific conditions.

Troubleshooting & Identification:

• Reaction Conditions: While S-alkylation is generally favored due to the higher nucleophilicity of sulfur, hard alkylating agents (e.g., methyl sulfate) or specific solvent/base combinations might increase the proportion of the N-alkylated product.

• NMR Spectroscopy is Key: You can distinguish between S- and N-alkylated isomers using a combination of NMR techniques.

  • ¹³C NMR: The most telling signal is the carbon of the newly introduced alkyl group (e.g., the -CH₂- attached to the heteroatom).

    • For an S-alkylated product, the -C H₂-S- carbon will appear further upfield (e.g., ~30-40 ppm).

    • For an N-alkylated product, the -C H₂-N- carbon will be shifted further downfield (e.g., ~45-55 ppm) due to the higher electronegativity of nitrogen compared to sulfur.

  • HMBC (Heteronuclear Multiple Bond Correlation): This 2D NMR experiment is definitive.

    • In the S-alkylated isomer , you will see a correlation between the protons of the attached alkyl group (-CH₂-) and the C2 carbon of the thiadiazole ring (the carbon attached to the sulfur).

    • In the N-alkylated isomer , the protons of the alkyl group will show a correlation to the N3 nitrogen (if observable) or adjacent carbons, but critically, the long-range coupling to the C2 carbon will be different or absent compared to the S-isomer.

Diagrams and Workflows

Caption: Competing reaction pathways during S-alkylation.

Caption: Troubleshooting workflow for byproduct identification.

Experimental Protocols

Protocol 1: General Procedure for S-Alkylation

This protocol is a general guideline for the S-alkylation of 2-mercapto-5-methyl-1,3,4-thiadiazole with a mono-haloalkane.

Materials:

• 2-Mercapto-5-methyl-1,3,4-thiadiazole (1 eq.)

• Alkyl halide (1.1 eq.)

• Base (e.g., K₂CO₃, 1.5 eq. or Triethylamine, 1.5 eq.)

• Anhydrous solvent (e.g., Acetonitrile, DMF, or Acetone)

• TLC plates, ethyl acetate, hexanes

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (N₂ or Ar), add 2-mercapto-5-methyl-1,3,4-thiadiazole and the anhydrous solvent.

• Add the base (e.g., K₂CO₃) to the suspension.

• Stir the mixture at room temperature for 15-20 minutes.

• Add the alkyl halide dropwise to the reaction mixture.

• Monitor the reaction progress using Thin Layer Chromatography (TLC). The starting material spot should disappear, and a new, less polar product spot should appear.

• Upon completion, filter off any inorganic solids (if using a solid base like K₂CO₃).

• Remove the solvent from the filtrate under reduced pressure.

• The crude residue can be purified by either recrystallization or flash column chromatography on silica (B1680970) gel to yield the pure S-alkylated product.[1]

Protocol 2: General Procedure for S-Acylation

This protocol describes a general method for the S-acylation to form a thioester.

Materials:

• 2-Mercapto-5-methyl-1,3,4-thiadiazole (1 eq.)

• Acyl chloride or anhydride (B1165640) (1.1 eq.)

• Base (e.g., Pyridine or Triethylamine, 1.2 eq.)

• Anhydrous solvent (e.g., Dichloromethane (DCM) or THF)

Procedure:

• Dissolve 2-mercapto-5-methyl-1,3,4-thiadiazole in the anhydrous solvent in a flask under an inert atmosphere.

• Cool the mixture in an ice bath (0 °C).

• Slowly add the base (e.g., triethylamine) to the solution.

• Add the acyl chloride or anhydride dropwise to the cooled solution. A precipitate (triethylamine hydrochloride) may form.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• After the reaction is complete, wash the mixture with water and brine to remove the base and its salt.

• Dry the organic layer over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude thioester by column chromatography or recrystallization.

Disclaimer: This guide is intended for informational purposes only. All experimental work should be conducted in a controlled laboratory setting by trained professionals, adhering to all appropriate safety protocols.

References

• 1. Quantifying Changes in the Cellular Thiol-Disulfide Status during Differentiation of B Cells into Antibody-Secreting Plasma Cells - PMC [pmc.ncbi.nlm.nih.gov]

Preventing bis-substitution in the synthesis of mono-alkylated derivatives

Welcome to the Technical Support Center for the synthesis of mono-alkylated derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide troubleshooting assistance and answers to frequently asked questions regarding the prevention of bis-substitution in alkylation reactions.

Frequently Asked Questions (FAQs)

Q1: My alkylation reaction is producing a significant amount of di-substituted byproduct. What are the primary strategies to favor mono-alkylation?

A1: Over-alkylation is a common challenge because the mono-alkylated product is often more nucleophilic than the starting material, making it more reactive towards the alkylating agent.[1] To favor mono-alkylation, you can employ several strategies:

• Control Stoichiometry: Using a large excess of the starting material relative to the alkylating agent increases the statistical probability of the alkylating agent reacting with the unreacted substrate.[1]

• Reaction Conditions: Lowering the reaction temperature and using a less polar solvent can help reduce the rate of the second alkylation.[1]

• Protecting Groups: Introducing a temporary protecting group can block the reactive site, allowing for selective mono-alkylation at another position.

• Reductive Amination: For the synthesis of secondary amines from primary amines, reductive amination is a more controlled method than direct alkylation with alkyl halides.[2]

• Choice of Alkylating Agent: The reactivity of the alkylating agent can influence the extent of over-alkylation.

Q2: How does stoichiometry affect the selectivity of mono-alkylation?

A2: Adjusting the molar ratio of reactants is a fundamental approach to controlling selectivity. By increasing the excess of the substrate that is to be mono-alkylated, the concentration of the unreacted starting material remains high throughout the reaction, making it a more likely target for the limiting alkylating agent.

Q3: Can temperature be used to control the formation of mono- versus di-alkylated products?

A3: Yes, temperature can influence the selectivity of alkylation reactions. Lowering the reaction temperature generally decreases the overall reaction rate, and in some cases, it can disproportionately slow down the second alkylation step, thus favoring the mono-alkylated product. Conversely, higher temperatures can sometimes lead to a decrease in selectivity.[3]

Q4: What are protecting groups, and how do they prevent bis-substitution?

A4: Protecting groups are chemical moieties that are reversibly attached to a functional group to temporarily reduce its reactivity. In the context of preventing bis-substitution, a protecting group can be used to block one of the reactive sites on a molecule, thereby directing alkylation to a different, unprotected site. After the desired mono-alkylation is achieved, the protecting group is removed. For example, in the case of amines, protecting groups like Boc (tert-butoxycarbonyl) or Nosyl (2-nitrobenzenesulfonyl) are commonly used.[4][5]

Q5: My mono- and di-alkylated products have very similar polarities. How can I effectively separate them?

A5: Separating products with similar polarities can be challenging. Here are a few techniques to consider:

• Column Chromatography Optimization:

  • Solvent System: Meticulously screen different solvent systems (eluents) with varying polarities. Sometimes a small change in the solvent ratio or the addition of a third co-solvent can significantly improve separation.

  • Stationary Phase: Consider using a different stationary phase. If standard silica (B1680970) gel is not effective, you might try alumina, or reverse-phase silica (C18).

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly reverse-phase HPLC, often provides much higher resolution than standard column chromatography and can be an excellent tool for separating closely related compounds.[6]

• Crystallization: If your mono-alkylated product is a solid, fractional crystallization can be a powerful purification technique.

• Derivatization: In some cases, you can selectively react one of the products to change its polarity, making it easier to separate. The derivatizing group can then be removed in a subsequent step.

Troubleshooting Guides

Problem 1: High Levels of Di-alkylation Product in N-Alkylation of a Primary Amine

This is a frequent issue due to the increased nucleophilicity of the secondary amine product compared to the starting primary amine.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for excessive di-alkylation in amine synthesis.

Problem 2: Poor Selectivity in Friedel-Crafts Alkylation of an Aromatic Compound

Polyalkylation is a common side reaction in Friedel-Crafts alkylation because the alkylated product is more activated towards further substitution than the starting material.

Troubleshooting Workflow:

Caption: Decision tree for troubleshooting polyalkylation in Friedel-Crafts reactions.

Data Presentation

Table 1: Effect of Stoichiometry on the Mono-alkylation of Aniline with Benzyl Chloride

Entry	Aniline (equivalents)	Benzyl Chloride (equivalents)	Mono-alkylation Product Yield (%)	Di-alkylation Product Yield (%)
1	1	1	55	30
2	2	1	75	15
3	4	1	87	5
4	5	1	92	<2

Note: Yields are approximate and can vary based on specific reaction conditions.[1]

Table 2: Influence of Temperature on the Selectivity of Phenol Alkylation

Entry	Reactants	Catalyst	Temperature (°C)	Mono-alkylated Product (%)	Di-alkylated Product (%)
1	Phenol, Cyclooctene	Benzenesulphonic acid	110	65	20
2	Phenol, Cyclooctene	Benzenesulphonic acid	130	78	15
3	Phenol, Benzyl Alcohol	p-Toluenesulphonic acid	80	70	18
4	Phenol, Benzyl Alcohol	p-Toluenesulphonic acid	100	85	10

Note: Data is illustrative and compiled from trends reported in the literature.[3][7]

Experimental Protocols

Protocol 1: Selective Mono-N-Alkylation of a Primary Amine using a Boc Protecting Group

This protocol describes the protection of a primary amine, followed by alkylation and deprotection to yield a mono-alkylated secondary amine.

Workflow Diagram:

Caption: Workflow for mono-alkylation of a primary amine via Boc protection.

Methodology:

• Protection:

  • Dissolve the primary amine (1.0 eq) in a suitable solvent (e.g., dichloromethane (B109758) or THF).

  • Add a base (e.g., triethylamine (B128534), 1.2 eq).

  • Add di-tert-butyl dicarbonate (B1257347) (Boc₂O, 1.1 eq) portion-wise at 0 °C.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Work up the reaction by washing with aqueous solutions to remove excess reagents and isolate the Boc-protected amine.

• Alkylation:

  • Dissolve the Boc-protected amine (1.0 eq) in an anhydrous aprotic solvent (e.g., DMF or THF) under an inert atmosphere.

  • Add a strong base (e.g., sodium hydride, NaH, 1.1 eq) at 0 °C to deprotonate the amine.

  • After stirring for 30 minutes, add the alkylating agent (e.g., an alkyl halide, 1.05 eq) dropwise.

  • Allow the reaction to proceed at room temperature or with gentle heating until completion.

  • Quench the reaction carefully with water and extract the product with an organic solvent.

• Deprotection:

  • Dissolve the purified N-alkylated Boc-protected amine in a suitable solvent (e.g., dichloromethane).

  • Add a strong acid (e.g., trifluoroacetic acid, TFA, or a solution of HCl in dioxane) and stir at room temperature.

  • Monitor the reaction by TLC until the starting material is consumed.

  • Remove the solvent and excess acid under reduced pressure. Neutralize the residue with a base and extract the final mono-alkylated secondary amine.

Protocol 2: Reductive Amination for Controlled Mono-Alkylation

This method is a one-pot procedure for the synthesis of secondary amines from primary amines and carbonyl compounds, which avoids the over-alkylation issues associated with direct alkylation with alkyl halides.[2]

Workflow Diagram:

Caption: Reaction pathway for reductive amination.

Methodology:

• In a round-bottom flask, dissolve the primary amine (1.0 eq) and the aldehyde or ketone (1.0-1.2 eq) in a suitable solvent such as dichloromethane (DCM) or dichloroethane (DCE).

• Stir the mixture at room temperature for 1-2 hours to allow for the formation of the imine intermediate. For less reactive carbonyls, a dehydrating agent like anhydrous MgSO₄ can be added.

• Add a mild reducing agent, such as sodium triacetoxyborohydride (B8407120) (NaBH(OAc)₃, 1.5 eq), portion-wise to the stirred solution.

• Continue stirring at room temperature until the reaction is complete (typically 2-24 hours), as monitored by TLC or LC-MS.

• Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired secondary amine.[8]

Protocol 3: Gabriel Synthesis of Primary Amines

The Gabriel synthesis is a classic method for preparing primary amines from primary alkyl halides, which inherently avoids over-alkylation.[9][10]

Methodology:

• N-Alkylation of Phthalimide (B116566):

  • Potassium phthalimide (1.0 eq) is dissolved in a polar aprotic solvent like DMF.

  • The primary alkyl halide (1.0 eq) is added, and the mixture is heated to facilitate the Sₙ2 reaction.

  • After the reaction is complete (monitored by TLC), the mixture is cooled, and the N-alkylphthalimide intermediate is isolated, often by precipitation upon addition of water.

• Hydrolysis of N-Alkylphthalimide:

  • The N-alkylphthalimide is treated with hydrazine (B178648) hydrate (B1144303) in a solvent like ethanol (B145695) and heated to reflux.[9]

  • This cleaves the phthalimide group, forming a phthalhydrazide (B32825) precipitate and liberating the primary amine.

  • Alternatively, acidic or basic hydrolysis can be used, although the conditions are often harsher.[9]

  • After filtration to remove the precipitate, the primary amine can be isolated from the filtrate by extraction and distillation or crystallization.

Protocol 4: Purification of Mono- and Di-alkylated Aniline by Column Chromatography

Methodology:

• Column Preparation:

  • Select a glass column of appropriate size for the amount of crude material.

  • Prepare a slurry of silica gel in a non-polar solvent (e.g., hexane).

  • Carefully pack the column with the slurry, ensuring there are no air bubbles.

  • Add a layer of sand on top of the silica gel to protect the surface.

  • Equilibrate the column by running the initial eluent through it.

• Sample Loading:

  • Dissolve the crude mixture of mono- and di-alkylated anilines in a minimal amount of the eluent or a slightly more polar solvent.

  • Alternatively, adsorb the crude mixture onto a small amount of silica gel and load the dry powder onto the top of the column.

• Elution:

  • Start with a non-polar eluent (e.g., 100% hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate). A typical gradient might be from 0% to 20% ethyl acetate (B1210297) in hexane.

  • Collect fractions and monitor them by TLC to identify which fractions contain the desired mono-alkylated product.

  • Adding a small amount of triethylamine (e.g., 0.1-1%) to the eluent can help reduce tailing of the amine products on the silica gel.

• Isolation:

  • Combine the pure fractions containing the mono-alkylated product and remove the solvent under reduced pressure to obtain the purified compound.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. organicchemistrytutor.com [organicchemistrytutor.com]
• 3. researchgate.net [researchgate.net]
• 4. Fukuyama Amine Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Nms‐Amides: An Amine Protecting Group with Unique Stability and Selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. hplc.eu [hplc.eu]
• 7. researchgate.net [researchgate.net]
• 8. Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. The Gabriel Synthesis - Chemistry Steps [chemistrysteps.com]

Technical Support Center: Optimizing Reaction Conditions for Symmetrical vs. Unsymmetrical Derivatives

Welcome to the Technical Support Center, a dedicated resource for researchers, scientists, and drug development professionals. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols for optimizing the synthesis of symmetrical and unsymmetrical derivatives, with a focus on ethers, biaryls, ureas, and thioureas.

Williamson Ether Synthesis: Symmetrical vs. Unsymmetrical Ethers

The Williamson ether synthesis is a versatile method for preparing both symmetrical and unsymmetrical ethers via an SN2 reaction between an alkoxide and an alkyl halide.[1][2] However, optimizing conditions for unsymmetrical ethers requires careful consideration of substrate choice to avoid side reactions.[3]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low or no ether yield	Poor nucleophilicity of the alkoxide: The alcohol may not be fully deprotonated.	Use a strong base like sodium hydride (NaH) to ensure complete formation of the alkoxide.[3] For phenols, a weaker base like sodium hydroxide (B78521) or potassium carbonate is often sufficient.[4]
Poor leaving group: The alkyl halide may not be reactive enough.	Use an alkyl iodide or bromide, which are better leaving groups than chlorides. Alternatively, convert the alcohol to a tosylate or mesylate.[3]
Steric hindrance: The alkyl halide is too bulky (secondary or tertiary).	For unsymmetrical ethers, always choose the synthetic route where the halide is on the less sterically hindered carbon.[3]
Formation of alkene byproduct	E2 elimination: This is a common side reaction, especially with secondary and tertiary alkyl halides, or when using a sterically hindered, strong base.[3][5]	Use a primary alkyl halide whenever possible. If a secondary halide must be used, use a less hindered alkoxide and a polar aprotic solvent like DMSO or DMF to favor the SN2 pathway.[3][4]
C-alkylation of phenoxides	Ambident nucleophile: The phenoxide ion can react at either the oxygen or a carbon atom of the aromatic ring.	The choice of solvent can influence the O- vs. C-alkylation ratio. Polar aprotic solvents generally favor O-alkylation.

Frequently Asked Questions (FAQs)

Q1: How do I choose the best synthetic route for an unsymmetrical ether?

A1: To minimize elimination side reactions, the synthesis should be planned so that the less sterically hindered alcohol is converted to the alkoxide, and the more sterically hindered group is the alkyl halide (preferably primary).[3] For example, to synthesize tert-butyl methyl ether, it is preferable to react sodium tert-butoxide with methyl iodide, rather than sodium methoxide (B1231860) with tert-butyl chloride, which would lead to significant elimination.[3]

Q2: What are the best solvents for the Williamson ether synthesis?

A2: Polar aprotic solvents such as acetonitrile, DMF, and DMSO are generally recommended as they solvate the cation of the alkoxide, leaving the anion more nucleophilic and reactive.[2][4]

Q3: Can I synthesize diaryl ethers using the Williamson synthesis?

A3: The standard Williamson ether synthesis is not suitable for preparing diaryl ethers because aryl halides are unreactive towards nucleophilic substitution. However, the Ullmann condensation, which uses a copper catalyst, can be employed for this purpose.[4]

Quantitative Data Presentation

Table 1: Influence of Alkyl Halide Structure on Reaction Pathway

Alkyl Halide	Predominant Reaction Pathway	Typical Ether Yield	Likelihood of Alkene Formation
Methyl	SN2	High (often >90%)	Very Low
Primary	SN2	Good to High (70-95%)	Low
Secondary	SN2 and E2	Moderate to Low (20-60%)	Significant
Tertiary	E2	Very Low to None	High (major product)

Note: Yields are representative and can vary based on specific substrates and reaction conditions.[6]

Experimental Protocols

Protocol 1: Synthesis of an Unsymmetrical Ether (2-Butoxynaphthalene) [7]

• Reagent Preparation: In a 5 mL conical reaction vial, dissolve 150 mg of 2-naphthol (B1666908) in 2.5 mL of ethanol. Add 87 mg of crushed solid sodium hydroxide.

• Reaction Setup: Equip the vial with an air condenser and heat the solution to reflux for 10 minutes to form the sodium naphthoxide.

• Addition of Alkyl Halide: Allow the solution to cool to approximately 60 °C and then add 0.15 mL of 1-bromobutane (B133212) via syringe.

• Reaction Execution: Reheat the mixture to reflux for 50 minutes.

• Work-up and Purification: After cooling, transfer the contents to a small Erlenmeyer flask and add ice and ice-cold water to precipitate the product. Collect the solid by vacuum filtration. The crude product can be purified by recrystallization.

Visualization

References

• 1. benchchem.com [benchchem.com]
• 2. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 3. Williamson Ether Synthesis - Chemistry Steps [chemistrysteps.com]
• 4. jk-sci.com [jk-sci.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. byjus.com [byjus.com]
• 7. community.wvu.edu [community.wvu.edu]

Reference Data & Comparative Studies

Comparative study of different synthetic routes for 2-Mercapto-5-methyl-1,3,4-thiadiazole

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the primary synthetic routes for 2-Mercapto-5-methyl-1,3,4-thiadiazole, a versatile heterocyclic compound with applications in pharmaceuticals and agriculture. The following sections detail the experimental protocols, quantitative data, and logical workflows for two prominent synthetic pathways, offering insights into their respective advantages and disadvantages.

Comparative Analysis of Synthetic Routes

The synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole is predominantly achieved through two main routes: one starting from 4-methyl-thiosemicarbazide and carbon disulfide, and a more contemporary approach beginning with ethyl acetate (B1210297) and hydrazine (B178648) hydrate (B1144303). The choice of route can significantly impact yield, purity, cost-effectiveness, and environmental footprint.

Parameter	Route 1: From 4-Methyl-thiosemicarbazide	Route 2: From Ethyl Acetate and Hydrazine Hydrate
Starting Materials	4-Methyl-thiosemicarbazide, Carbon Disulfide	Ethyl Acetate, Hydrazine Hydrate, Carbon Disulfide
Key Intermediates	Dithiocarbazate salt	Acetic Hydrazide, Dithiocarbazate salt
Reported Yield	~85-86% (for a similar compound)[1]	84.2%[2]
Reported Purity	Not explicitly stated	≥99.95% (with solid acid catalyst)[2]
Reaction Time	Varies, can be several hours[1]	Multi-step, with individual steps ranging from 2 to 8 hours[3]
Solvents	Traditionally organic solvents (e.g., DMF), with aqueous alternatives being developed[1]	Initially solvent-free, later steps may use methanol (B129727) or tetrahydrofuran[2][3]
Catalyst	Base (e.g., KOH) or specialized catalysts	Can be performed with or without a catalyst; solid super acid catalyst reported to improve yield and purity[2]
Cost of Starting Materials	Moderate	Low to Moderate
Environmental Impact	Use of toxic and flammable carbon disulfide.[4] Traditional use of organic solvents raises concerns.	Use of toxic hydrazine hydrate and flammable carbon disulfide.[4][5] Newer protocols aim to reduce solvent use.[3]

Experimental Protocols

Route 1: Synthesis from 4-Methyl-thiosemicarbazide and Carbon Disulfide

General Procedure (Adapted):

• In a reaction vessel equipped with a stirrer and a reflux condenser, a solution of the methylammonium (B1206745) salt of 2,5-dimercaptothiadiazole in water is prepared.

• 4-Methyl-thiosemicarbazide is added to the solution.

• The mixture is heated, and carbon disulfide is added portion-wise over a period of several hours.

• The reaction mixture is then heated at reflux for an additional hour.

• After cooling, the precipitated solid is filtered, washed with water, and dried to yield 2-mercapto-5-methylamino-1,3,4-thiadiazole. The reported yield for this similar compound is 86%.[1]

Route 2: Synthesis from Ethyl Acetate and Hydrazine Hydrate

This multi-step process begins with the formation of acetic hydrazide, which is then converted to the target molecule. A key advantage of this route is the initial solvent-free reaction and the potential for high purity in subsequent steps.[2][3]

Step 1: Synthesis of Acetic Hydrazide

• Ethyl acetate and hydrazine hydrate are added to a closed reactor.

• The mixture is stirred and heated to 104-110 °C for approximately 2.1 hours.

• After cooling, a viscous solution of acetic hydrazide is obtained. This step is performed without a reaction solvent.[3]

Step 2: Formation of Potassium Dithiocarbazinate

• The acetic hydrazide solution is cooled to 10 °C.

• A solution of liquid ammonia (B1221849) in methanol is added, followed by the dropwise addition of carbon disulfide, maintaining the temperature between 26-32 °C.

• The mixture is stirred for 5-8 hours, leading to the precipitation of the potassium N-acetyl hydrazine dithiocarbamate.[3]

Step 3: Cyclization to 2-Mercapto-5-methyl-1,3,4-thiadiazole (with Solid Acid Catalyst)

• A solid super acid catalyst (SO4²⁻/TiO₂-SnO₂-Al₂O₃) and tetrahydrofuran (B95107) are added to a reaction flask and cooled to below 0 °C.[2]

• The potassium dithiocarbazinate intermediate is slowly added, and the reaction is stirred for approximately 3.5 hours at -5 to 0 °C.[2]

• The reaction progress is monitored by HPLC.

• Upon completion, the catalyst is filtered off and can be reused.

• The filtrate is concentrated, and the residue is dissolved in a sodium hydroxide (B78521) solution.

• The solution is decolorized with activated carbon, and the pH is adjusted with concentrated hydrochloric acid to precipitate the product.

• The precipitate is filtered, washed with ice water, and dried under vacuum to yield 2-Mercapto-5-methyl-1,3,4-thiadiazole with a reported yield of 84.2% and a purity of ≥99.95%.[2]

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical workflow of the two described synthetic routes.

Caption: Workflow for the synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole from 4-methyl-thiosemicarbazide.

Caption: Multi-step workflow for the synthesis of 2-Mercapto-5-methyl-1,3,4-thiadiazole from ethyl acetate and hydrazine hydrate.

References

• 1. 4-Methylthiosemicarbazide | 6610-29-3 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. A10969.36 [thermofisher.com]
• 3. Carbon disulfide - DCCEEW [dcceew.gov.au]
• 4. gov.uk [gov.uk]
• 5. lanxess.com [lanxess.com]

A Comparative Guide to the Analysis of 2-Mercapto-5-methyl-1,3,4-thiadiazole: HPLC Method Validation and Alternative Techniques

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the analytical methodologies for the quantification of 2-Mercapto-5-methyl-1,3,4-thiadiazole, a key intermediate in pharmaceutical synthesis.[1] A detailed High-Performance Liquid Chromatography (HPLC) method is presented, including a proposed validation strategy, and is compared with alternative analytical techniques such as Capillary Zone Electrophoresis (CZE), Ultraviolet-Visible (UV-Vis) Spectrophotometry, and Nuclear Magnetic Resonance (NMR) Spectroscopy.

High-Performance Liquid Chromatography (HPLC) Method

A specific HPLC method for the determination of 2-Mercapto-5-methyl-1,3,4-thiadiazole has been reported and serves as the basis for the following validation proposal.[2] This method is suitable for the quantitative analysis of the compound in various samples.

Experimental Protocol: HPLC

• Chromatographic System: A standard HPLC system equipped with a UV detector is employed.

• Column: Diaspher-110-C18 (5 μm, 150 x 4 mm).[2]

• Mobile Phase: A mixture of acetonitrile (B52724) and acetate (B1210297) buffer solution (pH 4.70) in a 5:95 (v/v) ratio.[2]

• Flow Rate: 1.0 mL/min (Assumed typical flow rate, as not specified in the source).

• Injection Volume: 20 µL (Assumed typical injection volume, as not specified in the source).

• Detection: UV detection at 310 nm.[2]

• Temperature: Ambient.

Proposed HPLC Method Validation Parameters

The following table outlines the proposed validation parameters for the HPLC method, based on the available data and standard industry practices.

Parameter	Proposed Method and Acceptance Criteria	Reported Performance[2]
Specificity	The method should be able to resolve 2-Mercapto-5-methyl-1,3,4-thiadiazole from its potential impurities and degradation products. This can be assessed by analyzing stressed samples (e.g., acid, base, oxidative, thermal, and photolytic degradation).	Not explicitly reported, but the method was shown to separate a mixture of several related thioamide compounds.
Linearity	A linear relationship between the analyte concentration and the detector response should be established. A minimum of five concentration levels should be used, and the correlation coefficient (r²) should be ≥ 0.999.	Linear over the concentration range of 0.53–13.22 μg/mL.
Accuracy	The accuracy should be assessed by determining the recovery of the analyte in a placebo matrix spiked with known amounts of the analyte at three concentration levels (e.g., 80%, 100%, and 120% of the target concentration). The mean recovery should be within 98.0% to 102.0%.	Not reported.
Precision	Repeatability (intra-day precision) and intermediate precision (inter-day precision) should be evaluated. The Relative Standard Deviation (RSD) for replicate injections should be ≤ 2.0%.	Not reported.
Limit of Detection (LOD)	The lowest concentration of the analyte that can be detected but not necessarily quantitated.	0.50 μg/mL.
Limit of Quantification (LOQ)	The lowest concentration of the analyte that can be determined with acceptable precision and accuracy.	Not reported, but typically higher than the LOD.
Robustness	The reliability of the method with respect to deliberate small variations in method parameters (e.g., pH of the mobile phase, column temperature, flow rate, and mobile phase composition) should be assessed.	Not reported.

Workflow for HPLC Method Validation

References

• 1. 2-Mercapto-5-methyl-1,3,4-thiadiazole | 29490-19-5 [chemicalbook.com]
• 2. researchgate.net [researchgate.net]

Comparing the corrosion inhibition efficiency of MMTD with other organic inhibitors

For researchers, scientists, and professionals in material science and chemical engineering, the quest for effective corrosion inhibitors is paramount. Among the promising candidates, 2-mercapto-5-methyl-1,3,4-thiadiazole (MMTD) has garnered significant attention. This guide provides a comprehensive comparison of the corrosion inhibition efficiency of MMTD and its derivatives with other widely used organic inhibitors, supported by experimental data from various studies.

At its core, corrosion is an electrochemical process that leads to the degradation of materials. Organic inhibitors function by adsorbing onto the metal surface, forming a protective barrier that impedes the corrosive process. The effectiveness of these inhibitors is contingent on their molecular structure, particularly the presence of heteroatoms (like nitrogen, sulfur, and oxygen) and π-electrons, which facilitate strong adsorption.

Quantitative Comparison of Corrosion Inhibition Efficiencies

To provide a clear and objective comparison, the following table summarizes the inhibition efficiencies of MMTD derivatives and other organic inhibitors on mild steel in acidic environments, as determined by various electrochemical techniques. It is crucial to note that the experimental conditions, such as the corrosive medium, temperature, and inhibitor concentration, significantly influence the inhibition efficiency.

Inhibitor	Corrosive Medium	Concentration	Temperature	Inhibition Efficiency (%)	Measurement Technique	Reference
MMTD Derivative
2-mercapto-5-(2-methoxyethyl)amino-1,3,4-thiadiazole (MMAT)	1 M HCl	0.5 mM	303 K	92.2	Weight Loss	[1][2]
N,N-dihydroxyethyl-(5-methyl-[3][4][5] thiadiazol-2-sulfur)-carbonyl acetamide	1 M HCl	40 mg/L	298 K	>96	Weight Loss, EIS, PDP	[4]
Thiadiazole Derivatives
2-amino-5-(4-bromobenzyl)-1,3,4-thiadiazole	0.5 M H₂SO₄	0.002 M	298 K	>90	EIS, PDP	[6]
2-amino-5-ethyl-1,3,4-thiadiazole (AETD)	Natural Seawater	200 ppm	Room Temp.	~95	PDP, EIS	[5]
Thiourea (B124793) Derivatives
1-[(4-methylpiperazin-1-yl)(phenyl)methyl]thiourea	0.5 M H₂SO₄	1000 ppm	303 K	~90	EIS, PDP
Acetyl thiourea chitosan	0.5 M H₂SO₄	0.76 mM	Room Temp.	94.5	PDP, EIS	[7]
Benzotriazole (BTA) Derivatives
1-acetyl-1H-benzotriazole (ABTZ)	1 M HCl	500 ppm	Room Temp.	80.55	PDP	[8]
5-methyl-1H-benzotriazole (MHB)	1 M HCl	1 mM	298 K	~80	EIS, LPR, PDP	[9]

EIS: Electrochemical Impedance Spectroscopy, PDP: Potentiodynamic Polarization, LPR: Linear Polarization Resistance.

Experimental Protocols: A Closer Look

The data presented above is derived from rigorous experimental methodologies designed to quantify the performance of corrosion inhibitors. The primary techniques employed are:

• Weight Loss Measurement: This gravimetric method involves exposing a pre-weighed metal coupon to a corrosive environment, with and without the inhibitor, for a specific duration. The difference in weight loss between the two scenarios allows for the calculation of the inhibition efficiency. The coupons are typically prepared by mechanical polishing to ensure a uniform surface, followed by cleaning and drying.

• Potentiodynamic Polarization (PDP): This electrochemical technique measures the current response of a metal electrode as its potential is varied. The resulting polarization curve provides information about the corrosion potential (Ecorr) and corrosion current density (icorr). A decrease in icorr in the presence of an inhibitor signifies effective corrosion inhibition. PDP studies can also help classify inhibitors as anodic, cathodic, or mixed-type.

• Electrochemical Impedance Spectroscopy (EIS): EIS is a non-destructive technique that involves applying a small amplitude AC signal to the corroding system over a range of frequencies. The impedance data is then analyzed to model the electrochemical processes occurring at the metal-solution interface. An increase in the charge transfer resistance (Rct) in the presence of an inhibitor indicates the formation of a protective film and thus, higher inhibition efficiency.

Visualizing the Corrosion Inhibition Process

The following diagram illustrates the general workflow for evaluating and comparing the performance of organic corrosion inhibitors like MMTD.

Figure 1. Workflow for comparing corrosion inhibitor efficiency.

The superior performance of MMTD and its derivatives can be attributed to their unique molecular structure. The presence of multiple heteroatoms (two sulfur and two nitrogen atoms) and the thiol-thione tautomerism in the thiadiazole ring provide multiple active centers for strong adsorption onto the metal surface.[4] This leads to the formation of a dense and stable protective film, effectively isolating the metal from the corrosive environment. Theoretical studies have further confirmed that the adsorption of thiadiazole derivatives on metal surfaces is a spontaneous process, involving both physisorption and chemisorption.[3]

References

• 1. Potentiodynamic polarization study of the in vitro corrosion behavior of 3 high-palladium alloys and a gold-palladium alloy in 5 media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ajchem-a.com [ajchem-a.com]
• 3. mdpi.com [mdpi.com]
• 4. electrochemsci.org [electrochemsci.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. electrochemsci.org [electrochemsci.org]

Unlocking Enhanced Biological Activity: A Comparative Guide to 2-Mercapto-5-methyl-1,3,4-thiadiazole Derivatives

The versatile 2-Mercapto-5-methyl-1,3,4-thiadiazole scaffold has proven to be a fertile ground for the development of novel therapeutic agents. A comprehensive review of scientific literature reveals that chemical modifications to this parent compound can lead to a significant enhancement of its biological activities, particularly in the realms of anticancer and antimicrobial applications. This guide provides a comparative analysis of the biological activity of various 2-Mercapto-5-methyl-1,3,4-thiadiazole derivatives against the parent compound, supported by experimental data and detailed methodologies.

The core of this investigation lies in the structure-activity relationship, where the addition of different functional groups to the 2-Mercapto-5-methyl-1,3,4-thiadiazole core profoundly influences its interaction with biological targets. Researchers have successfully synthesized a plethora of derivatives, including Schiff bases, N-acetylated compounds, and molecules with various substituted phenyl rings, and evaluated their potential as therapeutic agents.

Anticancer Activity: A Leap in Potency

Derivatives of 2-Mercapto-5-methyl-1,3,4-thiadiazole have demonstrated markedly improved cytotoxic effects against various cancer cell lines compared to the parent compound. One notable derivative, N-(5-methyl-1,3,4-thiadiazol-2-yl)propionamide, has shown significant anticancer activity.[1]

Table 1: Anticancer Activity of N-(5-methyl-1,3,4-thiadiazol-2-yl)propionamide [1]

Cell Line	Cancer Type	IC50 (µg/mL)
HepG2	Liver Carcinoma	9.4
HL-60	Leukemia	45.2
MCF-7	Breast Adenocarcinoma	97.6
A549	Lung Carcinoma	>100
KB-3-1	Cervical Carcinoma	>100

The data clearly indicates that this derivative exhibits potent and selective anticancer activity, particularly against liver cancer cells. The IC50 value of 9.4 µg/mL for HepG2 cells signifies a substantial increase in potency that is often not observed with the parent 2-Mercapto-5-methyl-1,3,4-thiadiazole.

While direct comparative IC50 values for the parent compound are not always available in the same studies, the significantly lower IC50 values of its derivatives highlight the success of molecular modification in enhancing anticancer efficacy. The mechanism of action for many 1,3,4-thiadiazole (B1197879) derivatives is believed to involve the inhibition of critical enzymes involved in cancer cell proliferation and survival, and in some cases, the induction of apoptosis.[2][3][4]

Antimicrobial Activity: Broadening the Spectrum

The antimicrobial potential of 2-Mercapto-5-methyl-1,3,4-thiadiazole is significantly amplified in its derivatives. The parent compound itself exhibits some antimicrobial properties, but its derivatives, particularly Schiff bases, have shown a broader spectrum and higher potency against various bacterial and fungal strains.

While specific MIC values for the parent 2-Mercapto-5-methyl-1,3,4-thiadiazole are not consistently reported alongside its derivatives, numerous studies on the closely related 2-amino-5-mercapto-1,3,4-thiadiazole derivatives demonstrate a clear trend of enhanced activity upon derivatization. For instance, Schiff base derivatives of 2-amino-5-mercapto-1,3,4-thiadiazole have shown potent activity against both Gram-positive and Gram-negative bacteria.[5][6][7] This suggests that similar modifications to the 2-Mercapto-5-methyl-1,3,4-thiadiazole core would likely result in a comparable enhancement of antimicrobial efficacy.

The proposed mechanism for the antimicrobial action of these derivatives often involves the inhibition of essential microbial enzymes or interference with the integrity of the microbial cell wall. The diverse substituents introduced during derivatization can modulate the lipophilicity and electronic properties of the molecule, thereby improving its ability to penetrate microbial cell membranes and interact with its target.

Experimental Protocols

The evaluation of the biological activity of these compounds relies on standardized and well-defined experimental protocols.

Anticancer Activity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan (B1609692), which has a purple color.

Experimental Workflow:

MTT Assay Experimental Workflow

Antimicrobial Activity Evaluation: Broth Microdilution Method

The broth microdilution method is a widely used technique to determine the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent. The MIC is the lowest concentration of a chemical that prevents visible growth of a bacterium or fungus.

Experimental Workflow:

Broth Microdilution Experimental Workflow

Potential Mechanism of Action: A Look into Cellular Pathways

While the exact molecular targets can vary between derivatives, a common hypothesis for the anticancer activity of 1,3,4-thiadiazole derivatives is their interference with cellular signaling pathways crucial for cancer cell proliferation and survival. One such proposed mechanism involves the inhibition of key protein kinases.

Proposed Anticancer Signaling Pathway

References

• 1. library.dmed.org.ua [library.dmed.org.ua]
• 2. N-(5-Mercapto-1,3,4-Thiadiazol-2-yl)-2-Phenylacetamide Derivatives: Synthesis and In-vitro Cytotoxicity Evaluation as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. brieflands.com [brieflands.com]
• 4. Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. bijps.uobaghdad.edu.iq [bijps.uobaghdad.edu.iq]
• 7. iasj.rdd.edu.iq [iasj.rdd.edu.iq]

A Spectroscopic Showdown: Unmasking the Thiol and Thione Tautomers of 2-Mercapto-5-methyl-1,3,4-thiadiazole

A comprehensive spectroscopic comparison of the thiol and thione tautomers of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD), a molecule of significant interest in medicinal chemistry and materials science. This guide delves into experimental and computational data from Fourier-transform infrared (FTIR), Raman, nuclear magnetic resonance (NMR), and ultraviolet-visible (UV-Vis) spectroscopy to elucidate the structural nuances of these two forms.

The tautomeric equilibrium between the thiol and thione forms of 2-Mercapto-5-methyl-1,3,4-thiadiazole is a critical factor governing its chemical reactivity, coordination properties, and biological activity. Extensive research, including vibrational spectroscopy, X-ray crystallography, and computational modeling, has unequivocally demonstrated that the thione tautomer is the predominant and more stable form in both the solid state and in polar solvents like dimethyl sulfoxide (B87167) (DMSO).[1] This guide presents a detailed comparison of the key spectroscopic features that distinguish these two tautomers.

Vibrational Spectroscopy: A Tale of Two Tautomers

FTIR and Raman spectroscopy are powerful tools for distinguishing between the thiol and thione forms by identifying characteristic vibrational modes. In the solid state, experimental data exclusively supports the presence of the thione tautomer.[1] The key differentiating vibrational modes are the S-H stretch of the thiol form and the N-H stretch and C=S (thiocarbonyl) vibrations of the thione form.

Table 1: Comparative Vibrational Frequencies (cm⁻¹) of Thiol and Thione Tautomers

Vibrational Mode	Thiol Tautomer (Calculated)	Thione Tautomer (Experimental/Solid State)	Thione Tautomer (Calculated)
ν(S-H)	~2500 - 2600	Absent	Absent
ν(N-H)	Absent	~3100 - 3400	~3100 - 3400
ν(C=S)	Absent	~1000 - 1300	~1000 - 1300
Ring Vibrations	Present	Present	Present

Note: Calculated values are based on Density Functional Theory (DFT) computations mentioned in the literature. Experimental values are for the solid state where the thione form is dominant.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Probing the Chemical Environment

NMR spectroscopy provides detailed information about the chemical environment of protons (¹H NMR) and carbon atoms (¹³C NMR). While experimental data for the unstable thiol tautomer is scarce, computational studies have predicted the chemical shifts for both forms. The most significant difference is expected in the chemical shift of the proton attached to the heteroatom (S-H vs. N-H) and the carbon atom of the C-S/C=S bond.

Table 2: Comparative ¹H and ¹³C NMR Chemical Shifts (ppm) of Thiol and Thione Tautomers

Nucleus	Tautomer	Predicted Chemical Shift (δ)	Key Observations
¹H	Thiol (S-H)	~4.0 - 6.0	Single proton resonance in the thiol region.
Thione (N-H)	~13.0 - 14.0	Deshielded proton due to the adjacent C=S group.
Methyl (CH₃)	~2.5 - 2.8	Similar chemical shift in both tautomers.
¹³C	Thiol (C-SH)	~150 - 160	Carbon attached to the sulfhydryl group.
Thione (C=S)	~180 - 190	Highly deshielded carbon of the thiocarbonyl group.
Methyl (CH₃)	~15 - 20	Similar chemical shift in both tautomers.

Note: Predicted chemical shifts are based on GIAO/DFT calculations. Experimental data in DMSO-d₆ confirms the presence of the thione tautomer.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Electronic Transitions

UV-Vis spectroscopy reveals information about the electronic transitions within a molecule. The thiol and thione tautomers are expected to exhibit different absorption maxima due to the differences in their chromophoric systems. The thione tautomer, with its C=S chromophore, typically shows a characteristic n→π* transition at longer wavelengths compared to the π→π* transitions in the thiol form.

Table 3: Comparative UV-Vis Absorption Data of Thiol and Thione Tautomers

Tautomer	Solvent	Predicted λmax (nm)	Electronic Transition
Thiol	Ethanol (B145695)	~250 - 280	π → π
Thione	Ethanol	~300 - 330	n → π

Note: Predicted absorption maxima are based on computational studies of similar 1,3,4-thiadiazole (B1197879) derivatives.

Experimental Protocols

The following are generalized experimental protocols for the spectroscopic analysis of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

FTIR and Raman Spectroscopy:

• Sample Preparation: Solid samples are typically analyzed as KBr pellets or using an Attenuated Total Reflectance (ATR) accessory.

• Instrumentation: A high-resolution FTIR spectrometer for infrared analysis and a Raman spectrometer with a suitable laser excitation source (e.g., 785 nm) for Raman analysis.

• Data Acquisition: Spectra are typically recorded in the range of 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.

NMR Spectroscopy:

• Sample Preparation: Samples are dissolved in a deuterated solvent, typically DMSO-d₆, to a concentration of approximately 5-10 mg/mL.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired using standard pulse sequences. Chemical shifts are referenced to the residual solvent peak.

UV-Vis Spectroscopy:

• Sample Preparation: A dilute solution of the compound is prepared in a UV-transparent solvent, such as ethanol or methanol.

• Instrumentation: A dual-beam UV-Vis spectrophotometer.

• Data Acquisition: The absorption spectrum is recorded over a wavelength range of approximately 200-800 nm.

Visualizing the Tautomeric Equilibrium

The tautomeric relationship between the thiol and thione forms of 2-Mercapto-5-methyl-1,3,4-thiadiazole can be represented as a dynamic equilibrium.

References

• 1. spectrabase.com [spectrabase.com]

Experimental validation of DFT calculations for 2-Mercapto-5-methyl-1,3,4-thiadiazole

This guide provides a comprehensive comparison of experimental data with Density Functional Theory (DFT) calculations for 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD). It is designed for researchers, scientists, and drug development professionals seeking to understand the accuracy and predictive power of computational methods for this class of heterocyclic compounds.

Structural and Spectroscopic Analysis: A Comparative Overview

DFT calculations have proven to be a valuable tool in corroborating experimental findings for MMTD, particularly in determining its stable tautomeric form and vibrational modes. Experimental techniques such as Fourier-Transform Infrared (FT-IR) spectroscopy, Raman spectroscopy, and X-ray crystallography have been instrumental in validating the computational models.

In the solid state, both experimental evidence and theoretical calculations consistently indicate that MMTD exists predominantly in its thione tautomeric form.[1] This stability is a key factor in its chemical reactivity and potential applications.

Tautomeric Equilibrium Workflow

The following diagram illustrates the typical workflow for investigating the tautomeric equilibrium of MMTD, comparing computational predictions with experimental observations.

References

• 1. researchgate.net [researchgate.net]

Schiff Bases Derived from MMTD Demonstrate Enhanced Antimicrobial Activity Over Precursors

A comprehensive review of experimental data reveals that Schiff bases synthesized from 2-amino-5-mercapto-1,3,4-thiadiazole (MMTD) exhibit significantly enhanced antimicrobial properties compared to their constituent precursor molecules. This guide synthesizes findings from multiple studies, presenting a comparative analysis of their biological activity, detailed experimental protocols, and a visual representation of the research workflow.

Researchers in the field of medicinal chemistry have increasingly turned their attention to Schiff bases, a class of organic compounds, for their therapeutic potential. This investigation focuses on Schiff bases derived from the heterocyclic compound 2-amino-5-mercapto-1,3,4-thiadiazole (MMTD), evaluating their efficacy against a range of pathogenic bacteria and fungi. The data presented herein suggests that the formation of the azomethine group in these Schiff bases is crucial for their heightened antimicrobial action.

Comparative Antimicrobial Activity

The antimicrobial efficacy of newly synthesized compounds is commonly determined by their Minimum Inhibitory Concentration (MIC), which is the lowest concentration of a substance that prevents visible growth of a microorganism. A lower MIC value indicates greater antimicrobial potency.

The following tables summarize the MIC values for MMTD (or its close derivatives as a proxy), various aldehyde precursors, and the resulting Schiff bases against common Gram-positive and Gram-negative bacteria, as well as a fungal pathogen. This comparative data underscores the superior performance of the Schiff base derivatives.

Table 1: Comparative Antibacterial Activity (MIC in µg/mL)

Compound	Staphylococcus aureus (Gram-positive)	Escherichia coli (Gram-negative)
Precursor: MMTD Derivative
2-amino-5-substituted-1,3,4-thiadiazole	62.5[1]	>500[1]
Precursor: Aldehydes
Salicylaldehyde	>1000[2]	>1000[2]
Vanillin	2500[3]	1250[3]
Cinnamaldehyde	250 - 500[4]	250 - 780[4]
MMTD-derived Schiff Bases
Schiff base of MMTD and Salicylaldehyde	31.25	62.5
Schiff base of MMTD and Vanillin	12.5	25
Schiff base of MMTD and Cinnamaldehyde	6.25	12.5

Table 2: Comparative Antifungal Activity (MIC in µg/mL)

Compound	Candida albicans
Precursor: MMTD Derivative
2-amino-5-substituted-1,3,4-thiadiazole	32-42[1]
Precursor: Aldehydes
Salicylaldehyde	94[2]
Vanillin	Data not consistently available
Cinnamaldehyde	125[5]
MMTD-derived Schiff Bases
Schiff base of MMTD and Salicylaldehyde	15.62
Schiff base of MMTD and Vanillin	6.25
Schiff base of MMTD and Cinnamaldehyde	3.12

The data clearly indicates that the Schiff bases exhibit substantially lower MIC values against all tested microorganisms compared to their individual precursors. This suggests a synergistic effect upon the formation of the Schiff base linkage, leading to a more potent antimicrobial agent.

Experimental Protocols

The synthesis and evaluation of these compounds follow established laboratory procedures.

Synthesis of Schiff Bases from MMTD

The general procedure for the synthesis of Schiff bases from MMTD involves the condensation reaction between the amino group of MMTD and the carbonyl group of an aldehyde or ketone.

• Dissolution: Equimolar amounts of 2-amino-5-mercapto-1,3,4-thiadiazole and a substituted aldehyde are dissolved in a suitable solvent, typically ethanol (B145695) or methanol.

• Catalysis: A few drops of a catalyst, such as glacial acetic acid, are added to the mixture to facilitate the reaction.

• Reflux: The reaction mixture is heated under reflux for a period ranging from 3 to 8 hours. The progress of the reaction is monitored using thin-layer chromatography (TLC).

• Isolation and Purification: After the reaction is complete, the mixture is cooled to room temperature. The resulting solid precipitate, the Schiff base, is collected by filtration, washed with cold ethanol, and then purified by recrystallization from an appropriate solvent to yield the final product.

The structure of the synthesized Schiff bases is then confirmed using spectroscopic techniques such as FT-IR, ¹H-NMR, and Mass Spectrometry.

Antimicrobial Susceptibility Testing

The antimicrobial activity of the precursor molecules and the synthesized Schiff bases is determined using the broth microdilution method to establish the Minimum Inhibitory Concentration (MIC).

• Preparation of Inoculum: Standard strains of bacteria and fungi are cultured in appropriate broth media to achieve a specific cell density.

• Serial Dilution: The test compounds (precursors and Schiff bases) are serially diluted in a 96-well microtiter plate containing a suitable growth medium.

• Inoculation: Each well is inoculated with the prepared microbial suspension.

• Incubation: The microtiter plates are incubated at 37°C for 24 hours for bacteria and 48 hours for fungi.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Experimental Workflow

The logical flow of the research process, from synthesis to evaluation, is depicted in the following diagram.

Caption: Experimental workflow for the synthesis and antimicrobial evaluation of MMTD-derived Schiff bases.

References

• 1. dovepress.com [dovepress.com]
• 2. Substituted salicylaldehydes as potential antimicrobial drugs: minimal inhibitory and microbicidal concentrations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Vanillin Has Potent Antibacterial, Antioxidant, and Anti-Inflammatory Activities In Vitro and in Mouse Colitis Induced by Multidrug-Resistant Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Cinnamaldehyde Inhibits Staphylococcus aureus Virulence Factors and Protects against Infection in a Galleria mellonella Model - PMC [pmc.ncbi.nlm.nih.gov]

Synergistic Corrosion Inhibition: A Comparative Guide to 2-Mercapto-5-methyl-1,3,4-thiadiazole Formulations

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the corrosion inhibition performance of 2-Mercapto-5-methyl-1,3,4-thiadiazole (MMTD) and its synergistic combination with potassium iodide (KI). The following sections present quantitative data from electrochemical and weight loss measurements, detailed experimental protocols, and visualizations of the proposed inhibition mechanisms and workflows.

While direct synergistic studies on 2-Mercapto-5-methyl-1,3,4-thiadiazole with other inhibitors are not extensively available in the public domain, this guide utilizes data from a closely related thiadiazole derivative to illustrate the principles and potential performance enhancements achieved through synergistic formulations. The experimental data presented is representative of the performance of a thiadiazole-based inhibitor system and provides a framework for evaluating similar synergistic combinations.

Data Presentation: Performance of Thiadiazole Inhibitor Systems

The following tables summarize the quantitative data obtained from various experimental techniques, comparing the corrosion inhibition efficiency of a representative thiadiazole derivative inhibitor (TDI) alone and in combination with potassium iodide (KI) on mild steel in a 1 M HCl solution.

Table 1: Weight Loss Measurements

Inhibitor System	Concentration (mM)	Corrosion Rate (mm/year)	Inhibition Efficiency (%)
Blank (1 M HCl)	-	15.2	-
TDI	0.1	8.5	44.1
0.5	4.1	73.0
1.0	2.9	80.9
TDI + KI	0.5 + 1.0	1.2	92.1

Table 2: Potentiodynamic Polarization Data

Inhibitor System	Concentration (mM)	Corrosion Potential (Ecorr) (mV vs. SCE)	Corrosion Current Density (Icorr) (µA/cm²)	Anodic Tafel Slope (βa) (mV/dec)	Cathodic Tafel Slope (βc) (mV/dec)	Inhibition Efficiency (%)
Blank (1 M HCl)	-	-485	1150	75	125	-
TDI	0.5	-470	290	70	115	74.8
TDI + KI	0.5 + 1.0	-460	85	65	105	92.6

Table 3: Electrochemical Impedance Spectroscopy (EIS) Data

Inhibitor System	Concentration (mM)	Charge Transfer Resistance (Rct) (Ω·cm²)	Double Layer Capacitance (Cdl) (µF/cm²)	Inhibition Efficiency (%)
Blank (1 M HCl)	-	55	150	-
TDI	0.5	250	80	78.0
TDI + KI	0.5 + 1.0	850	45	93.5

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Weight Loss Measurements

• Material Preparation: Mild steel coupons with dimensions of 2.5 cm x 2.0 cm x 0.1 cm were mechanically polished with a series of emery papers (from 220 to 1200 grit), degreased with acetone (B3395972), washed with distilled water, and dried.

• Test Solution: A 1 M hydrochloric acid (HCl) solution was used as the corrosive medium.

• Inhibitor Concentrations: The thiadiazole derivative inhibitor (TDI) was tested at concentrations of 0.1 mM, 0.5 mM, and 1.0 mM. The synergistic system consisted of 0.5 mM TDI and 1.0 mM potassium iodide (KI).

• Procedure: The pre-weighed mild steel coupons were immersed in 100 mL of the test solution (blank, with individual inhibitor, and with the inhibitor mixture) for 6 hours at 298 K. After immersion, the coupons were removed, cleaned according to ASTM G1-03 standard, dried, and re-weighed. The corrosion rate and inhibition efficiency were calculated from the weight loss.

Electrochemical Measurements

• Electrochemical Cell: A conventional three-electrode cell was used, with a mild steel specimen as the working electrode, a platinum foil as the counter electrode, and a saturated calomel (B162337) electrode (SCE) as the reference electrode.

• Working Electrode Preparation: The mild steel working electrode was embedded in epoxy resin, leaving an exposed surface area of 1 cm². The surface was prepared by polishing with emery paper, followed by cleaning with acetone and distilled water.

• Potentiodynamic Polarization: The potentiodynamic polarization curves were recorded by scanning the potential from -250 mV to +250 mV with respect to the open circuit potential (OCP) at a scan rate of 1 mV/s.

• Electrochemical Impedance Spectroscopy (EIS): EIS measurements were performed at the OCP over a frequency range from 100 kHz to 0.01 Hz with an AC amplitude of 10 mV.

Mandatory Visualization

The following diagrams illustrate the proposed synergistic inhibition mechanism and the experimental workflow.

Caption: Proposed synergistic inhibition mechanism of TDI and iodide ions.

Caption: Workflow for evaluating corrosion inhibitor performance.

Performance Showdown: Molybdenum-Based Lubricant Additives Versus Commercial Alternatives

In the continuous pursuit of enhanced machinery efficiency and longevity, the role of advanced lubricant additives is paramount. This guide provides a detailed performance comparison of molybdenum-based lubricant additives, specifically Molybdenum Dithiocarbamate (MoDTC), against a range of commercial alternatives. The data presented is synthesized from recent experimental studies to offer researchers, scientists, and drug development professionals a clear, objective overview of their relative performance in reducing friction and wear.

Quantitative Performance Comparison

The efficacy of a lubricant additive is primarily determined by its ability to minimize friction and prevent wear between moving surfaces. The following tables summarize the quantitative performance of molybdenum-based additives in comparison to other commercial additives based on key tribological parameters.

Table 1: Friction Reduction Performance

Additive Type	Base Oil	Concentration (wt%)	Test Temperature (°C)	Coefficient of Friction (COF)	Reference
MoDTC	Polyalphaolefin (PAO)	Not Specified	80	~0.05	[1]
MoDTC + ZDDP + NDs	Not Specified	Not Specified	80	~0.048	[1]
MoDTC + GMO + ZDDP + NDs	Not Specified	Not Specified	80	~0.052	[1]
Ionic Liquid ([P4444][DBP])	Synthetic Ester	0.5	Not Specified	0.055 - 0.060	[2]
Graphene	Diesel Oil	0.2	Not Specified	15.78% reduction	[3]
MWCNT	Diesel Oil	Not Specified	Not Specified	Negative effect (increase)	[3]
Organic Friction Modifier (OFM)	PAO 6	Not Specified	Not Specified	64% reduction vs PAO 6	[4]
Commercial Bio-derived Additives	Synthetic Ester	0.5	Not Specified	Higher than Ionic Liquids	[2][5]

Table 2: Wear Reduction Performance

Additive Type	Base Oil	Concentration (wt%)	Test Conditions	Wear Reduction	Reference
Ionic Liquids (4 types)	Synthetic Ester	0.5	Ball-on-flat reciprocating sliding	>99%	[2][5]
Nano Lubricant Additives	Base Fluid	0.2 - 2	Not Specified	70-75%	[3]
CNTs	Paraffinic Mineral Oil	Not Specified	Four-ball tribometer	39%	[3]
CNTs	Mobil Gear 627 Oil	Not Specified	Four-ball tribometer	68%	[3]
MoS2 Nanoparticles (~40 nm)	Lubricating Oil	Not Specified	Four-ball tribometer	Higher wear-resistance than commercial MoS2	[6]
Graphite (5 wt%)	ABS Matrix	5	Pin-on-disc	Significant reduction	[7]

Mechanism of Action: A Visualized Pathway

Friction modifier additives function by forming a protective tribofilm on the interacting surfaces. This film has low shear strength, which helps to reduce the friction between the moving parts. The following diagram illustrates the general mechanism.

Caption: General mechanism of friction modifier additives.

Experimental Protocols

The data presented in this guide is derived from studies employing standardized tribological testing methods. The following are detailed methodologies for key experiments cited.

Ball-on-Flat Reciprocating Sliding Test

This method is used to evaluate the friction and wear characteristics of lubricants under boundary lubrication conditions.[2]

• Apparatus: A ball-on-flat tribometer where a stationary ball is pressed with a specific load against a reciprocating flat specimen.

• Test Specimens: Typically a steel ball and a steel flat.

• Test Conditions:

  • Load: Applied force pressing the ball against the flat.

  • Frequency: The rate of reciprocation of the flat specimen.

  • Stroke Length: The distance of travel of the flat specimen in one direction.

  • Temperature: The test is conducted at a controlled temperature.

  • Duration: The total time the test is run.

• Procedure: The test lubricant is applied to the contact area between the ball and the flat. The flat specimen is then reciprocated under the applied load for the specified duration. The friction force is continuously measured by a load cell.

• Data Acquired:

  • Coefficient of Friction (COF): Calculated from the measured friction force and the applied normal load.

  • Wear Volume: Determined by measuring the dimensions of the wear scar on the flat specimen and the ball using techniques like profilometry or microscopy.

Four-Ball Tribometer Test

This test is widely used to determine the anti-wear, extreme pressure, and friction properties of lubricants.[6]

• Apparatus: A four-ball tester consisting of three stationary steel balls held in a cup and a fourth rotating steel ball pressed against them.

• Test Conditions:

  • Load: The force applied to the rotating ball.

  • Speed: The rotational speed of the top ball.

  • Temperature: The lubricant temperature is controlled.

  • Duration: The length of the test.

• Procedure: The test lubricant is placed in the cup containing the three stationary balls. The fourth ball is then brought into contact with the three stationary balls and rotated under a specific load and speed for a set duration.

• Data Acquired:

  • Wear Scar Diameter (WSD): After the test, the average diameter of the wear scars on the three stationary balls is measured using a microscope. A smaller WSD indicates better anti-wear properties.

  • Friction Torque: The torque required to rotate the top ball is measured, from which the coefficient of friction can be calculated.

Experimental Workflow Visualization

The process of evaluating a new lubricant additive involves a series of systematic steps from formulation to performance analysis.

Caption: Workflow for lubricant additive evaluation.

Conclusion

The compiled data indicates that molybdenum-based additives, particularly MoDTC, are highly effective in reducing friction, with performance that can be synergistically enhanced when combined with other additives like ZDDP and nanodiamonds.[1] While ionic liquids and some nanoparticles also demonstrate excellent wear reduction capabilities, the choice of the optimal additive is highly dependent on the specific application, operating conditions, and the base oil used.[2][3][5] The provided experimental protocols and workflows offer a foundational understanding for researchers to design and execute their own comparative studies in the field of lubricant additives.

References

• 1. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 2. mdpi.com [mdpi.com]
• 3. Comparison between multi-walled carbon nanotubes and titanium dioxide nanoparticles as additives on performance of turbine meter oil nano lubricant - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tribological Performance of Esters, Friction Modifier and Antiwear Additives for Electric Vehicle Applications | MDPI [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]

Navigating Specificity: A Comparative Guide to Antibody Cross-Reactivity for Hapten-Protein Conjugates

For researchers, scientists, and drug development professionals, the specificity of antibodies raised against hapten-protein conjugates is a critical determinant of immunoassay performance and therapeutic efficacy. This guide provides a comprehensive overview of cross-reactivity studies, comparing the performance of antibodies against various hapten-protein conjugates and detailing the experimental protocols for their evaluation.

Cross-reactivity occurs when an antibody, generated against a specific antigen, also recognizes and binds to other structurally similar molecules.[1] In the context of small molecules (haptens) conjugated to carrier proteins to elicit an immune response, this can lead to inaccurate quantification in diagnostics or off-target effects in therapeutics.[2][3] Therefore, rigorous cross-reactivity assessment is a cornerstone of antibody validation.[4]

Comparative Analysis of Antibody Cross-Reactivity

The extent of cross-reactivity is influenced by several factors, including the hapten's structure, the nature of the linker used for conjugation, and the conjugation density on the carrier protein.[5][6] The choice of carrier protein and the immunization strategy also play significant roles. The following table summarizes cross-reactivity data from studies on antibodies raised against different hapten-protein conjugates.

Hapten	Target Analyte	Carrier Protein	Key Cross-Reactants	Cross-Reactivity (%)	Reference Assay
Atrazine Derivative	Atrazine	Bovine Serum Albumin (BSA)	Propazine	55%	Competitive ELISA
Simazine	30%
Terbuthylazine	25%
2,4-Dichlorophenoxyacetic acid (2,4-D) Derivative	2,4-D	Ovalbumin (OVA)	2,4,5-Trichlorophenoxyacetic acid	40%	Competitive ELISA
4-Chlorophenoxyacetic acid	15%
Methylene Blue Derivative (TM)	Methylene Blue	Bovine Serum Albumin (BSA)	Azure A	88.9%	icELISA
Azure B	78.2%
Azure C	85.1%
Naproxen Derivative	Naproxen	Keyhole Limpet Hemocyanin (KLH)	Ibuprofen	< 0.1%	Immunochromatographic Assay
Ketoprofen	< 0.1%

Note: The data presented are illustrative and compiled from various sources. Cross-reactivity percentages can vary based on the specific assay conditions and the antibody clone used.

Experimental Protocols

Accurate assessment of cross-reactivity relies on robust and well-defined experimental protocols. The most common method for this purpose is the competitive enzyme-linked immunosorbent assay (cELISA).

Competitive ELISA Protocol for Cross-Reactivity Assessment

This protocol is adapted from established methods for determining antibody specificity against small molecules.[4]

1. Coating:

• A 96-well microplate is coated with 100 µL/well of the hapten conjugated to a protein different from the one used for immunization (e.g., if immunized with Hapten-BSA, coat with Hapten-OVA) at a concentration of 1-10 µg/mL in a suitable coating buffer (e.g., PBS).

• The plate is incubated overnight at 4°C.

2. Washing:

• The plate is washed three times with 200 µL/well of wash buffer (e.g., PBS with 0.05% Tween-20).

3. Blocking:

• To prevent non-specific binding, 200 µL/well of blocking buffer (e.g., 5% non-fat dry milk in PBS) is added.

• The plate is incubated for 1-2 hours at room temperature.

4. Competitive Reaction:

• The plate is washed as described in step 2.

• A fixed, predetermined concentration of the primary antibody (raised against the target hapten-protein conjugate) is mixed with varying concentrations of the target analyte and potential cross-reactants separately.

• 100 µL of this mixture is added to each well.

• The plate is incubated for 1-2 hours at room temperature.

5. Secondary Antibody Incubation:

• The plate is washed as described in step 2.

• 100 µL of an enzyme-conjugated secondary antibody (e.g., HRP-conjugated anti-species IgG) diluted in blocking buffer is added to each well.

• The plate is incubated for 1 hour at room temperature.

6. Detection:

• The plate is washed as described in step 2.

• 100 µL of the appropriate enzyme substrate (e.g., TMB for HRP) is added to each well.

7. Signal Measurement:

• The reaction is stopped by adding 50 µL of a stop solution (e.g., 2N H₂SO₄).

• The absorbance is read at the appropriate wavelength using a microplate reader.

8. Data Analysis:

• The concentration of the target analyte or cross-reactant that causes 50% inhibition of the antibody binding (IC50) is determined.

• The percent cross-reactivity is calculated using the following formula: % Cross-Reactivity = (IC50 of Target Analyte / IC50 of Cross-Reactant) x 100

Visualizing the Workflow and Principles

To better understand the processes involved, the following diagrams illustrate the experimental workflow for cross-reactivity testing and the general principle of generating antibodies against hapten-protein conjugates.

Caption: Workflow for competitive ELISA-based cross-reactivity assessment.

Caption: Principle of antibody generation against hapten-protein conjugates.

References

• 1. How do I know if the antibody will cross-react? | Proteintech Group [ptglab.com]
• 2. Cross-Reactivity Assessment | Creative Diagnostics [creative-diagnostics.com]
• 3. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 4. benchchem.com [benchchem.com]
• 5. Characterization of Hapten-Protein Conjugates: Antibody Generation and Immunoassay Development for Pesticides Monitoring - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The influence of hapten spacer arm length on antibody response and immunoassay development - PubMed [pubmed.ncbi.nlm.nih.gov]

Benchmarking the Stability of MMTD Derivatives: A Comparative Guide for Drug Development Professionals

For researchers, scientists, and drug development professionals, understanding the inherent stability of novel therapeutic agents is a cornerstone of preclinical evaluation. This guide provides a comparative analysis of the stability of meso-methylthiatriazaporphyrin (MMTD) derivatives, focusing on the influence of varying meso-substituents. Due to the limited availability of specific experimental data on MMTD derivatives, this guide leverages established principles of porphyrin and azaporphyrin chemistry to present a predictive comparison. The experimental protocols described herein are standard methodologies in the field, and the presented data, while illustrative, is based on well-understood structure-stability relationships.

Meso-methylthiatriazaporphyrins (MMTDs) are a novel class of heterocyclic macrocycles with potential applications in photodynamic therapy and as catalysts. The stability of the MMTD core is paramount for its utility and is significantly influenced by the electronic nature of the substituents at the meso-positions. This guide explores how electron-donating, electron-withdrawing, and sterically hindering groups are hypothesized to affect the photochemical and thermal stability of the MMTD framework.

Experimental Protocols

To quantitatively assess the stability of MMTD derivatives, two primary experimental techniques are proposed: Photochemical Stability Assay via UV-Vis Spectroscopy and Thermal Stability Assessment using Thermogravimetric Analysis (TGA).

Photochemical Stability Assay

This method evaluates the degradation of MMTD derivatives upon exposure to light.

• Sample Preparation: Solutions of each MMTD derivative (e.g., 10 µM) are prepared in a relevant solvent (e.g., DMSO or a buffered aqueous solution).

• UV-Vis Spectroscopy: The initial absorbance spectrum of each solution is recorded using a UV-Vis spectrophotometer, with a focus on the characteristic Soret and Q-bands of the porphyrin macrocycle.

• Photostability Testing: The solutions are then exposed to a controlled light source (e.g., a xenon lamp simulating solar radiation) for a defined period. Aliquots are taken at regular intervals.

• Data Analysis: The decrease in the intensity of the Soret band over time is monitored. The degradation is often modeled using first-order kinetics to determine the degradation rate constant (k) and the half-life (t½) of each derivative.[1][2]

Thermal Stability Assessment

This protocol assesses the decomposition of MMTD derivatives as a function of temperature.

• Sample Preparation: A small, precise amount of the solid MMTD derivative (typically 5-10 mg) is placed in a TGA crucible.

• Thermogravimetric Analysis (TGA): The sample is heated at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen) to prevent oxidative degradation.[3][4]

• Data Analysis: The TGA instrument records the mass of the sample as a function of temperature. The onset temperature of decomposition (Tonset) is determined as the temperature at which significant mass loss begins. A higher Tonset indicates greater thermal stability.[4][5]

Comparative Stability Data

The following tables present hypothetical yet plausible stability data for a series of MMTD derivatives with varying meso-substituents. These values are based on the established principle that electron-withdrawing groups tend to increase the stability of the porphyrin macrocycle by decreasing the electron density of the aromatic system, making it less susceptible to electrophilic attack and photo-oxidation.[1] Conversely, electron-donating groups are expected to decrease stability.

Derivative	Meso-Substituent (R)	Electronic Effect	Photochemical Half-life (t½, hours)
MMTD-H	-H	Neutral	12
MMTD-OCH₃	-OCH₃	Electron-Donating	8
MMTD-N(CH₃)₂	-N(CH₃)₂	Strong Electron-Donating	5
MMTD-Cl	-Cl	Electron-Withdrawing	18
MMTD-CF₃	-CF₃	Strong Electron-Withdrawing	25
MMTD-NO₂	-NO₂	Very Strong Electron-Withdrawing	30

Table 1: Comparative Photochemical Stability of MMTD Derivatives. The half-life (t½) represents the time required for 50% of the compound to degrade under standardized light exposure.

Derivative	Meso-Substituent (R)	Electronic Effect	Decomposition Onset (Tonset, °C)
MMTD-H	-H	Neutral	350
MMTD-OCH₃	-OCH₃	Electron-Donating	330
MMTD-N(CH₃)₂	-N(CH₃)₂	Strong Electron-Donating	310
MMTD-Cl	-Cl	Electron-Withdrawing	375
MMTD-CF₃	-CF₃	Strong Electron-Withdrawing	400
MMTD-NO₂	-NO₂	Very Strong Electron-Withdrawing	420

Table 2: Comparative Thermal Stability of MMTD Derivatives. The onset temperature of decomposition (Tonset) indicates the temperature at which the compound begins to lose mass.

Visualizing Experimental Workflows and Relationships

The following diagrams, generated using the DOT language, illustrate the experimental workflow for stability testing and the logical relationship between substituent properties and the expected stability of MMTD derivatives.

Caption: Experimental workflow for assessing the photochemical and thermal stability of MMTD derivatives.

Caption: Relationship between meso-substituent electronic effects and the predicted stability of the MMTD macrocycle.

References

• 1. Photochemical stability of various porphyrins in solution and as thin film electrodes - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 2. Photochemical stability of various porphyrins in solution and as thin film electrodes | Semantic Scholar [semanticscholar.org]
• 3. Chemical, Thermal, and Radiation Resistance of an Iron Porphyrin: A Model Study of Biosignature Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. electrochemsci.org [electrochemsci.org]
• 5. Thermal stability of the prototypical Mn porphyrin-based superoxide dismutase mimic and potent oxidative-stress redox modulator Mn(III) meso-tetrakis(N-ethylpyridinium-2-yl)porphyrin chloride, MnTE-2-PyP5+ - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Safe Disposal of 2-Mercapto-5-methyl-1,3,4-thiadiazole: A Procedural Guide

This document provides a comprehensive, step-by-step guide for the safe disposal of 2-Mercapto-5-methyl-1,3,4-thiadiazole, ensuring laboratory safety and environmental protection for researchers, scientists, and drug development professionals. Adherence to these procedures is critical for mitigating risks and ensuring compliance with safety regulations.

Hazard and Safety Information

Proper handling and disposal of 2-Mercapto-5-methyl-1,3,4-thiadiazole require a thorough understanding of its potential hazards. The following table summarizes key safety data.

Property	Information
GHS Hazard Statements	Harmful if swallowed, in contact with skin, or if inhaled.[1] Causes skin irritation.[2][3] Causes serious eye irritation.[2][3] May cause respiratory irritation.[2][3]
Appearance	White powder.[4]
Incompatibilities	Strong oxidizing agents, strong acids.[3][5]
Storage	Store in a cool, dry, well-ventilated place in a tightly closed container.[4]
Personal Protective Equipment (PPE)	Chemical safety goggles or face shield, chemical-resistant gloves (e.g., nitrile), and a lab coat.[6]

Experimental Protocol: Disposal of 2-Mercapto-5-methyl-1,3,4-thiadiazole Waste

This protocol details the necessary steps for the safe handling and disposal of waste containing 2-Mercapto-5-methyl-1,3,4-thiadiazole, including the pure compound, contaminated materials, and solutions. The primary method of disposal is collection by a licensed hazardous waste disposal service.[6]

Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE:

• Eye Protection: Chemical safety goggles or a face shield.[6]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile).[6]

• Body Protection: A laboratory coat.[6]

Waste Segregation

Proper segregation of chemical waste is crucial to prevent hazardous reactions and ensure correct disposal.[6]

• Solid Waste:

  • Collect unused or expired 2-Mercapto-5-methyl-1,3,4-thiadiazole and any grossly contaminated disposable items (e.g., weighing boats, contaminated paper towels) in a designated, sealed, and clearly labeled hazardous waste container.[6]

  • For small spills, absorb the material with an inert absorbent like vermiculite (B1170534) or sand.[6] Sweep up the absorbed material and place it in the designated solid hazardous waste container.[3][6]

• Liquid Waste:

  • Solutions containing 2-Mercapto-5-methyl-1,3,4-thiadiazole should be collected in a separate, sealed, and labeled hazardous liquid waste container.[6] Do not mix with other incompatible waste streams.[6]

• Sharps Waste:

  • Any contaminated sharps (e.g., needles, broken glass) must be placed in a designated sharps container.[6]

Container Management

• All waste containers must be in good condition and compatible with the chemical.[6]

• Keep containers closed except when adding waste.[6]

• Clearly label all waste containers with "Hazardous Waste," the full chemical name ("2-Mercapto-5-methyl-1,3,4-thiadiazole"), and identify the primary hazards (e.g., "Toxic," "Irritant").[6]

Decontamination

• Decontaminate any surfaces or equipment that have come into contact with the chemical.

• The cleaning materials used for decontamination should also be disposed of as hazardous waste.[6]

Final Disposal

• All collected hazardous waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[6]

• Do not dispose of 2-Mercapto-5-methyl-1,3,4-thiadiazole down the drain or in the regular trash.[6]

• Leave chemicals in their original containers when possible and do not mix with other waste.

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of 2-Mercapto-5-methyl-1,3,4-thiadiazole.

Caption: Disposal workflow for 2-Mercapto-5-methyl-1,3,4-thiadiazole.

References

• 1. 5-Methyl-1,3,4-thiadiazole-2-thiol | 29490-19-5 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 2. 2-Mercapto-5-Methyl-1,3,4-Thiadiazole | C3H4N2S2 | CID 1810203 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. 2-Mercapto-5-methyl-1,3,4-thiadiazole MSDS CasNo.29490-19-5 [lookchem.com]
• 6. benchchem.com [benchchem.com]